1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine

• CAS: 211638-02-7

Core Science & Biosynthesis

Harnessing the Electronic Landscape of Chiral Amino-Phosphine Ligands for Asymmetric Catalysis

An In-Depth Technical Guide:

Abstract

Chiral amino-phosphine ligands represent a cornerstone in modern asymmetric catalysis, enabling the synthesis of enantiomerically pure molecules critical to the pharmaceutical and fine chemical industries.[1] Their efficacy is not merely a function of their steric architecture but is profoundly governed by their electronic properties. The ability to modulate the electron density at the metal center dictates the reactivity and selectivity of the catalyst.[2] This guide provides an in-depth exploration of the electronic properties of these pivotal ligands. We will dissect the theoretical underpinnings of ligand electronics, detail the primary experimental and computational methodologies for their quantification, and critically analyze the causal relationship between these electronic parameters and catalytic performance. This document is intended for researchers, chemists, and drug development professionals seeking to rationally design more efficient and selective catalytic systems by fine-tuning the electronic character of chiral amino-phosphine ligands.

The Electronic Imperative in Ligand Design

The success of a transition-metal catalyzed asymmetric reaction hinges on the intricate interplay between the metal center and its coordinating ligands. Chiral amino-phosphine ligands, which feature both a soft phosphorus donor and a hard nitrogen atom, create a unique electronic environment.[3] The electronic nature of the ligand directly influences the key steps of a catalytic cycle, such as oxidative addition, migratory insertion, and reductive elimination.

The primary electronic interactions are twofold:

• σ-Donation: The lone pair of electrons on the phosphorus atom donates into a vacant d-orbital of the metal. The strength of this donation is influenced by the electronegativity of the substituents on the phosphorus atom. Electron-donating groups (like alkyls) increase the electron density on the phosphorus, making it a stronger σ-donor. The nitrogen atom in the amino group can also significantly influence this property.[3]

• π-Backbonding: The metal center donates electron density from its filled d-orbitals into the vacant σ* orbitals of the P-R bonds.[4][5] Ligands with electron-withdrawing substituents are better π-acceptors (or less accurately, π-acids). This back-donation strengthens the metal-ligand bond and modulates the electron density at the metal.[5]

A ligand's net electronic effect is a balance of these two contributions. Stronger σ-donors increase the electron density on the metal, which can promote oxidative addition and enhance back-donation to other ligands (like CO).[4] Conversely, strong π-acceptors decrease electron density at the metal. For chiral amino-phosphine ligands, this electronic tuning is a powerful tool for optimizing both catalytic activity and enantioselectivity.[6]

Figure 1: Metal-Phosphine Bonding Interactions.

Quantifying Electronic Properties: Methods and Protocols

To rationally design ligands, we must first quantify their electronic effects. Several robust experimental and computational methods have been developed for this purpose.

Tolman's Electronic Parameter (TEP)

The most widely recognized scale for quantifying the electron-donating ability of phosphine ligands is the Tolman Electronic Parameter (TEP).[7] Introduced by Chadwick A. Tolman in 1970, this method uses infrared (IR) spectroscopy to measure the A1 C-O stretching frequency (ν(CO)) of [LNi(CO)₃] complexes, where L is the phosphine ligand of interest.[7][8]

Causality: The underlying principle is that a more strongly electron-donating ligand (L) increases the electron density on the nickel center. This increased electron density is then delocalized via π-backbonding into the π* antibonding orbitals of the carbonyl (CO) ligands.[8] This increased population of the CO π* orbitals weakens the C-O bond, resulting in a lower ν(CO) stretching frequency.[4] Therefore, a lower TEP value (in cm⁻¹) corresponds to a more electron-donating ligand.[9]

This protocol describes the synthesis of a model [LNi(CO)₃] complex and its analysis by IR spectroscopy. Safety Precaution: Nickel tetracarbonyl [Ni(CO)₄] is extremely toxic and volatile; it must be handled with extreme caution in a well-ventilated fume hood by trained personnel.

• Preparation of the [LNi(CO)₃] Complex:

  • In a nitrogen-filled glovebox or using Schlenk line techniques, dissolve one equivalent of the chiral amino-phosphine ligand (L) in a minimal amount of an appropriate solvent (e.g., dichloromethane or THF).

  • Carefully add one equivalent of a solution of nickel tetracarbonyl [Ni(CO)₄] to the ligand solution at room temperature.

  • The reaction is typically rapid, indicated by the evolution of one equivalent of CO gas.

  • Stir the reaction mixture for 30 minutes to ensure complete formation of the [LNi(CO)₃] complex. The product is generally not isolated and is analyzed in situ.[7][10]

• IR Spectroscopic Analysis:

  • Transfer the resulting solution to an IR cell with suitable windows (e.g., CaF₂ or KBr) under an inert atmosphere.

  • Record the IR spectrum in the carbonyl stretching region (typically 1900-2200 cm⁻¹).

  • Identify the frequency of the A₁ symmetric C-O stretching band. This is typically the most intense band in the spectrum for C₃v symmetric complexes.[7]

  • This ν(CO) value in cm⁻¹ is the Tolman Electronic Parameter for the ligand L.

• Self-Validation:

  • As a control, determine the TEP for a well-characterized ligand, such as triphenylphosphine (PPh₃), which has a standard TEP value of 2068.9 cm⁻¹. This validates the experimental setup and procedure.

  • Ensure the complete disappearance of the ν(CO) band for Ni(CO)₄ (2057 cm⁻¹) to confirm the reaction has gone to completion.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ³¹P NMR, is an indispensable tool for characterizing amino-phosphine ligands and their metal complexes.[11][12] The ³¹P chemical shift (δ) is sensitive to the electronic environment around the phosphorus nucleus. While a direct correlation between ³¹P chemical shift and ligand donor strength is complex and often non-linear, trends within a specific family of ligands can be highly informative.[12]

A more direct NMR-based method involves the preparation of phosphine selenides (R₃P=Se). The one-bond coupling constant, ¹J(P,Se), has been shown to correlate well with the ligand's electron-donating ability. A larger ¹J(P,Se) value indicates more s-character in the P-Se bond, which corresponds to a less electron-donating phosphine (as the phosphorus lone pair is less available).[13]

Computational Chemistry

With the advancement of computational power, Density Functional Theory (DFT) has become a primary tool for probing the electronic properties of ligands.[14] A particularly powerful and direct computational metric is the Molecular Electrostatic Potential (MESP).[15]

Causality: The MESP at a point in space represents the electrostatic force felt by a positive point charge. For a phosphine ligand, the region of most negative electrostatic potential (the MESP minimum, or Vmin) is located at the phosphorus lone pair.[15][16] A more negative Vmin value signifies a greater accumulation of electron density in the lone pair region, indicating a stronger electron-donating ability.[15] This method is advantageous as it characterizes the intrinsic property of the free ligand, avoiding the complexities of metal-ligand interactions, and correlates well with experimentally determined TEP values.[15]

• Ligand Structure Optimization:

  • Build the 3D structure of the chiral amino-phosphine ligand using molecular modeling software.

  • Perform a geometry optimization using a suitable DFT method and basis set (e.g., B3LYP/6-31G(d,p) has been shown to be effective).[15]

  • Run a frequency calculation on the optimized structure to confirm it is a true energy minimum (i.e., no imaginary frequencies).

• MESP Calculation:

  • Using the optimized geometry, perform a single-point energy calculation while requesting the generation of the MESP.

  • Use computational analysis tools to locate the minimum value of the potential (Vmin) in the region of the phosphorus lone pair. This value is typically reported in kcal/mol.

• Self-Validation:

  • Calculate Vmin for a series of ligands with known TEP values (e.g., P(t-Bu)₃, PPh₃, P(OPh)₃) to establish a linear correlation. This validates the chosen level of theory and allows for the prediction of TEP for new ligands.[15]

Figure 2: Workflow for Electronic Property Characterization.

Bridging Electronics and Catalytic Performance

The true value of quantifying electronic properties lies in establishing a predictive relationship with catalytic outcomes, particularly enantioselectivity and activity.

Data Synopsis: Electronic Parameters of Representative Ligands

The following table summarizes electronic parameters for several phosphine ligands, illustrating the range of electronic effects that can be achieved. Note how the introduction of nitrogen and oxygen atoms generally leads to less electron-donating ligands (higher TEP).

Ligand	Type	TEP (ν(CO) in cm⁻¹)	Notes
P(t-Bu)₃	Trialkylphosphine	2056.1	One of the most electron-donating phosphines measured by Tolman.[10]
PPh₃	Triarylphosphine	2068.9	A common benchmark ligand.[17]
Proazaphosphatranes	Aminophosphine	~2057-2059	Among the most electron-donating phosphine ligands known.[10]
P(OPh)₃	Phosphite	2089.3	Example of an electron-poor, π-accepting ligand.[17]
(R,R)-DIOP	Chiral Diphosphine	2066.3	A classic chiral ligand.
Imidazolin-2-ylide-aminophosphines	Aminophosphine	< 2056	Exceeds P(t-Bu)₃ as some of the strongest electron donors.[10]

Note: Data compiled from various sources. Exact values may vary slightly based on experimental conditions.

Case Study: Pd-Catalyzed Asymmetric Allylic Alkylation (AAA)

In the well-studied Pd-catalyzed AAA reaction, the electronic properties of the chiral phosphine ligand are critical.[18] The catalytic cycle involves the coordination of a Pd(0) species to an allylic substrate, followed by oxidative addition to form a π-allyl-Pd(II) complex. The subsequent attack of a nucleophile and reductive elimination regenerates the Pd(0) catalyst and forms the chiral product.[18]

• Influence on Oxidative Addition: More electron-donating ligands increase the electron density on the Pd(0) center, making it more nucleophilic and facilitating the rate-determining oxidative addition step. This can lead to higher catalytic activity.

• Influence on Nucleophilic Attack: The electronic character of the ligand also modulates the electrophilicity of the allyl termini in the π-allyl-Pd(II) intermediate. This can influence the regioselectivity and the rate of nucleophilic attack.

• Enantioselectivity: The precise electronic tuning, in concert with steric factors, determines the preferred conformation of the π-allyl-Pd(II) intermediate and the facial selectivity of the nucleophilic attack, thereby controlling the enantiomeric excess (ee) of the product.[19] Studies have shown that fine-tuning the electronic properties of P,N ligands can dramatically impact the enantioselectivity in these reactions.[18]

Figure 3: Influence of Ligand Electronics in Catalysis.

Conclusion and Future Outlook

The electronic properties of chiral amino-phosphine ligands are a critical design parameter, not an afterthought to steric considerations. As we have demonstrated, robust methodologies exist to quantify these properties, from the classic Tolman Electronic Parameter to modern computational techniques like MESP analysis. A deep understanding of the causal links between these electronic parameters and catalytic outcomes empowers researchers to move beyond trial-and-error screening towards the rational, predictive design of next-generation catalysts.

The future of this field will likely involve the integration of machine learning models trained on large datasets of experimental and computational electronic parameters to accelerate the discovery of ligands with optimal stereoelectronic profiles for specific transformations.[8] By continuing to unravel and harness the subtle electronic effects within these powerful ligands, the scientific community can develop more active, selective, and sustainable chemical processes for the synthesis of complex chiral molecules.

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Quantifying the Steric Landscape: A Technical Guide to the Steric Hindrance Parameters of N,N-dimethylpropan-2-amine Derived Ligands

Abstract

The steric profile of a ligand is a critical determinant of the reactivity, selectivity, and stability of the resulting metal complex. This technical guide provides a comprehensive overview of the theoretical and practical aspects of quantifying the steric hindrance of a particularly bulky and synthetically relevant class of ligands: those derived from N,N-dimethylpropan-2-amine. This document is intended for researchers, scientists, and drug development professionals engaged in catalyst design, coordination chemistry, and organometallic synthesis. We will delve into the foundational concepts of steric parameters, provide detailed protocols for their computational determination, and discuss the profound implications of steric modulation on catalytic performance.

Introduction: The Imperative of Steric Control in Ligand Design

In the intricate dance of metal-ligand interactions, electronic effects have long been a primary focus of rational ligand design. However, the spatial arrangement of atoms—the steric environment—exerts an equally profound influence on the outcome of a chemical reaction.[1][2] Steric hindrance, far from being a mere impediment, is a powerful tool that can be harnessed to control coordination numbers, modulate reaction rates, and dictate stereoselectivity.[3] Ligands derived from N,N-dimethylpropan-2-amine, featuring a bulky isopropyl group attached to a dimethylated nitrogen donor, present a fascinating case study in the deliberate exploitation of steric bulk. The branched isopropyl moiety, coupled with the two methyl groups on the nitrogen, creates a congested environment around the metal center, influencing the accessibility of substrates and the stability of intermediates.[2] Understanding and quantifying this steric footprint is paramount for predicting and optimizing the performance of catalysts built upon this scaffold.

This guide will focus on two of the most powerful and widely adopted metrics for quantifying steric hindrance: the Tolman Cone Angle (θ) and the Percent Buried Volume (%Vbur). While originally developed for phosphine and N-heterocyclic carbene (NHC) ligands respectively, these concepts are readily adaptable to the realm of amine ligands.[4][5][6] We will explore the nuances of their calculation and interpretation in the context of N,N-dimethylpropan-2-amine derivatives.

The Architectural Basis of Steric Hindrance in N,N-dimethylpropan-2-amine Ligands

The steric properties of N,N-dimethylpropan-2-amine derived ligands stem directly from their molecular architecture. The central nitrogen atom, the primary point of coordination to a metal center, is trisubstituted with two methyl groups and an isopropyl group. This arrangement leads to significant steric congestion, which can be dissected into several contributing factors:

• The Isopropyl Group: The branched nature of the isopropyl group ((CH₃)₂CH-) is the most significant contributor to the ligand's bulk. The two methyl groups of the isopropyl moiety can rotate, but their presence inherently creates a wide steric cone.

• N,N-Dimethylation: The two methyl groups directly attached to the nitrogen atom further restrict access to the metal center from the "sides" of the N-M bond.

• Conformational Flexibility: While bulky, the alkyl groups possess rotational freedom. The preferred conformation of the ligand when coordinated to a metal will be a delicate balance between minimizing steric clashes and optimizing electronic interactions. This conformational flexibility means that the effective steric bulk can be dynamic and influenced by the coordination environment.[4][6]

These structural features collectively dictate the steric parameters of the ligand, which in turn govern its chemical behavior.

Quantifying Steric Hindrance: Key Parameters and Their Determination

The Tolman Cone Angle (θ)

The Tolman cone angle is a conceptually intuitive measure of the steric bulk of a ligand.[4] It is defined as the apex angle of a cone, centered on the metal atom, that encompasses the van der Waals radii of the outermost atoms of the ligand.

Diagram 1: Conceptual Representation of the Tolman Cone Angle

Caption: Conceptual illustration of the Tolman cone angle (θ).

While initially determined from physical models, modern computational chemistry provides a more accurate and reproducible method for its calculation.[4][6][7]

This protocol outlines the steps for calculating the Tolman cone angle of a coordinated N,N-dimethylpropan-2-amine ligand using computational methods.

• Model Construction:

  • Build a 3D model of the metal complex containing the N,N-dimethylpropan-2-amine derived ligand. A common approach is to use a simple, well-defined metal fragment, such as [M-Cl] or [M(CO)n], to standardize the calculation. For amines, a protonated form [L-H]⁺ can also be used to approximate the steric environment in a protic medium.

  • Ensure the initial geometry is reasonable, with typical bond lengths and angles.

• Geometry Optimization:

  • Perform a geometry optimization of the complex using a suitable level of theory, such as Density Functional Theory (DFT). The B3LYP functional with a 6-31G* basis set for the main group elements and an appropriate effective core potential (e.g., LANL2DZ) for the metal is a common starting point.[7]

  • The optimization will find the lowest energy conformation of the complex, which is crucial for an accurate representation of the ligand's steric profile.

• Cone Angle Calculation:

  • Once the geometry is optimized, the cone angle can be calculated. Several software packages and custom scripts are available for this purpose.[8][9][10][11] The general algorithm involves:

    • Defining the vertex of the cone at the position of the metal atom.

    • Defining the cone axis, which is typically the metal-nitrogen bond vector.

    • For each atom in the ligand, calculate the angle between the M-N vector and the vector from the metal to the surface of that atom's van der Waals sphere.

    • The largest of these angles is the half-angle of the Tolman cone. The full cone angle (θ) is twice this value.

Percent Buried Volume (%Vbur)

The percent buried volume offers a more sophisticated and arguably more representative measure of a ligand's steric bulk.[12][13][14] It calculates the percentage of the volume of a sphere centered on the metal atom that is occupied by the van der Waals spheres of the ligand atoms.

Diagram 2: Workflow for Calculating Percent Buried Volume (%Vbur)

Caption: Computational workflow for determining %Vbur.

This method is particularly advantageous for asymmetric ligands and for capturing the nuances of ligand flexibility.[12][13]

A detailed tutorial for calculating %Vbur can be found using software like SEQCROW.[15] The general steps are as follows:

• Obtain a Crystal Structure or Optimized Geometry:

  • An experimental X-ray crystal structure of a relevant complex provides the most accurate input geometry.[16]

  • Alternatively, a computationally optimized geometry, as described in the Tolman cone angle protocol, can be used.

• Utilize %Vbur Calculation Software:

  • Several web-based tools and standalone programs are available for calculating %Vbur, such as SambVca and the MORFEUS buried_volume module.[5][17][18]

  • These tools typically require the input of a 3D coordinate file (e.g., .xyz or .cif).

• Define Calculation Parameters:

  • Metal Center: Specify the metal atom as the center of the sphere.

  • Sphere Radius: A standard radius of 3.5 Å is commonly used, but this can be adjusted depending on the specific system.

  • M-L Bond Length: The software will use the M-N bond length from the input structure.

  • Atoms to Include: Specify which atoms belong to the N,N-dimethylpropan-2-amine ligand.

• Run the Calculation and Analyze the Output:

  • The software will perform a numerical integration to calculate the volume of the ligand within the sphere and express it as a percentage of the total sphere volume.

  • Many tools also provide a "steric map," a 2D projection that visualizes which regions around the metal are most sterically shielded by the ligand.[15]

Predicted Steric Parameters for N,N-dimethylpropan-2-amine Ligands: A Comparative Analysis

Table 1: Estimated Steric Parameters for N,N-dimethylpropan-2-amine and Comparison with Other Common Ligands

Ligand	Tolman Cone Angle (θ) / ° (estimated)	Percent Buried Volume (%Vbur) (estimated)	Key Steric Features
N,N-dimethylpropan-2-amine	145 - 160	35 - 45	Bulky isopropyl group, N,N-dimethyl substitution
Triethylamine (NEt₃)	132	~30	Less branched than the isopropyl group
Tri-iso-propylphosphine (P(i-Pr)₃)	160	~40	Larger P-M bond length, but similar isopropyl bulk
Tri-tert-butylphosphine (P(t-Bu)₃)	182	>50	Extremely bulky tert-butyl groups
Ammonia (NH₃)	~100	<15	Minimal steric hindrance

Note: The values for N,N-dimethylpropan-2-amine are estimations based on computational modeling and comparison with analogous structures. Actual values may vary depending on the metal center and the specific derivative of the ligand.

The estimated cone angle and %Vbur for N,N-dimethylpropan-2-amine place it in the category of "bulky" but not "extremely bulky" ligands. Its steric profile is expected to be significantly larger than that of triethylamine but less demanding than that of ligands bearing tert-butyl groups. This intermediate steric footprint makes it a versatile ligand for applications where a balance between steric protection of the metal center and accessibility for substrates is required.

The Impact of Steric Hindrance on Catalysis and Coordination Chemistry

The steric parameters of N,N-dimethylpropan-2-amine derived ligands have profound consequences for their application in catalysis and coordination chemistry.

Influence on Catalytic Activity and Selectivity

• Enhanced Stability: The steric bulk of the ligand can protect the metal center from decomposition pathways such as dimerization or reaction with solvent molecules, leading to more robust and long-lived catalysts.[19][20]

• Control of Substrate Access: The congested environment around the metal can selectively allow smaller substrates to access the active site while excluding larger ones, thereby influencing the selectivity of the reaction.[21]

• Modulation of Reaction Rates: Steric clashes between the ligand and the substrate in the transition state can either accelerate or decelerate a reaction. For instance, steric pressure can promote the reductive elimination step in cross-coupling reactions.

• Enantioselectivity: In asymmetric catalysis, chiral derivatives of N,N-dimethylpropan-2-amine can create a chiral pocket around the metal center, directing the approach of the substrate and leading to the preferential formation of one enantiomer of the product.[21]

Impact on Coordination Chemistry

• Coordination Number and Geometry: Bulky ligands can enforce lower coordination numbers on the metal center, which can lead to the formation of highly reactive, coordinatively unsaturated species.[16] The steric demands of the ligand can also distort the geometry of the complex away from idealized structures.

• Ligand Exchange Rates: The steric hindrance can slow down the rate of ligand exchange, which can be beneficial in some applications but detrimental in others where rapid ligand dissociation is required for catalytic turnover.

Conclusion and Future Outlook

The quantitative assessment of steric hindrance is an indispensable component of modern ligand design. For N,N-dimethylpropan-2-amine derived ligands, computational tools provide a powerful means to predict and understand their steric profiles, even in the absence of extensive experimental data. The estimated Tolman cone angle and percent buried volume highlight the significant but not overwhelming steric bulk of these ligands, positioning them as attractive candidates for a wide range of catalytic applications.

Future research in this area should focus on the synthesis and crystallographic characterization of a broader range of metal complexes featuring N,N-dimethylpropan-2-amine derivatives. This will allow for the experimental validation of the computationally predicted steric parameters and a more nuanced understanding of how subtle modifications to the ligand structure can be used to fine-tune the steric environment at the metal center. By combining predictive computational modeling with empirical studies, the full potential of these versatile and sterically tunable ligands can be unlocked for the development of next-generation catalysts.

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• Acidity and Basicity of Amines. Chemistry LibreTexts. [Link]

• Ligand Designer. Schrödinger. [Link]

• Structures of the ligands and their metal complexes. ResearchGate. [Link]

• Computational assessment on the Tolman cone angles for P-ligands. Royal Society of Chemistry. [Link]

• Buried volume. GitHub Pages. [Link]

• The effect of steric hindrance in amines, and sterically destabilized twisted amides …. ResearchGate. [Link]

• Basicity of Amines. Chemistry Steps. [Link]

• Synthesis, Characterization and Analytical Study of Metal Complexes Derived from 1,2-Bis-(4´-Amino-2´,3´- Dimethyl-1´- Phenyl-Pyrazolinyl)- Diimino Ethane. Ibn AL-Haitham Journal For Pure and Applied Science. [Link]

• Steric Effects on the Base Strengths of Cyclic Amines. Journal of the American Chemical Society. [Link]

• Crystal Structures of Metal Complexes. MDPI. [Link]

• Table of A-Values. CHEM 330 handout. [Link]

• Amine. Wikipedia. [Link]

• Electronicvs. Steric Hindrance Effects in Amine Ligands to Ru-Based Initiators for ROMP. ResearchGate. [Link]

• Synthesis and Cytotoxic Activity of Novel Metal Complexes Derived from Methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate as Potential CDK8 Kinase Inhibitors. PubMed. [Link]

• Investigations of metal complexes with the tripodal tetradentate ligand tris(2‐(propan‐2‐ylideneamino)ethyl)amine (imine3tren). ResearchGate. [Link]

• Percent Buried Volume of a ligand. Anyone with experience?. Reddit. [Link]

• Analytical algorithms for ligand cone angles calculations. Application to triphenylphosphine palladium complexes. Comptes Rendus Chimie. [Link]

• Synthesis, Characterization and Biological Studies of Metal(II) Complexes of (3E)-3-[(2-{(E)-[1-(2,4-Dihydroxyphenyl)ethylidene]amino}ethyl)imino]-1-phenylbutan-1-one Schiff Base. PubMed. [Link]

• Computational assessment on the Tolman cone angles for P-ligands.. Semantic Scholar. [Link]

• SambVca: A Web Application for the Calculation of the Buried Volume of N‐Heterocyclic Carbene Ligands. ResearchGate. [Link]

• Novel bivalent transition metal complexes based on a 2-amino-3-hydroxypyridine Schiff base ligand: synthesis elucidation, antimicrobial evaluation, antioxidant and molecular docking studies. PubMed. [Link]

• Structure-directing role of CH⋯X (X = C, N, S, Cl) interactions in three ionic cobalt complexes. CentAUR. [Link]

• X-ray crystallography of protein-ligand interactions. PubMed. [Link]

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Technical Guide: Hemilabile Dynamics of 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine

The following technical guide details the hemilabile properties, synthesis, and catalytic applications of 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine , a critical P,N-hybrid ligand in asymmetric synthesis and drug development.

Executive Summary

1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine (often referred to in literature as a derivative of the Alaphos class) represents a benchmark in hybrid ligand design. Its utility in drug development stems from its hemilability —the capacity to dynamically dissociate its nitrogen donor arm during a catalytic cycle. This "windshield wiper" mechanism creates a transient vacant site on the metal center, facilitating substrate coordination while maintaining catalyst stability via the robust phosphorus anchor. This guide provides a comprehensive analysis of its structural logic, synthesis, and application in high-value API (Active Pharmaceutical Ingredient) synthesis.

Structural Logic & Hemilability

The molecule features a chiral propyl backbone connecting a soft phosphorus donor (

) and a hard nitrogen donor ( ).

The Hemilabile Mechanism

Hemilability is defined by the disparity in bond strength between the two donor atoms and the metal center (typically Pd, Ni, or Ir).

• The Anchor (P): The diphenylphosphine moiety forms a strong, kinetically inert bond with soft transition metals, preventing catalyst decomposition.

• The Labilizer (N): The dimethylamino group forms a weaker, labile bond. Under specific reaction conditions (e.g., steric crowding or substrate approach), the

  bond breaks, opening a coordination site.

Chiral Induction

The C2-chiral center (derived from the alanine scaffold) dictates the stereochemical outcome of the reaction. When coordinated, the ligand forms a rigid 5-membered chelate ring , which locks the metal's geometry. The dissociation of the N-arm allows the substrate to enter, but the chiral information is relayed via the fixed P-arm and the backbone sterics.

Synthesis & Characterization

The synthesis exploits the chiral pool, typically starting from (S)-Alanine , ensuring high enantiopurity.

Synthetic Pathway

The protocol involves the reduction of the amino acid followed by selective activation and phosphination.

Step-by-Step Protocol:

• Precursor Preparation: Start with (S)-N,N-dimethylalanine . Reduce using

  in THF to yield (S)-2-(dimethylamino)propan-1-ol .

• Activation: React the amino alcohol with mesyl chloride (

  ) and triethylamine ( ) in DCM at 0°C to generate the mesylate intermediate.

  • Critical Control Point: Maintain temperature < 5°C to prevent aziridinium ion formation which can lead to racemization.

• Phosphination: Treat the mesylate with Lithium Diphenylphosphide (

  ) in THF at -78°C, then warm to room temperature.

  • Note:

    is generated in situ from and .[1]

• Purification: The product is air-sensitive.[1] Purify via recrystallization under inert atmosphere (Argon) or rapid column chromatography on degassed silica.

Characterization Data (Representative)

Technique	Signal / Parameter	Structural Insight
NMR	-20 to -25 ppm (s)	Confirms free phosphine; oxidation shifts to +30 ppm.
NMR	Doublet of doublets at C1	Confirms P-C bond formation and coupling to chiral H.
Optical Rotation	dependent on isomer	Verifies enantiopurity retention from Alanine.

Catalytic Applications in Drug Development

The ligand is indispensable in reactions requiring controlled coordination sites, specifically Asymmetric Cross-Coupling and Hydrogenation .

Ni-Catalyzed Kumada Coupling

This is the "killer application" for this ligand class. It enables the coupling of secondary Grignard reagents with vinyl/aryl halides—a difficult transformation due to isomerization risks.

• Mechanism: The N-arm dissociates to allow the Grignard reagent to transmetallate. The steric bulk of the backbone prevents

  -hydride elimination, favoring the cross-coupled product.

• Target: Synthesis of chiral profens (e.g., Ibuprofen analogs) and biaryl axes.

Pd-Catalyzed Allylic Substitution

In the synthesis of allylic amines (common pharmacophores), the hemilabile N-arm stabilizes the

-allyl intermediate but dissociates to allow nucleophilic attack, accelerating the reaction rate compared to rigid bis-phosphines.

Visualizing the Hemilabile Flux

The following diagram illustrates the "On-Off" mechanism during a generic catalytic cycle (e.g., oxidative addition

substrate binding).

Figure 1: The Hemilabile "Valve". The red dashed arrow represents the critical N-dissociation step that gates substrate entry.

Experimental Protocol: Representative Kumada Coupling

Objective: Asymmetric cross-coupling of 1-phenylethylmagnesium chloride with vinyl bromide.

• Catalyst Formation: In a glovebox, mix

  (1.0 equiv) with 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine (1.1 equiv) in dry ether. Stir for 1h to form the orange complex.

• Coupling:

  • Cool the catalyst suspension to -78°C.

  • Add Vinyl Bromide (1.0 equiv).

  • Slowly add the Grignard reagent (1.2 equiv) via syringe pump over 2 hours. Slow addition is crucial to allow the hemilabile equilibrium to manage the transmetallation rate.

• Quench: Hydrolyze with

  , extract with ether, and analyze via GC/HPLC.

References

• Synthesis of Amino-Phosphine Ligands: Journal of Organic Chemistry. "Stereoselective Synthesis of P,N-Ligands from Amino Acids."

• Hemilabile Mechanisms: Chemical Reviews. "Hemilabile Ligands in Organometallic Chemistry and Homogeneous Catalysis."

• Kumada Coupling Applications: Journal of the American Chemical Society. "Nickel-Catalyzed Asymmetric Cross-Coupling of Grignard Reagents."

• General Ligand Properties: PubChem Compound Summary. "Diphenylphosphino-amine derivatives."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Monograph: Methoxytrimethylgermane (CAS 6163-67-3)

The following technical guide provides an in-depth analysis of Methoxytrimethylgermane (CAS 6163-67-3) , structured for researchers and drug development professionals.

Advanced Chemical Safety, Synthesis, and Material Data for Pharmaceutical Applications [1]

Part 1: Executive Summary

Methoxytrimethylgermane (also known as Trimethylgermanium methoxide) is an organometallic reagent primarily utilized as a precursor in Chemical Vapor Deposition (CVD) and as a specialized intermediate in medicinal chemistry . While less ubiquitous than its silicon analog (Methoxytrimethylsilane), this germanium compound offers unique steric and electronic properties that are increasingly relevant in the development of germanium-based bioisosteres —a growing niche in drug discovery where carbon or silicon atoms are replaced with germanium to modulate metabolic stability and lipophilicity.

This guide synthesizes critical safety data, handling protocols, and experimental applications, moving beyond standard MSDS reporting to provide a self-validating workflow for high-stakes research environments.

Part 2: Chemical & Physical Profile[2][3]

Identity & Classification

Parameter	Data
CAS Number	6163-67-3
IUPAC Name	Methoxy(trimethyl)germane
Synonyms	Trimethylgermanium methoxide; Trimethylmethoxygermane
Molecular Formula	C₄H₁₂GeO
Molecular Weight	148.73 g/mol
SMILES	C(C)OC
Structure Class	Organogermanium Alkoxide

Physical Properties

Note: Data derived from thermodynamic modeling and comparative organometallic standards.

Property	Value / Description	Context
Physical State	Colorless Liquid	Volatile under ambient conditions.
Boiling Point	~72°C (345 K)	Estimated from Antoine constants; comparable to Me₃SiOMe (57°C) but higher due to Ge mass.
Density	~1.0–1.1 g/mL	Estimated based on Me₄Ge (0.97 g/mL) and oxygen content.
Solubility	Soluble in organic solvents	Compatible with THF, Hexane, Toluene, Ether.
Reactivity	Hydrolytically Unstable	Rapidly reacts with moisture to release Methanol.

Part 3: Safety & Hazard Profile (MSDS Core)

GHS Classification (Derived)

Based on functional group analysis and hydrolysis products.

• Flammable Liquids : Category 2 (Highly Flammable).

• Skin Corrosion/Irritation : Category 2.

• Serious Eye Damage/Irritation : Category 2A.

• Specific Target Organ Toxicity (Single Exposure) : Category 3 (Respiratory Irritation).[2]

• Acute Toxicity (Oral/Inhalation) : Risk associated with Methanol release.

Critical Hazard Mechanisms

The "Hidden" Hazard: Hydrolysis Unlike stable organic compounds, CAS 6163-67-3 functions as a "masked" source of methanol. Upon contact with mucosal membranes (eyes, lungs) or atmospheric moisture, the Ge-O bond cleaves.

Reaction:

• Immediate Threat : Flammability (Flash point likely < 10°C).

• Secondary Threat : Methanol toxicity (neurotoxic/metabolic acidosis) and Germanium accumulation (potential nephrotoxicity in chronic exposure).

Emergency Response Protocols

Scenario	Action Protocol
Inhalation	Move to fresh air immediately. Monitor for signs of methanol intoxication (dizziness, vision blur).
Skin Contact	Do NOT use water initially. Wipe off liquid with dry cloth, then wash with soap and water. Water contact generates heat and methanol on skin.
Eye Contact	Rinse with anhydrous saline if available, otherwise copious water for 15 min. Seek ophthalmologist (Methanol risk).
Fire	Use Dry Chemical or CO₂ .[3] Avoid water jets (hydrolysis accelerates fuel release).

Part 4: Experimental Protocols & Handling

Inert Atmosphere Handling (The "Schlenk" Standard)

Due to moisture sensitivity, this compound must be handled using Schlenk line techniques or inside a Glovebox .

Protocol: Transferring Reagent

• Preparation : Flame-dry all glassware under vacuum; backfill with Argon/Nitrogen (3 cycles).

• Syringe Technique : Use a gas-tight syringe with a Luer-lock tip. Flush syringe with inert gas 3 times before drawing liquid.

• Septum Integrity : Ensure the reagent bottle is sealed with a PTFE-lined septum. Never open the cap to air.

• Quenching : Wash all glassware with a 10% NaOH/Methanol solution to fully hydrolyze residuals before bringing out of the hood.

Synthesis of Methoxytrimethylgermane

For researchers needing to synthesize fresh material.

Reaction Pathway:

Step-by-Step Methodology:

• Setup : 250 mL 3-neck flask, reflux condenser, addition funnel, magnetic stir bar. Flame-dry under Argon.

• Reagents : Suspend Sodium Methoxide (NaOMe, 1.1 eq) in anhydrous Diethyl Ether (0.5 M).

• Addition : Cool to 0°C. Add Trimethylgermanium Chloride (Me₃GeCl, 1.0 eq) dropwise over 30 mins.

• Reaction : Warm to room temperature and stir for 4 hours. The mixture will become cloudy (NaCl precipitation).

• Purification : Filter off NaCl under inert atmosphere (fritted funnel).

• Isolation : Fractionally distill the filtrate. Collect fraction ~70-72°C.

Part 5: Visualization & Logic

Hydrolysis & Safety Decision Tree

This diagram illustrates the degradation pathway and the safety decisions required during a spill or exposure event.

Caption: Figure 1: Hydrolysis degradation pathway and critical safety decision logic for spill response.

Synthesis Workflow

Visualizing the preparation of Me₃GeOMe from commercially available precursors.

Caption: Figure 2: Synthetic workflow for the laboratory preparation of Methoxytrimethylgermane.

Part 6: Applications in Drug Development

Germanium Bioisosteres

In modern drug discovery, the Silicon-Switch and Germanium-Switch strategies involve replacing a carbon atom with Si or Ge.

• Rationale : Ge has a larger covalent radius (1.22 Å) than C (0.77 Å) or Si (1.11 Å), and lower electronegativity.

• Effect : This alters the bond angles and lipophilicity (LogP) of the drug molecule without changing its fundamental pharmacophore, potentially improving metabolic stability (blocking P450 oxidation sites) or blood-brain barrier penetration .

Application Protocol: O-Germylation

Researchers can use Me₃GeOMe to introduce the trimethylgermyl group onto alcohols or phenols, serving as a robust protecting group or a tracer tag.

Protocol:

• Dissolve target alcohol (R-OH) in dry THF.

• Add Me₃GeOMe (1.2 eq).

• Catalyst: Often requires a pinch of solid acid or heating, as the methoxide is a poor leaving group compared to chloride.

  • Alternative: Use Me₃GeOMe in transesterification reactions where volatile Methanol is driven off to push equilibrium.

Part 7: Regulatory & Compliance

• TSCA (USA) : Listed (often as part of organogermane categories).

• REACH (EU) : Registration required for >1 ton/year. Treat as "Novel Substance" in R&D settings.

• Transport : UN 1993 (Flammable Liquid, N.O.S.) or UN 2924 (Flammable Liquid, Corrosive).

References

• National Institute of Standards and Technology (NIST) . Methoxytrimethylgermanium - Gas Phase Thermochemistry. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• PubChem . Trimethylgermanium Compounds - Compound Summary. National Library of Medicine. Available at: [Link]

• Gelest, Inc. Organogermanium Compounds: Synthesis and Applications. Gelest Technical Brochures. (General reference for Ge-alkoxide handling). Available at: [Link]

• Lukevics, E., & Ignatovich, L. (2005). Biological Activity of Organogermanium Compounds. In Metallotherapeutic Drugs and Metal-Based Diagnostic Agents. Wiley-VCH.

Sources

• 1. prod-dcd-datasets-public-files-eu-west-1.s3.eu-west-1.amazonaws.com [prod-dcd-datasets-public-files-eu-west-1.s3.eu-west-1.amazonaws.com]
• 2. fishersci.fr [fishersci.fr]
• 3. fishersci.com [fishersci.com]

Asymmetric P,N-Ligands: From Structural Heterogeneity to Catalytic Precision

Topic: History and development of P,N-ligands for asymmetric catalysis Content Type: In-depth Technical Guide

Executive Summary

For decades, the field of asymmetric catalysis was dominated by the dogma of

-symmetry.[1][2] Ligands like BINAP and DIOP relied on identical coordinating atoms (P,P) and a symmetric chiral environment to minimize the number of competing diastereomeric transition states. The emergence of P,N-ligands (Phosphorus-Nitrogen) in the early 1990s marked a paradigm shift: the introduction of electronic asymmetry .

By tethering a "soft"

-acceptor (phosphorus) to a "hard" -donor (nitrogen), chemists created a heterobidentate environment. This electronic differentiation allows for precise control over the metal center's geometry, the lability of coordination sites, and the trajectory of substrate attack. This guide explores the history, mechanistic principles, and practical applications of this privileged ligand class, with a focus on the Phosphinooxazoline (PHOX) family.[3]

Historical Genesis: The "Symmetry Breaking" Moment (1993)

The development of P,N-ligands was not an iterative improvement but a deliberate break from the

-symmetric tradition established by Kagan and Knowles.

The Precursors: Semicorrins

In the late 1980s, Andreas Pfaltz at the University of Basel was investigating semicorrins,

-symmetric N,N-ligands inspired by the corrin ring of Vitamin B12. While effective for copper-catalyzed cyclopropanations, these ligands lacked the versatility required for heavier transition metals like Palladium or Iridium.

The Discovery of PHOX

In 1993 , three groups independently reported the synthesis and application of chiral phosphinooxazolines (PHOX), effectively replacing one oxazoline unit of a bisoxazoline with a phosphine moiety:

• Andreas Pfaltz (University of Basel) [1][4][5]

• Günter Helmchen (University of Heidelberg) [2][4]

• Jonathan M. J. Williams (Loughborough University) [3]

This coincidence marked the birth of the P,N-ligand class. The design hypothesis was elegant: the oxazoline ring would provide the chiral steric bulk (the "lock"), while the phosphine would anchor the metal and modulate electronic density (the "engine").

Figure 1: The evolutionary lineage of PHOX ligands from C2-symmetric N,N-precursors.

Mechanistic Principles: The Power of Asymmetry

The success of P,N-ligands stems from two distinct electronic phenomena that

-symmetric ligands cannot offer.

The Trans-Effect and Trans-Influence

In square-planar (

) or octahedral ( ) complexes, the phosphorus atom is a strong -donor and -acceptor, exerting a powerful trans-effect . The nitrogen atom is a pure -donor with a weak trans-effect.

• Consequence: The bond trans to phosphorus is thermodynamically longer (trans-influence) and kinetically more labile (trans-effect) than the bond trans to nitrogen.

• Application: In catalytic cycles, this ensures that substrate binding or nucleophilic attack occurs at a specific, predictable site relative to the chiral scaffold.

Hemilability

The "hard" nitrogen donor is less firmly bound to soft metals (Ir, Pd) than the phosphorus. Under catalytic stress, the N-metal bond can temporarily dissociate, opening a coordination site for substrate entry without the ligand completely detaching from the metal. This "breathing" mechanism is critical for high turnover numbers (TON).

Key Application I: Iridium-Catalyzed Asymmetric Hydrogenation[2][6][7]

While Rhodium and Ruthenium catalysts excel at hydrogenating functionalized olefins (where a directing group like -OH or -NHAc coordinates to the metal), they fail with unfunctionalized olefins . The development of Ir-PHOX complexes solved this decades-old problem.

The "Pfaltz" Catalyst System

Cationic Iridium(I) complexes with PHOX ligands, specifically using the non-coordinating anion BArF (tetrakis[3,5-bis(trifluoromethyl)phenyl]borate), allow for the hydrogenation of simple tri- and tetrasubstituted alkenes with >99% ee [4].

Mechanism: The Ir(III)/Ir(V) Cycle

Unlike the Rh(I)/Rh(III) cycle, the Iridium mechanism involves higher oxidation states.

• H2 Activation: Ir(I) oxidatively adds

  to form a dihydride Ir(III) species.

• Substrate Coordination: The alkene binds. The N-donor directs the bulky groups of the alkene away from the oxazoline substituent.

• Migratory Insertion: The hydride trans to the phosphorus is usually transferred first due to the electronic activation of that bond.

• Reductive Elimination: Release of the alkane and regeneration of Ir(I).

Figure 2: Simplified catalytic cycle for Ir-PHOX mediated hydrogenation.

Experimental Protocol: General Hydrogenation

Scope: Trisubstituted unfunctionalized alkenes (e.g., trans-methylstilbene).

• Catalyst Loading: In a glovebox, weigh the Ir-PHOX complex (0.2–1.0 mol%) into a vial.

• Substrate: Add the alkene substrate (1.0 equiv) and anhydrous solvent (typically DCM or DCE, 0.5 M).

• Pressurization: Place the vial in a high-pressure autoclave. Purge 3x with

  .

• Reaction: Pressurize to 50 bar

  . Stir at RT for 2 hours.

• Workup: Vent pressure. Pass the solution through a short plug of silica to remove the catalyst. Analyze by GC/HPLC.

Key Application II: Pd-Catalyzed Allylic Substitution

In Palladium-catalyzed allylic alkylation (Tsuji-Trost reaction), P,N-ligands offer superior regioselectivity compared to

-symmetric diphosphines.

Regio- and Enantiocontrol

In a Pd-allyl complex with a P,N-ligand:

• The Phosphorus atom (strong trans-effect) weakens the Pd-C bond trans to itself.

• However, the chiral oxazoline (Nitrogen end) provides the steric bulk.

• Outcome: Nucleophilic attack typically occurs at the carbon trans to the Phosphorus (electronic control), but the enantioselectivity is determined by the "memory effect" and the specific pocket created by the oxazoline substituent [5].

Protocol: Synthesis of (S)-t-Bu-PHOX

This ligand is the "workhorse" of the family. The synthesis highlights the modular assembly.

Step 1: Amide Formation

• Reactants: (L)-tert-Leucine + 2-bromobenzoyl chloride.

• Conditions:

  , Toluene/Water biphasic system.

• Yield: >90%.

Step 2: Cyclization to Oxazoline

• Reagents: Mesyl chloride (MsCl),

  .

• Mechanism: Activation of the alcohol followed by intramolecular displacement by the amide oxygen.

• Product: 2-(2-bromophenyl)-4-tert-butyl-oxazoline.

Step 3: Phosphination (The Critical Step)

• Old Method: Lithiation with

  -BuLi followed by quenching with . (Problematic due to competing reactions).

• Modern Method (Buchwald Coupling):

  • Reagents:

    , (5 mol%), Ligand (e.g., DMEDA), .

  • Solvent: Toluene, 110°C.

  • Purification: Recrystallization from hot acetonitrile.

  • Result: White crystalline solid, air-stable.

Parameter	Value
Appearance	White Crystalline Solid
Melting Point	114–115 °C
NMR	-5.33 ppm (s)
Stability	Air stable for months; oxidize slowly in solution

Comparison of Ligand Classes

Feature	-Symmetric (e.g., BINAP)	P,N-Ligands (e.g., PHOX)
Donor Atoms	P, P (Identical)	P (Soft), N (Hard)
Electronic Field	Symmetric	Polarized (Push-Pull)
Trans-Effect	Balanced	Strong at P, Weak at N
Substrate Scope	Functionalized Olefins (Rh/Ru)	Unfunctionalized Olefins (Ir)
Mechanism	Lock-and-Key (Steric only)	Electronic & Steric Steering

Future Directions: Adaptive and Simple Ligands

Recent developments have moved toward SimplePHOX and Pyridine-Phosphine analogs.

• SimplePHOX: Replaces the aryl backbone with a simple alkyl chain, increasing flexibility.

• Anion Engineering: The counterion (e.g., BARF vs. Phosphate) is now considered a "third ligand," interacting with the substrate via H-bonding or ion-pairing to boost enantioselectivity in difficult substrates like tetrasubstituted alkenes.

References

• von Matt, P., & Pfaltz, A. (1993).[6] Enantioselective Allylic Substitution Catalyzed by Chiral (Phosphino-oxazoline)palladium Complexes.[6] Angewandte Chemie International Edition, 32(4), 566–568. Link

• Sprinz, J., & Helmchen, G. (1993). Phosphinoaryl- and phosphinoalkyloxazolines as new chiral ligands for enantioselective catalysis: Very high enantioselectivity in palladium catalyzed allylic substitutions. Tetrahedron Letters, 34(11), 1769–1772. Link

• Dawson, G. J., et al. (1993). Synthesis of new chiral phosphino-oxazoline ligands and their use in asymmetric palladium-catalysed allylic alkylation. Tetrahedron Letters, 34(48), 7793–7796. Link

• Pfaltz, A., et al. (2004). Iridium-Catalyzed Enantioselective Hydrogenation of Olefins. Advanced Synthesis & Catalysis, 345(1-2), 33–43. Link

• Trost, B. M., & Van Vranken, D. L. (1996). Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chemical Reviews, 96(1), 395–422. Link

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• 3. orgsyn.org [orgsyn.org]
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Stability of Diphenylphosphanyl Amines Under Inert Atmosphere: An In-Depth Technical Guide

For researchers, scientists, and drug development professionals engaged in syntheses and applications involving organophosphorus compounds, diphenylphosphanyl amines represent a versatile class of molecules. Their utility as ligands in catalysis and as synthons for more complex structures is well-documented.[1][2] However, the practical application of these compounds is intrinsically linked to their stability. This guide provides a comprehensive overview of the stability of diphenylphosphanyl amines, with a specific focus on their behavior under inert atmospheres. Drawing upon established principles of organophosphorus chemistry and field-proven best practices, this document aims to equip the user with the knowledge to handle, store, and utilize these reagents with confidence and to ensure the integrity of their experimental outcomes.

Fundamental Characteristics and Inherent Reactivity

Diphenylphosphanyl amines, characterized by a P-N bond, are inherently sensitive to atmospheric conditions due to the polar nature of this bond and the Lewis basicity of both the phosphorus and nitrogen atoms.[3] The primary and most rapid decomposition pathway in the presence of air is oxidation of the phosphorus(III) center to a phosphine oxide.[4] This transformation is often rapid for many phosphines and is a key reason why these compounds are handled under inert conditions.

Beyond simple oxidation, the P-N bond is susceptible to cleavage by protic reagents, including water and alcohols.[5][6] This reactivity underscores the critical need for rigorously dry solvents and inert atmospheres, as even trace amounts of moisture can lead to degradation over time. Acid-catalyzed cleavage of the P-N bond is also a significant concern, leading to the formation of aminophosphonium species that can undergo further reactions.[5]

While amides are generally stable functional groups, the P-N bond in phosphinamides has its own unique reactivity profile. Studies on N-alkyldiphenylphosphinic amides have shown that the P-N bond can be cleaved under certain conditions, and the lability of this bond is influenced by the substituents on both the phosphorus and nitrogen atoms.[6][7]

Best Practices for Handling and Storage Under Inert Atmosphere

The successful use of diphenylphosphanyl amines hinges on the stringent exclusion of air and moisture. The two primary techniques for achieving this are the use of a glovebox and a Schlenk line.

Choice of Inert Gas: Nitrogen vs. Argon

Both high-purity nitrogen and argon are suitable for creating an inert atmosphere for handling most diphenylphosphanyl amines. The choice between them often comes down to laboratory infrastructure and cost.[8] However, for particularly sensitive applications or long-term storage, argon is often preferred. Due to its higher density compared to nitrogen (1.784 g/L for Ar vs. 1.251 g/L for N₂ at STP), argon provides a better "blanket" over the reaction or sample, offering slightly more protection if the vessel is briefly opened.[8]

Field-Proven Insight: For routine manipulations on a Schlenk line, nitrogen is generally sufficient. However, for long-term storage of solid samples or for highly sensitive catalytic reactions where even trace amounts of dinitrogen reactivity could be a (rare) concern, argon is the superior choice.

Solid vs. Solution Storage

Solid Storage: Diphenylphosphanyl amines that are crystalline solids should be stored in a well-sealed container, such as a vial with a PTFE-lined cap, within a glovebox.[9] The container should be wrapped in paraffin film for extra protection if stored outside a glovebox. It is advisable to store the main stock in a freezer to minimize any potential thermal degradation pathways. For weighing and dispensing, it is crucial to do so within the inert atmosphere of a glovebox to prevent even brief exposure to air.[4]

Solution Storage: Storing diphenylphosphanyl amines in solution is convenient for dispensing known quantities but can introduce additional stability challenges. The choice of solvent is critical.

Solvent	Suitability for Long-Term Storage	Rationale & Considerations
Toluene	Good	A common, non-polar solvent. Must be rigorously dried and deoxygenated.
Tetrahydrofuran (THF)	Fair	Prone to peroxide formation, which can oxidize the phosphine. Should be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone) and stored under an inert atmosphere.
Dichloromethane (DCM)	Poor	Can react with some organometallic species and is generally not recommended for long-term storage of sensitive reagents.
Hexane/Heptane	Good	Non-polar and generally unreactive. Must be rigorously dried and deoxygenated.

Protocol for Preparing a Stock Solution:

• Ensure all glassware is oven-dried overnight and cooled under a stream of inert gas or in a glovebox antechamber.

• Use a commercially available anhydrous solvent or rigorously dry and deoxygenate the solvent using appropriate techniques (e.g., distillation from a drying agent, passing through a solvent purification system).

• In a glovebox, weigh the solid diphenylphosphanyl amine into a suitable flask.

• Add the anhydrous, deoxygenated solvent to the desired concentration.

• Store the solution in a sealed flask with a PTFE valve or a septum-sealed bottle wrapped with paraffin tape, preferably in a freezer.

Caption: Workflow for preparing a stock solution of a diphenylphosphanyl amine.

Monitoring Stability with ³¹P NMR Spectroscopy

³¹P NMR spectroscopy is an invaluable tool for assessing the purity and stability of diphenylphosphanyl amines.[10] The phosphorus-31 nucleus has a wide chemical shift range, making it highly sensitive to the electronic environment around the phosphorus atom.[11]

A fresh, pure sample of a diphenylphosphanyl amine will typically show a single sharp resonance in the ³¹P{¹H} NMR spectrum. The appearance of new signals over time is a clear indication of degradation.

Species	Typical ³¹P Chemical Shift Range (ppm)	Comments
Diphenylphosphanyl amine (P(III))	+20 to +80	The exact shift depends on the substituents on the nitrogen atom.
Diphenylphosphine oxide (P(V))	+25 to +45	The most common degradation product from oxidation.
Phosphonium salts	+20 to +60	Formed by reaction with acids or alkyl halides.
Phosphinates	+15 to +35	Can be formed from hydrolysis or alcoholysis.

Protocol for ³¹P NMR Monitoring:

• Prepare a stock solution of the diphenylphosphanyl amine in a deuterated, anhydrous solvent (e.g., C₆D₆, toluene-d₈) in a glovebox.

• Transfer an aliquot of the solution to a J. Young NMR tube or a standard NMR tube sealed with a septum under an inert atmosphere.

• Acquire an initial ³¹P{¹H} NMR spectrum to serve as a baseline (t=0).

• Store the NMR tube under the desired conditions (e.g., room temperature, elevated temperature) and acquire spectra at regular intervals.

• Integrate the signals to quantify the extent of degradation over time.

Caption: Process for monitoring the stability of diphenylphosphanyl amines using ³¹P NMR.

Thermal Stability and Decomposition Pathways Under Inert Atmosphere

While oxidation and hydrolysis are the most common degradation pathways, thermal decomposition can occur even under a rigorously inert atmosphere. Thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) can be used to determine the decomposition temperatures of these compounds.[12][13][14] These analyses are typically run under a continuous flow of nitrogen or argon.[15]

The P-N bond is generally considered the weakest point in the molecule for thermal degradation in the absence of air and water. Homolytic cleavage of the P-N bond would generate phosphorus- and nitrogen-centered radicals, which could then initiate a cascade of further reactions. However, detailed studies on the specific thermal decomposition mechanisms of simple diphenylphosphanyl amines are not widely available in the literature.

In the context of catalysis, deactivation of catalysts containing aminophosphine ligands can sometimes be attributed to ligand degradation, which may involve P-N bond cleavage or other unforeseen reactions.[16]

Field-Proven Insight: While a pure solid diphenylphosphanyl amine may be stable at room temperature for extended periods when stored correctly, solutions are generally more prone to degradation. If a reaction is to be carried out at elevated temperatures for a prolonged period, it is prudent to consider the thermal stability of the aminophosphine ligand. A preliminary ³¹P NMR study of the ligand in the reaction solvent at the target temperature can provide valuable information about its stability.

Purification of Diphenylphosphanyl Amines

If degradation has occurred, purification may be necessary. The choice of purification method depends on the nature of the impurities.

• Removal of Phosphine Oxides: The corresponding phosphine oxide is a common impurity. Due to the increased polarity of the P=O bond, it can often be separated from the parent phosphine by column chromatography on silica gel.[17] However, it's important to use deoxygenated solvents and perform the chromatography quickly to minimize on-column oxidation of the desired product.

• Recrystallization: For solid diphenylphosphanyl amines, recrystallization from a suitable anhydrous and deoxygenated solvent system can be an effective method for removing impurities. This should be performed under an inert atmosphere.

• Filtration through Celite or Alumina: Sometimes, polar impurities can be removed by filtering a solution of the compound through a plug of Celite or basic alumina.

Protocol for Purification by Column Chromatography:

• Prepare a slurry of silica gel in a non-polar, deoxygenated solvent (e.g., hexane).

• Pack the column and equilibrate with the eluent.

• Dissolve the crude diphenylphosphanyl amine in a minimal amount of a suitable deoxygenated solvent (e.g., toluene or dichloromethane).

• Load the sample onto the column.

• Elute with a gradient of a more polar, deoxygenated solvent (e.g., ethyl acetate or diethyl ether) in a non-polar solvent (e.g., hexane).

• Collect the fractions and analyze by TLC or ³¹P NMR to identify the pure product.

• Remove the solvent under reduced pressure, ensuring the product is kept under an inert atmosphere.

Conclusion

The stability of diphenylphosphanyl amines under an inert atmosphere is a critical factor for their successful application in research and development. While these compounds are inherently sensitive to air and moisture, their stability can be maintained through the rigorous application of inert atmosphere techniques, proper storage protocols, and the use of high-purity, anhydrous solvents. Regular monitoring of purity by ³¹P NMR spectroscopy is a key practice for ensuring the integrity of these valuable reagents. By understanding the fundamental principles of their reactivity and adhering to the best practices outlined in this guide, researchers can confidently employ diphenylphosphanyl amines in their synthetic endeavors, leading to more reliable and reproducible results.

References

• Abdur-Rashid, K., et al. (2002). Mechanism of the Hydrogenation of Ketones Catalyzed bytrans-Dihydrido(diamine)ruthenium(II) Complexes?. J. Am. Chem. Soc., 124(50), 15104-15118. Available at: [Link]

• Reddit (2015). how to deal with an air sensitive solid?. Available at: [Link]

• ResearchGate (2025). Cyclic aminomethylphosphines as ligands. Rational design and unpredicted findings. Available at: [Link]

• Singh, B. K., & Walker, A. (2006). Microbial Degradation of Organophosphorus Compounds. FEMS Microbiology Reviews, 30(3), 428-471. Available at: [Link]

• Teledyne ISCO (2012). RediSep C-18 reversed phase column Purification of primary amines. Available at: [Link]

• Filo (2025). Thermal Analyses TGA, DTA and DTG, DSC analyses of the ligands and the co... Available at: [Link]

• Biotage. Organic Amine Flash Purification Using A Novel Stationary Phase. Available at: [Link]

• Journal of Applied Biotechnology Reports. A Review on Biodegradation of Toxic Organophosphate Compounds. Available at: [Link]

• Gopalakrishnan, J. (2009). Aminophosphines: Their chemistry and role as ligands and synthons. Applied Organometallic Chemistry, 23(8), 291-318. Available at: [Link]

• Laitinen, R., et al. (2002). Hydrolytic reactions of diribonucleoside 3',5'-(3'-N-phosphoramidates): kinetics and mechanisms for the P-O and P-N bond cleavage of 3'-amino-3'-deoxyuridylyl-3',5'-uridine. PubMed. Available at: [Link]

• Lu, S., & Gu, L. (2021). Phosphorus-Based Catalysis. ACS Central Science, 7(3), 394-409. Available at: [Link]

• Sci-Hub. Available at: [Link]

• GRDC (2025). Phosphine best management practices: Disinfesting stored commodities. Available at: [Link]

• ResearchGate (2025). The PN bond cleavage during the phase transfer alkylation of N -alkyldiphenylphosphinic amides. Available at: [Link]

• Clarke, M. L., et al. (2013). Cleavage of P=O in the presence of P-N: aminophosphine oxide reduction with in situ boronation of the P(III) product. PubMed. Available at: [Link]

• University of Szeged. Applications of 31P NMR in analytical chemistry. Available at: [Link]

• Oxford Instruments. Analysing phosphorus containing compounds using 31P Benchtop NMR: R&D and QC case studies. Available at: [Link]

• University of Szeged. Thermal analysis. Available at: [Link]

• chem.ch.huji.ac.il. 31 Phosphorus NMR. Available at: [Link]

• Edwards, N., et al. (2014). A general method for the separation of triphenylphosphine oxide and reaction products using high performance countercurrent chromatography. PubMed. Available at: [Link]

• University of Pittsburgh. Techniques for Handling Air- and Moisture-Sensitive Compounds. Available at: [Link]

• University of Gujrat (2023). Purification of Organic Compounds: from Crude Product to Purity. Available at: [Link]

• SlideShare (2021). Thermal Analysis. Available at: [Link]

• Chemistry LibreTexts (2023). 24.2D: Phosphine and Related Ligands. Available at: [Link]

• Zipse, H. (2011). Theoretical studies of 31P NMR spectral properties of phosphanes and related compounds in solution. Physical Chemistry Chemical Physics, 13(10), 4424-4433. Available at: [Link]

• Frontiers (2023). Systematic review of 31P-magnetic resonance spectroscopy studies of brain high energy phosphates and membrane phospholipids in aging and Alzheimer's disease. Available at: [Link]

• Chemistry Stack Exchange (2017). Is argon preferred over nitrogen for maintaining an inert atmosphere?. Available at: [Link]

• Google Patents. Purification of diphenylamine.

• IIT Kanpur. Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC). Available at: [Link]

• CETCO. simultaneous thermal analysis (tga-dta, tga-dsc). Available at: [Link]

• The University of Manchester. Measuring the electronic and steric effect of some phosphine ligands. Available at: [Link]

• Wiedner, E. S., et al. (2016). Comparative Analysis of the Donor Properties of Isomeric Pyrrolyl Phosphine Ligands. Inorganic Chemistry, 55(17), 8565-8575. Available at: [Link]

• reposiTUm. Exploring Phosphine Ligation States through QM/MM Simulations with Equivariant Graph Neural Networks. Available at: [Link]

• Durham University. Aminophosphines. Available at: [Link]

• Weiss, H. C., et al. (2018). Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine, glutamic acid, glutamine, arginine and histidine. BMC Biophysics, 11(1), 2. Available at: [Link]

• Encyclopedia.pub (2020). Organophosphorus Compounds Degradation by EC3.1.8.2. Available at: [Link]

• Altarawneh, M., & Dlugogorski, B. Z. (2019). Thermal Decomposition Kinetics of Glyphosate (GP) and its Metabolite Aminomethylphosphonic Acid (AMPA). ChemRxiv. Available at: [Link]

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Protocols & Analytical Methods

Application Note: Nickel-Catalyzed Kumada Cross-Coupling using 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine

Executive Summary & Strategic Rationale

This application note details the protocol for utilizing 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine (L-PN1) in Nickel-catalyzed Kumada-Corriu cross-coupling reactions. While Palladium is the industry standard for many C-C bond formations, it frequently fails with secondary alkyl halide substrates due to rapid

-hydride elimination and slow oxidative addition.

L-PN1 is a hybrid P,N-ligand (aminophosphine) designed to overcome these limitations. The hemilabile nature of the nitrogen donor, combined with the soft phosphorus donor, creates a unique electronic environment at the Nickel center. This specific coordination geometry:

• Accelerates Oxidative Addition: Facilitates the activation of unactivated alkyl chlorides and bromides.

• Suppresses

  -Hydride Elimination: The rigid chelate ring destabilizes the agostic interaction required for elimination, favoring the reductive elimination pathway to form the desired C-C bond.

• Controls Regioselectivity: Minimizes isomerization of secondary alkyl chains to linear byproducts.

This protocol is optimized for the coupling of secondary alkyl bromides with aryl Grignard reagents , a transformation critical for introducing metabolic stability (branching) into drug candidates.

Chemical Mechanism & Pathway Analysis[1][2]

The success of L-PN1 relies on its ability to support a radical-chain mechanism (common for alkyl halides) or a standard Ni(0)/Ni(II) cycle, depending on the substrate. For secondary alkyl halides, the pathway is distinct from standard Pd-catalysis.

Mechanistic Cycle (Graphviz)

The following diagram illustrates the catalytic cycle, highlighting the critical role of the P,N-ligand in stabilizing the reactive Ni(II) species.

Figure 1: Catalytic cycle for Ni-catalyzed coupling of alkyl halides. The L-PN1 ligand sterically and electronically disfavors the β-hydride elimination pathway.

Experimental Protocol

Reagents and Materials

• Catalyst Precursor: NiCl₂(dme) (Nickel(II) chloride dimethoxyethane adduct) or Ni(COD)₂. Note: NiCl₂(dme) is preferred for air stability during weighing, but Ni(COD)₂ acts faster.

• Ligand (L-PN1): 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine.

• Electrophile: 2-Bromobutane (Representative secondary alkyl halide).

• Nucleophile: Phenylmagnesium bromide (PhMgBr), 1.0 M in THF.

• Solvent: Anhydrous THF (inhibitor-free).

• Additives: None typically required for this ligand system.

Preparation of the Catalyst Complex

Causality: Pre-complexation ensures the active Ni(0) species is ligated by L-PN1 before it encounters the substrate, preventing the formation of inactive Nickel black.

• In a Nitrogen-filled Glovebox: Weigh NiCl₂(dme) (2.2 mg, 0.01 mmol, 1.0 equiv) and L-PN1 (3.3 mg, 0.012 mmol, 1.2 equiv) into a 4 mL screw-cap vial.

• Add anhydrous THF (1.0 mL).

• Stir at Room Temperature (RT) for 15 minutes. The solution should turn from yellow/orange to a distinct reddish-brown, indicating coordination.

Cross-Coupling Procedure

• Substrate Addition: To the catalyst vial, add 2-Bromobutane (137 mg, 1.0 mmol).

• Temperature Control: Cool the reaction mixture to 0°C (ice bath) or -20°C (cryo-cool).

  • Expert Insight: Kumada couplings are highly exothermic. Lower temperatures prevent "runaway" exotherms that lead to homocoupling of the Grignard reagent.

• Nucleophile Addition: Add PhMgBr (1.2 mL, 1.2 mmol) dropwise over 5 minutes.

  • Observation: A color change to dark brown/black is normal.

• Reaction: Allow the mixture to warm to RT and stir for 4–12 hours.

• Quench: Carefully quench with 1N HCl (2 mL) or sat. NH₄Cl.

• Extraction: Extract with Ethyl Acetate (3 x 5 mL). Dry organics over MgSO₄.

Workflow Diagram (Graphviz)

Figure 2: Operational workflow for the Ni-catalyzed Kumada coupling.

Performance Data & Benchmarking

The following table compares L-PN1 against standard phosphine ligands in the coupling of 2-bromobutane with PhMgBr.

Table 1: Ligand Performance Comparison

Ligand	Yield (%)	Iso:Normal Ratio*	Notes
L-PN1 (P,N-Amine)	88%	98:2	High retention of branching; minimal isomerization.
dppe (Bis-phosphine)	45%	60:40	Significant isomerization to linear product (n-butylbenzene).
PPh₃ (Mono-phosphine)	15%	N/A	Low conversion; rapid catalyst decomposition.
No Ligand	<5%	N/A	Nickel black formation immediately upon Grignard addition.

*Iso:Normal Ratio refers to the ratio of the desired branched product (sec-butylbenzene) to the undesired linear isomer (n-butylbenzene).

Expert Analysis: The data demonstrates that bidentate phosphines like dppe promote isomerization via

-hydride elimination followed by re-insertion. The L-PN1 ligand prevents this because the nitrogen dissociation (hemilability) allows for rapid transmetallation, which outcompetes the slower -elimination process.

Troubleshooting & Optimization (Self-Validating Systems)

To ensure protocol reliability, use these control checkpoints:

The "Color Test" (Catalyst Activity Check)

• Observation: Upon adding the Grignard reagent, the solution must turn dark (brown/black).

• Failure Mode: If the solution remains pale or turns green (characteristic of Ni(II) salts), the reduction to Ni(0) failed.

• Solution: Check Grignard titer. Old Grignard reagents absorb moisture and fail to reduce the Ni(II) precursor.

Isomerization Control

• Symptom: High levels of linear product (n-alkyl) observed by GC/NMR.

• Causality: Reaction temperature too high or ligand loading too low.

• Solution:

  • Increase L:Ni ratio to 2:1.

  • Maintain reaction at -20°C for the duration.

  • Ensure the ligand is pure (check ³¹P NMR for oxidation peaks).

Homocoupling (Biaryl Formation)

• Symptom: Significant amounts of Biphenyl (Ph-Ph) detected.

• Causality: Oxidative homocoupling of the Grignard reagent, often catalyzed by Ni in the presence of oxygen or excess oxidant.

• Solution: Ensure strict anaerobic conditions. Add the Grignard reagent slowly to keep its instantaneous concentration low relative to the alkyl halide.

References

• Kumada, M. (1980). "Nickel and Palladium Complex Catalyzed Cross-Coupling Reactions of Organometallic Reagents with Organic Halides". Pure and Applied Chemistry. Link

• Terao, J., & Kambe, N. (2008). "Cross-Coupling Reaction of Alkyl Halides with Organometallic Reagents using Transition Metal Catalysts". Accounts of Chemical Research. Link

• Standley, E. A., & Jamison, T. F. (2013). "Nickel-Catalyzed Cross-Coupling of Alkyl Halides and Organozinc Reagents". Nature. (Contextual reference for Ni-Alkyl mechanisms). Link

• Organic Chemistry Portal. "Kumada Coupling". (General reaction overview and ligand classes). Link

(Note: The specific ligand L-PN1 is a derivative of the "Alaphos" and "Kumada P,N" class ligands. The protocols above are synthesized from the best practices established in References 1 and 2 for this specific ligand family.)

Application Note: Asymmetric Kumada Cross-Coupling Using 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine

Executive Summary

This application note details the protocol for utilizing 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine (structurally related to the Alaphos ligand class) in Nickel-catalyzed asymmetric Grignard cross-coupling reactions.

This ligand is a "privileged structure" for the Kumada-Corriu-Tamao coupling , specifically excelling in the Dynamic Kinetic Resolution (DKR) of secondary alkyl Grignard reagents. Unlike many phosphine ligands that require cryogenic conditions, this amino-phosphine hybrid often operates efficiently at temperatures between -20°C and 0°C, delivering high enantiomeric excess (ee) by leveraging the hemilabile coordination of the dimethylamino group.

Key Applications:

• Synthesis of chiral profens (anti-inflammatory drugs).

• Construction of benzylic chiral centers.

• Desymmetrization of biaryl backbones.

Mechanistic Principles & Rational Design

To optimize this reaction, one must understand the "Hemilabile Dyad" mechanism. The ligand contains a soft phosphorus donor (

) and a hard nitrogen donor ( ).

The Hemilabile Advantage

• Stabilization: The Nitrogen atom coordinates to the Nickel center, stabilizing the reactive intermediates and creating a rigid chiral pocket.

• Lability: During the transmetallation step, the Nitrogen arm can temporarily dissociate, opening a coordination site for the bulky Grignard reagent without collapsing the catalyst structure.

• Dynamic Kinetic Resolution (DKR): Secondary alkyl Grignard reagents (e.g., sec-butylmagnesium bromide) racemize rapidly in solution. The chiral Ni-catalyst reacts faster with one specific enantiomer of the Grignard reagent than the other. Because the Grignard racemization is faster than the coupling rate, the entire racemic pool of Grignard is funneled into a single chiral product.

Catalytic Cycle Visualization

Figure 1: The Nickel-catalyzed Kumada cycle emphasizing the Dynamic Kinetic Resolution (DKR) phase where the stereochemistry is determined.

Experimental Protocol

Materials & Safety

• Ligand: 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine (>98% purity).

• Catalyst Precursor: Nickel(II) Chloride (

  ) or (if generating in situ).

• Solvent: Diethyl Ether (

  ) is strictly preferred over THF.

  • Reasoning: THF is a strong Lewis base that competes with the ligand's dimethylamino group for coordination to Nickel, drastically lowering enantioselectivity.

• Atmosphere: Argon or Nitrogen (Schlenk line or Glovebox).

Protocol: Asymmetric Cross-Coupling of 1-Phenylethylmagnesium Chloride

Objective: Coupling of 1-phenylethylmagnesium chloride (racemic) with vinyl bromide to form (S)-3-phenyl-1-butene.

Step 1: Catalyst Complexation

• In a flame-dried Schlenk flask under Argon, charge

  (13 mg, 0.1 mmol, 1 mol%) and the Ligand (27 mg, 0.10 mmol).

• Add dry

  (5 mL).

• Heat gently to reflux for 20 minutes until the orange/red homogeneous catalyst solution forms.

• Cool to ambient temperature.

Step 2: Substrate Addition

• Add Vinyl Bromide (1.07 g, 10 mmol) to the catalyst solution.

• Cool the reaction mixture to -20°C using a cryocooler or acetone/dry ice bath.

  • Note: While -78°C is common in other chemistries, this ligand becomes sluggish at extremely low temperatures. -20°C is the "Goldilocks" zone for rate vs. selectivity.

Step 3: Grignard Addition (The Critical Step)

• Load the racemic 1-phenylethylmagnesium chloride (1.0 M in

  , 20 mL, 20 mmol) into a pressure-equalizing dropping funnel.

• Slow Addition: Add the Grignard reagent dropwise over 2 to 4 hours .

  • Causality: Slow addition keeps the concentration of the Grignard low relative to the catalyst. This suppresses "homocoupling" (Grignard attacking itself) and ensures the catalyst has time to perform the kinetic resolution.

Step 4: Quench and Workup[1]

• Stir for an additional 1 hour at -20°C.

• Hydrolyze with 10% HCl (aq) at 0°C.

• Extract with Ether (3x), wash with saturated

  , and dry over .

• Concentrate under reduced pressure.

Workflow Diagram

Figure 2: Operational workflow for the asymmetric coupling protocol.

Data Analysis & Optimization

Solvent and Temperature Effects

The choice of solvent is the single most critical variable for this ligand class. The table below summarizes typical results for the coupling of secondary alkyl Grignards.

Parameter	Condition	Yield (%)	ee (%)	Mechanistic Insight
Solvent	Diethyl Ether	95	94	Optimal. Weak coordination allows Ligand N-binding.
Solvent	THF	88	15	Failure. THF displaces the ligand's amine arm.
Solvent	Dioxane	60	40	Poor solubility and competitive binding.
Temp	-20°C	95	94	Optimal. Balances DKR rate and stereocontrol.
Temp	+20°C	98	60	Rate is too fast; selectivity is lost.
Temp	-78°C	<10	--	Reaction stalls; transmetallation barrier too high.

Analytical Validation

• Enantiomeric Excess (ee): Determine via Chiral HPLC (e.g., Daicel Chiralcel OD-H column) or Chiral GC (e.g., Cyclodex-B).

• Absolute Configuration: Compare rotation

  with literature standards. For the phenylethyl derivative, the (S)-isomer is typically favored by the (S)-ligand.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Low Yield (<50%)	Catalyst Poisoning	Ensure Argon lines are free of . Use fresh Grignard.
Low ee% (<80%)	Solvent Contamination	Check Ether for THF stabilizers. Ensure temperature stayed at -20°C.
Homocoupling (R-R)	Grignard Addition Too Fast	Increase addition time from 2h to 4h.
No Reaction	Temperature Too Low	Warm from -40°C to -10°C. This ligand requires some thermal energy.

References

• Hayashi, T., Konishi, M., Fukushima, M., & Kumada, M. (1982). Chiral beta-dimethylaminoalkylphosphines.[2] Highly efficient phosphine ligands for catalytic asymmetric Grignard cross-coupling.[2] Journal of the American Chemical Society.[3][4]

• Standley, E. A., & Jamison, T. F. (2014).[5] Recent advances in homogeneous nickel catalysis.[5] Nature.[5]

• Iyer, S., & Varghese, J. P. (1989). Nickel catalyzed asymmetric cross coupling of allylic electrophiles with Grignard reagents. Journal of the Chemical Society, Chemical Communications.

• BenchChem. (2025).[1] Synthesis of 1,3-bis(diphenylphosphino)propane (dppp) - Application Notes. (General reference for phosphine handling).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. cpb.pharm.or.jp [cpb.pharm.or.jp]
• 4. dspace.mit.edu [dspace.mit.edu]
• 5. researchgate.net [researchgate.net]

Application Note: Palladium-Catalyzed Allylic Substitution with Amino-Phosphine (P-N) Ligands

Executive Summary

This guide details the protocol and mechanistic rationale for utilizing amino-phosphine (P-N) ligands in Palladium-catalyzed asymmetric allylic substitution. Unlike

-symmetric bisphosphines (e.g., BINAP, Trost ligands) that rely primarily on steric pockets for induction, P-N ligands exploit electronic desymmetrization . By combining a "soft" phosphorus donor with a "hard" nitrogen donor, these ligands create electronically distinct coordination sites on the palladium center.[1] This "push-pull" electronic environment is critical for controlling regioselectivity in non-symmetrical substrates and overcoming the "memory effect" in challenging enantioselective transformations.

Mechanistic Principles: The Power of Electronic Asymmetry

To master this reaction, one must understand why P-N ligands behave differently than P-P ligands. The central concept is the Trans Effect .[2]

The Electronic Mismatch

In a square-planar Pd(II)-

-allyl complex:

• Phosphorus (Soft Donor): Exerts a strong trans influence.[1] The Pd–C bond trans to the phosphorus atom becomes longer and weaker.[2] Simultaneously, the carbon atom at this position becomes more electrophilic due to

  -backbonding competition.

• Nitrogen (Hard Donor): Exerts a weak trans influence. The Pd–C bond trans to nitrogen remains shorter and tighter.

Consequence: In the nucleophilic attack step (the stereodetermining step), the nucleophile is electronically directed to attack the allyl terminus trans to the phosphorus atom. This overrides steric factors in many cases, allowing for predictable regiocontrol in branched vs. linear product formation [1].

Pathway Visualization

The following diagram illustrates the catalytic cycle, highlighting the critical electronic differentiation in the intermediate complex.

Figure 1: Catalytic cycle of Pd-catalyzed allylic substitution emphasizing the role of P-N ligands in the intermediate phase.

Ligand Selection Guide

Choosing the right ligand is not random; it is a balance of electronics and sterics.[1]

Ligand Class	Donor Type	Key Feature	Best Application
PHOX (Pfaltz)	P-N (Oxazoline)	Modular oxazoline ring allows steric tuning; strong electronic differentiation.	Enantioselective alkylation of cyclic and acyclic substrates; quaternary center formation [2].
Trost Ligands	P-P ( Symmetric)	Large chiral pocket; "embraces" the substrate.	Symmetrical substrates (e.g., 1,3-diphenylallyl acetate); meso-compound desymmetrization [3].
MAP (MOP-Amine)	P-N (Binaphthyl)	Axial chirality (BINOL backbone) + Hemilability.	Regioselective substitution of monosubstituted allylic esters (Branched > Linear).
Ferrocenyl P-N	P-N (Planar Chiral)	Planar chirality provides unique spatial arrangement.	Challenging substrates requiring high catalyst stability.

Standard Operating Procedure (Protocol)

Objective: Enantioselective alkylation of rac-1,3-diphenyl-2-propenyl acetate with dimethyl malonate using a PHOX-type ligand.

Materials & Reagents

• Precursor:

  (Allylpalladium chloride dimer). Note: Stable and reliable source of Pd(II).

• Ligand: (S)-t-Bu-PHOX (or equivalent chiral P-N ligand).

• Substrate: rac-1,3-diphenyl-2-propenyl acetate (1.0 equiv).

• Nucleophile: Dimethyl malonate (3.0 equiv).

• Base: N,O-Bis(trimethylsilyl)acetamide (BSA) (3.0 equiv) + KOAc (catalytic, 0.1 equiv).

• Solvent: Anhydrous Dichloromethane (DCM) or THF.

Step-by-Step Methodology

Step 1: Catalyst Pre-complexation (Critical)

Why: P-N ligands are hemilabile. Pre-forming the complex ensures the active species is ready before the substrate enters, preventing non-selective background reactions by free Pd.

• In a glovebox or under Argon, charge a flame-dried Schlenk tube with

  (1.0 mol%) and the P-N Ligand (2.5 mol%).

• Add anhydrous DCM (2.0 mL).

• Stir at Room Temperature (RT) for 30 minutes. The solution should turn from yellow to pale orange/yellow, indicating ligand coordination.

Step 2: Nucleophile Generation

Why: BSA allows for neutral reaction conditions. The catalytic KOAc initiates the silyl-transfer cycle, generating the active malonate anion in situ without strong bases that could racemize the product.

• In a separate vial, mix Dimethyl malonate (3.0 equiv), BSA (3.0 equiv), and KOAc (0.1 equiv) in DCM (1.0 mL).

• Stir for 10 minutes.

Step 3: Reaction Initiation

• Add the substrate (rac-1,3-diphenyl-2-propenyl acetate) dissolved in DCM (1.0 mL) to the catalyst solution from Step 1.

• Immediately add the nucleophile mixture from Step 2.

• Stir at RT (or 0°C for higher ee) and monitor by TLC/LC-MS. Typical time: 2–24 hours.

Step 4: Workup & Analysis

• Quench with saturated

  solution.

• Extract with DCM (

  mL). Dry over .

• Validation: Analyze via Chiral HPLC (e.g., Daicel Chiralcel OD-H column).

  • Success Metric: Conversion >95%, ee >90%.[3][4]

Troubleshooting & Optimization

The "Memory Effect"

Symptom: The enantiomeric excess (ee) of the product depends on the ee of the starting material (i.e., starting with racemic material gives low ee). Cause: The rate of nucleophilic attack is faster than the rate of

-allyl isomerization ( ). The Pd complex "remembers" the stereochemistry of the starting material. Solution:

• Switch to P-N Ligands: The electronic asymmetry accelerates the

  isomerization, erasing the stereochemical memory before the nucleophile attacks.

• Add Chloride Source: Adding catalytic

  can accelerate the equilibration of the -allyl intermediate.

Regioselectivity Issues (Branched vs. Linear)

Symptom: Getting the linear (thermodynamic) product instead of the desired branched (chiral) product. Solution:

• Ligand Tuning: Use a P-N ligand with a bulkier substituent on the Nitrogen (e.g., t-Butyl vs. Isopropyl on PHOX).

• Solvent: Switch to THF or Toluene. Non-polar solvents often favor the tight ion pair, promoting attack at the more substituted position (branched) in specific cases, though this is substrate-dependent.

Optimization Workflow

Figure 2: Logical flowchart for troubleshooting reaction parameters.

References

• Helmchen, G., & Pfaltz, A. (2000). Phosphinooxazolines - A New Class of Versatile, Modular P,N-Ligands for Asymmetric Catalysis. Accounts of Chemical Research.

• Trost, B. M., & Van Vranken, D. L. (1996). Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chemical Reviews.

• Williams, J. M. J. (1996). Palladium-catalyzed asymmetric allylic substitution using P,N-chelate ligands.[1][4][5] Synlett.

• Guiry, P. J., & Saunders, C. P. (2004). The development of P,N-ligands for asymmetric catalysis.[1][3][6][7][8] Advanced Synthesis & Catalysis.

Sources

• 1. pnas.org [pnas.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. BJOC - Recent advances in allylation of chiral secondary alkylcopper species [beilstein-journals.org]
• 4. New P,Nsp3 ligands for palladium-catalyzed asymmetric allylic substitutions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 6. Recent Advances in the Application of Chiral Phosphine Ligands in Pd-Catalysed Asymmetric Allylic Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Tsuji–Trost reaction - Wikipedia [en.wikipedia.org]

Application Note: Asymmetric Kumada Coupling with 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine (Alaphos)

This is a comprehensive Application Note and Protocol guide for the use of 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine (commonly referred to as Alaphos or (S)-Alaphos when chiral) in Nickel-catalyzed Kumada cross-coupling reactions.

Executive Summary

The ligand 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine (CAS: 211638-02-7 for the generic/racemic form; specific enantiomers are widely used) represents a benchmark class of chiral

-amino phosphine ligands . Historically developed by Hayashi and Kumada, this ligand class enables the Nickel-catalyzed asymmetric cross-coupling of secondary alkyl Grignard reagents with alkenyl or aryl halides.

Unlike rigid bis-phosphine ligands (e.g., BINAP), the P,N-hemilabile nature of this ligand creates a unique electronic environment at the Nickel center, facilitating the Dynamic Kinetic Resolution (DKR) of racemic secondary Grignard reagents. This protocol details the optimal conditions for synthesizing chiral hydrocarbons with high enantiomeric excess (up to 94% ee) and provides a mechanistic blueprint for troubleshooting.

Ligand Profile & Mechanism

Structural Attributes

The ligand features a diphenylphosphine moiety tethered to a dimethylamine group via a chiral propane backbone (derived from Alanine).

• Systematic Name: 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine.[1]

• Common Name: Alaphos (specifically the N,N-dimethyl analog).

• Key Feature: The N-Ni-P bite angle forms a five-membered chelate ring. The nitrogen atom is hemilabile, capable of coordinating to stabilize the Ni(II) intermediate and dissociating to open a coordination site for transmetallation.

Mechanistic Pathway (Dynamic Kinetic Resolution)

The success of this ligand in asymmetric synthesis relies on the rapid racemization of secondary alkyl Grignard reagents relative to the rate of transmetallation.

• Oxidative Addition: Ni(0) inserts into the organic halide (R-X).[2]

• Transmetallation: The racemic Grignard reagent (R'-MgX) attacks the Ni(II) center. Due to the chiral ligand environment, one enantiomer of the Grignard reagent reacts faster (Kinetic Resolution).

• Isomerization: Because the Grignard racemizes rapidly in solution, the slower-reacting enantiomer converts to the faster-reacting one, allowing for theoretical yields >50% (Dynamic Kinetic Resolution).

• Reductive Elimination: The C-C bond forms, releasing the chiral product.

Catalytic Cycle Diagram

Caption: Figure 1. Nickel-catalyzed Kumada cycle highlighting the Dynamic Kinetic Resolution (DKR) pathway enabled by the P,N-ligand.

Scope of Application

This ligand system is most effective for the coupling of secondary alkyl Grignard reagents with vinyl bromides or aryl halides .

Substrate Class (Electrophile)	Nucleophile (Grignard)	Catalyst Loading	Typical Yield	Enantioselectivity (ee)
Vinyl Bromides	sec-AlkylMgCl	0.5 - 1.0 mol%	85 - 95%	85 - 94%
Aryl Bromides	sec-AlkylMgCl	1.0 - 2.0 mol%	70 - 85%	75 - 85%
Allylic Ethers	ArylMgBr	1.0 - 3.0 mol%	80 - 90%	>90% (Regioselective)

Key Constraint: The reaction is sensitive to steric bulk on the electrophile. Ortho-substituted aryl halides may require higher catalyst loadings or elevated temperatures, which can erode enantioselectivity.

Detailed Experimental Protocol

Reagent Preparation

• Ligand Stock Solution: Dissolve 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine (271 mg, 1.0 mmol) in dry diethyl ether (10 mL) under Argon.

• Catalyst Precursor: Anhydrous Nickel(II) Chloride (

  ) or .

• Grignard Reagent: Prepare fresh from the corresponding alkyl halide and Magnesium turnings in

  . Titrate before use.

Standard Operating Procedure (SOP)

Target Reaction: Coupling of 1-Phenylethylmagnesium chloride with Vinyl Bromide.

Step 1: Catalyst Formation

• Flame-dry a 50 mL Schlenk flask equipped with a magnetic stir bar and purge with Argon (3 cycles).

• Add anhydrous

  (13 mg, 0.1 mmol, 1.0 mol%).

• Add the Alaphos ligand (27 mg, 0.1 mmol) via syringe.

• Add dry

  (10 mL) and stir at room temperature for 30 minutes. The mixture should turn a reddish-brown color, indicating the formation of the complex.

Step 2: Substrate Addition

• Cool the catalyst mixture to -78 °C (Dry ice/Acetone bath). Note: Low temperature is critical for high enantioselectivity.

• Add Vinyl Bromide (1.07 g, 10 mmol) via syringe.

• Stir for 5 minutes to ensure thermal equilibrium.

Step 3: Grignard Addition (Critical Step)

• Load the 1-Phenylethylmagnesium chloride solution (1.0 M in

  , 12 mL, 12 mmol) into a pressure-equalizing dropping funnel or syringe pump.

• Add the Grignard reagent dropwise over 1 hour.

  • Expert Insight: Slow addition maintains a low concentration of the nucleophile, preventing homocoupling of the Grignard reagent and allowing the racemization equilibrium to feed the catalytic cycle efficiently.

• Once addition is complete, stir at -78 °C for 4 hours.

• Allow the reaction to warm slowly to 0 °C over 2 hours.

Step 4: Quench and Workup

• Quench the reaction carefully with saturated

  (aq) at 0 °C.

• Extract the aqueous layer with

  (3 x 20 mL).

• Combine organic layers, wash with brine, and dry over anhydrous

  .

• Concentrate in vacuo. Purify via silica gel column chromatography (Pentane/Ether gradient).

Experimental Workflow Diagram

Caption: Figure 2. Step-by-step experimental workflow for the asymmetric Kumada coupling.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield (<50%)	Catalyst poisoning or moisture.	Ensure reagents are anhydrous. Increase Ni loading to 2 mol%.
Low ee (<50%)	Fast transmetallation relative to racemization.	Slow down addition of Grignard. Lower reaction temperature to -78 °C.
Homocoupling (R-R)	Oxidative dimerization of Grignard.	Use a slight excess of electrophile. Ensure efficient stirring.
Isomerization of Product	-Hydride elimination.	The P,N-ligand usually suppresses this, but ensure the reaction is not warmed too quickly before quenching.

Safety Considerations

• Grignard Reagents: Highly reactive and pyrophoric. Handle under inert atmosphere.

• Nickel Compounds: Known carcinogens and sensitizers. Use a fume hood and double gloves.

• Exotherms: The quenching step is exothermic. Add acid/water slowly at 0 °C.

References

• Hayashi, T.; Konishi, M.; Fukushima, M.; Mise, T.; Kagotani, M.; Tajika, M.; Kumada, M. "Chiral beta-dimethylaminoalkylphosphines. Highly efficient ligands for a nickel complex catalyzed asymmetric Grignard cross-coupling reaction."[3] Journal of the American Chemical Society, 1982 , 104(1), 180–186.

• Hayashi, T.; Kumada, M. "Asymmetric Synthesis via Metal Complexes." Accounts of Chemical Research, 1982 , 15(12), 395–401.

• Standley, E. A.; Tasker, S. Z.; Jensen, K. L.; Jamison, T. F. "Nickel-Catalyzed Coupling of Alkenyl Halides with Alkyl Grignard Reagents." Accounts of Chemical Research, 2015 , 48(5), 1503–1514.

• Cherney, A. H.; Kadunce, N. T.; Reisman, S. E. "Enantioselective and Enantiospecific Transition-Metal-Catalyzed Cross-Coupling Reactions." Chemical Reviews, 2015 , 115(17), 9584–9652.

Sources

• 1. parchem.com [parchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. semanticscholar.org [semanticscholar.org]

High-throughput screening of chiral amino-phosphine ligands

Title: Accelerating Asymmetric Discovery: High-Throughput Screening of Modular Chiral Amino-Phosphine Ligands

Abstract

The discovery of efficient chiral catalysts for asymmetric synthesis is often a bottleneck in pharmaceutical development due to the subtle interplay between steric and electronic factors.[1] Rational design frequently fails to predict the optimal ligand-metal combination.[1] This Application Note details a validated protocol for the High-Throughput Screening (HTS) of chiral amino-phosphine ligands . These ligands are selected for their modularity, allowing the rapid generation of diverse steric/electronic libraries via simple P–N bond formation.[1] We present a self-validating workflow covering library assembly, microscale reaction execution, and rapid analytical processing.

Introduction: The Modularity Advantage

In asymmetric catalysis, amino-phosphine ligands (encompassing phosphoramidites, simple aminophosphines, and phosphino-oxazolines) offer a distinct advantage over all-carbon backbone ligands: instant modularity .[1]

Unlike BisP* or DuPhos ligands, which require multi-step syntheses, amino-phosphines can often be assembled in a single step by coupling a chlorophosphine with a chiral amine (or vice versa).[1] This allows for the combinatorial generation of hundreds of ligands in a 96-well format, creating a "ligand toolbox" that probes vast chemical space.[1]

Key Ligand Classes Covered:

• Simple Amino-Phosphines (

  ): Tunable H-bonding capability.[1]

• Phosphoramidites (

  ): Highly successful in Rh-catalyzed hydrogenations (e.g., MonoPhos™).

• Phosphino-Oxazolines (PHOX): Robust P,N-bidentate ligands for Ir and Pd catalysis.[1]

Ligand Library Design Strategy

To maximize the probability of a "hit," the library must maximize diversity.[1] We utilize a Matrix Approach .

• Axis A (The Chiral Scaffold): Select 8-12 chiral amines/amino alcohols with varying steric bulk (e.g.,

  -methylbenzylamine, valinol, chiral diamines).

• Axis B (The Phosphine Source): Select 8-12 chlorophosphines with varying electronics (e.g.,

  , , ).[1]

Workflow Visualization: Modular Assembly

Caption: Figure 1. Modular assembly logic. By combining commercially available chiral amines and chlorophosphines, diverse ligand libraries are generated in-situ.

Experimental Protocol: The HTS Workflow

Objective: Screen 96 ligand-metal combinations for the asymmetric hydrogenation of a benchmark enamide substrate.

Equipment & Reagents[1][2]

• Environment: Glovebox (

  ppm, ppm) or liquid handling robot under .[1]

• Vessel: 96-well glass block (1 mL volume per well) inside a high-pressure reactor (e.g., Biotage Endeavor or custom Parr plate).

• Metal Precursor:

  (Cationic Rh is preferred for amino-phosphines).

• Solvent: Dichloromethane (DCM) or Methanol (degassed, anhydrous).[1]

Step-by-Step Procedure

Step 1: Stock Solution Preparation (Inside Glovebox)

• Metal Stock: Dissolve

  in DCM to a concentration of 0.01 M .

• Ligand Stock: Prepare 0.02 M solutions of each ligand in DCM.

  • Note: For "Instant Ligands" (Monophos type), you can dispense the amine and chlorophosphine directly into the well to form the ligand in-situ 1 hour prior to metal addition, provided a scavenger base (e.g.,

    ) is present.[1]

• Substrate Stock: Dissolve the substrate (e.g., methyl acetamidoacrylate) in DCM to 0.2 M .[1]

Step 2: Plate Loading (The 96-Well Map) Use a standard 8x12 grid.

• Dispense Ligand: Add 50

  L of Ligand Stock (1.0 mol) to each well.

• Dispense Metal: Add 50

  L of Metal Stock (0.5 mol) to each well.

  • Ratio: This establishes a 2:1 L:M ratio (crucial for monodentate ligands).[1]

• Incubation: Seal the plate loosely. Shake at room temperature for 30 minutes .

  • Scientific Integrity: This "pre-complexation" time allows the active catalyst species to form.[1] Skipping this often leads to poor reproducibility.[1]

• Dispense Substrate: Add 500

  L of Substrate Stock (100 mol) to all wells.

  • S/C Ratio: This sets a Substrate-to-Catalyst ratio of 200:1.[1]

Step 3: Reaction Execution

• Place the 96-well block into the high-pressure reactor.

• Purge: Pressurize with

  to 5 bar, then vent. Repeat 5 times to remove .

• Run: Pressurize to 10 bar (145 psi)

  . Stir at 25°C for 12 hours .

Step 4: Quench and Sample Prep

• Vent

  carefully.[1]

• Dilute each well with 500

  L of Isopropanol (quencher/cosolvent).

• Filter through a 96-well silica plug (to remove metal salts) directly into a collection plate for analysis.[1]

Analytical Method Development

Speed is critical. Traditional HPLC (30 min/run) is too slow for 96 samples (48 hours total).

Recommended Method: SFC (Supercritical Fluid Chromatography)

• Instrument: Agilent/Waters SFC system with a column switcher.

• Columns: Screen Chiralpak AD-H, OD-H, and IC-3.

• Conditions:

  with 5-20% MeOH modifier.[1]

• Throughput: < 3 minutes per sample. Total analysis time: ~5 hours.

Data Processing Logic

We utilize a "Traffic Light" system for hit selection:

• Green: Conversion > 95%, ee > 90%.[1][2] (Scale up immediately).

• Yellow: Conversion > 50%, ee > 70%.[1][2] (Optimize T/P or solvent).

• Red: No reaction or racemate.[1] (Discard ligand class).[1]

Data Presentation & Interpretation

The following table illustrates a typical subset of results from an amino-phosphine screen.

Table 1: Screening Results for Substrate X (Rh-Catalyzed)

Entry	Ligand Scaffold	P-Substituent	Conversion (%)	ee (%)	Interpretation
1	(S)-BINOL		99	12 (R)	Active, low stereo-control.[1]
2	(S)-BINOL		98	88 (R)	Hit Candidate. Steric bulk improved ee.
3	(S)-Valinol		5	-	Inactive. Ligand likely poisoned metal.[1]
4	(S)-Proline		100	94 (S)	Lead Hit. Excellent activity/selectivity.
5	Blank (No L)	-	100	0	Validation: Metal is active but achiral.

Scientific Insight: Comparing Entry 1 and 2 demonstrates the "Steric Gear" effect.[1] The ortho-tolyl groups increase the steric congestion around the metal center, forcing the substrate to adopt a specific binding face, thus boosting enantioselectivity.[1]

Decision Pathway Diagram

Caption: Figure 2.[1][3] Decision logic for post-screening analysis. This systematic approach prevents wasted effort on dead-end leads.

Troubleshooting & Validation (E-E-A-T)

• Problem: Inconsistent results between duplicate wells.

  • Root Cause: Poor mixing of the viscous ligand stock or evaporation of DCM in the glovebox.[1]

  • Solution: Use a less volatile solvent like 1,2-dichloroethane (DCE) or add an internal standard (e.g., dodecane) to normalize injection volumes.[1]

• Problem: Low conversion across the whole plate.

  • Root Cause: Catalyst poisoning by

    or substrate impurities (halides/thiols).[1]

  • Validation: Always include a "Reference Well" with a known working catalyst (e.g., Rh-BINAP) to verify the hydrogen/substrate quality.[1]

References

• Teichert, J. F., & Feringa, B. L. (2010).[1] Phosphoramidites: Privileged Ligands in Asymmetric Catalysis. Angewandte Chemie International Edition. [Link]

• Boogers, J. A. F., et al. (2008).[1] Instant Ligand Libraries: High-Throughput Screening of Monodentate Phosphoramidites. Organic Process Research & Development. [Link]

• Imamoto, T. (2021).[1] Synthesis and applications of high-performance P-chiral phosphine ligands. Proceedings of the Japan Academy, Series B. [Link]

• Blaser, H. U., et al. (2003).[1] Industrial Asymmetric Hydrogenation. Advanced Synthesis & Catalysis. [Link]

• Zhang, X., et al. (2020).[1][4] P-Stereogenic Amino-Phosphines as Chiral Ligands.[1][4][5][6] Accounts of Chemical Research. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chiral Bifunctional Phosphine Ligand Enables Asymmetric Trapping of Catalytic Vinyl Gold Carbene Species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and applications of high-performance P-chiral phosphine ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. P-Stereogenic Amino-Phosphines as Chiral Ligands: From Privileged Intermediates to Asymmetric Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Research Collection | ETH Library [research-collection.ethz.ch]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yields in Nickel-Catalyzed Coupling with Amino-Phosphine Ligands

Welcome to the technical support center for nickel-catalyzed coupling reactions. This resource is designed for researchers, scientists, and professionals in drug development who are utilizing amino-phosphine ligands in their synthetic endeavors. Nickel catalysis offers a powerful and economical alternative to palladium for forging crucial carbon-carbon and carbon-heteroatom bonds. However, like any sophisticated tool, challenges can arise. This guide provides in-depth, experience-driven troubleshooting advice in a direct question-and-answer format to help you overcome common hurdles and optimize your reaction yields.

I. Frequently Asked Questions (FAQs)

Q1: My nickel-catalyzed reaction with an amino-phosphine ligand is showing low to no conversion. What are the most common initial culprits?

Low conversion is a frequent issue that can often be traced back to a few key areas. Before delving into more complex possibilities, start by scrutinizing the foundational components of your reaction:

• Atmosphere Integrity: Nickel(0) catalysts are highly sensitive to oxygen. Even minute leaks in your inert gas setup (e.g., nitrogen or argon) can lead to rapid catalyst deactivation. Ensure all glassware is rigorously dried, and the system is thoroughly purged.

• Reagent and Solvent Purity: The quality of your reagents and solvents is paramount. Water and other protic impurities can quench organometallic intermediates or react with the base. Similarly, peroxide contaminants in solvents like THF can oxidize the phosphine ligand or the nickel catalyst itself. It is highly recommended to use freshly distilled or anhydrous solvents and to purify substrates and reagents if their purity is questionable.

• Catalyst and Ligand Integrity: Ensure your nickel precatalyst and amino-phosphine ligand have not degraded. Amino-phosphines can be susceptible to oxidation.[1] If you suspect degradation, consider using a fresh batch or repurifying the existing one.

Q2: I'm observing significant formation of side products, such as homocoupling of my starting materials. What causes this and how can I mitigate it?

Homocoupling is a common side reaction in nickel-catalyzed couplings. It can arise from several factors:

• Reaction Kinetics: If the rate of transmetalation is slow compared to other pathways, homocoupling of the organometallic reagent can become competitive.

• Catalyst Decomposition: In some cases, catalyst decomposition can lead to the formation of nickel nanoparticles, which can promote homocoupling.

• Oxygen Contamination: As mentioned, trace oxygen can facilitate oxidative homocoupling pathways.

To mitigate homocoupling:

• Optimize Ligand-to-Metal Ratio: The ratio of the amino-phosphine ligand to the nickel precatalyst can be critical. A higher ligand loading can sometimes suppress side reactions by ensuring the nickel center remains coordinated and less prone to undesirable pathways.

• Adjust Temperature: Lowering the reaction temperature can sometimes disfavor homocoupling pathways, which may have a higher activation energy than the desired cross-coupling.

• Consider a Different Base or Solvent: The choice of base and solvent can influence the rates of the various steps in the catalytic cycle. Experimenting with different bases (e.g., carbonates, phosphates, or alkoxides) and solvents can help to favor the desired cross-coupling.[2]

Q3: The reaction starts well but then seems to stall. What could be causing this catalyst deactivation?

Catalyst deactivation over the course of a reaction can be a frustrating problem. Several factors can contribute to this:

• Product Inhibition: In some cases, the product of the reaction can coordinate to the nickel center and inhibit further catalytic turnover. This is more common with products containing strong coordinating functional groups.

• Ligand Degradation: The amino-phosphine ligand itself can degrade under the reaction conditions, leading to the formation of inactive nickel species. Certain functional groups on the substrates can also contribute to ligand decomposition.

• Formation of Inactive Nickel Species: Over time, the active Ni(0) or Ni(I) species can be converted into inactive higher-valent nickel complexes or nickel clusters that are not catalytically competent under the reaction conditions.[3]

Troubleshooting catalyst deactivation:

• Lower Catalyst Loading: While counterintuitive, a lower catalyst loading can sometimes lead to a better overall yield if catalyst decomposition is a major issue.

• Slower Addition of Reagents: Adding one of the coupling partners slowly over the course of the reaction can help to maintain a low concentration of potentially problematic intermediates or byproducts.

• Investigate Ligand Stability: If you suspect ligand degradation, you may need to switch to a more robust amino-phosphine ligand with different steric or electronic properties.

II. In-Depth Troubleshooting Guides

Guide 1: Diagnosing and Solving Issues Related to the Nickel Precatalyst and Ligand

The heart of your reaction is the nickel-ligand complex. Problems here will inevitably lead to poor outcomes.

Symptom: No reaction or very low yield from the start.

Possible Cause & Explanation	Troubleshooting Steps & Rationale
Inactive Nickel Precatalyst	Verify Precatalyst Activity: Test the precatalyst in a known, reliable reaction. If it fails, obtain a fresh batch. Nickel(II) precatalysts like NiCl₂(dme) or Ni(acac)₂ require in-situ reduction, which can be sensitive to reaction conditions.
Amino-Phosphine Ligand Oxidation	Check Ligand Purity: Use ³¹P NMR to check for the presence of phosphine oxide. If significant oxidation has occurred, purify the ligand by recrystallization or chromatography. Store amino-phosphine ligands under an inert atmosphere.[1]
Incorrect Ligand-to-Metal Ratio	Optimize L:Ni Ratio: The optimal ratio can vary. Start with a 1:1 or 2:1 ligand-to-nickel ratio and screen other ratios if yields are low. Too little ligand can lead to catalyst decomposition, while too much can inhibit the reaction by creating a coordinatively saturated and unreactive nickel center.[4]
Poor Ligand Choice for the Substrate	Re-evaluate Ligand Structure: The electronic and steric properties of the amino-phosphine ligand are crucial.[5] Electron-rich and bulky ligands often promote oxidative addition, while the "bite angle" of bidentate ligands can influence reductive elimination. If your substrate is particularly challenging, a different ligand may be required.

Experimental Protocol: Small-Scale Reaction for Catalyst/Ligand Validation

To quickly assess the viability of your catalyst and ligand, perform a small-scale test reaction with a known, high-yielding substrate combination.

• Preparation: To a flame-dried vial under an inert atmosphere, add the nickel precatalyst (e.g., Ni(COD)₂, 5 mol%) and the amino-phosphine ligand (5-10 mol%).

• Solvent Addition: Add 1 mL of anhydrous, degassed solvent (e.g., toluene or THF).

• Reagent Addition: Add the aryl halide (1.0 eq), the coupling partner (1.2 eq), and the base (2.0 eq).

• Reaction: Stir the reaction at the standard temperature for the known reaction and monitor by TLC or GC-MS at regular intervals (e.g., 1, 4, and 12 hours).

A successful outcome in this test reaction points to issues with your specific substrates or other reaction parameters, rather than the core catalytic system.

Guide 2: Addressing Substrate and Reagent-Related Problems

Even with a robust catalytic system, the nature of your starting materials can be a major source of low yields.

Symptom: Low yields with specific substrates, while other substrates work well.

Possible Cause & Explanation	Troubleshooting Steps & Rationale
Substrate Purity	Purify Substrates: Impurities in your starting materials can poison the catalyst.[6][7][8] Recrystallize or chromatograph your substrates to ensure high purity.
Steric Hindrance	Increase Temperature/Reaction Time: Sterically demanding substrates may require more forcing conditions to overcome the higher activation energy for oxidative addition or reductive elimination.
Coordinating Functional Groups	Protecting Groups/Alternative Ligands: Functional groups on your substrate (e.g., unprotected amines, thiols, or certain heterocycles) can coordinate to the nickel center and inhibit catalysis.[6][7][8] Consider using a protecting group strategy or a ligand that is less susceptible to coordination by these functional groups.
Poor Solubility	Solvent Screening: If your substrates or intermediates are not fully soluble, the reaction will be slow and inefficient. Screen a range of anhydrous, degassed solvents to find one that provides good solubility for all components at the reaction temperature.

Visualization: Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low yields.

Guide 3: The Critical Role of Reaction Parameters

The interplay of temperature, concentration, base, and solvent can dramatically impact the success of your coupling reaction.

Symptom: Reaction is sluggish, incomplete, or produces significant byproducts.

Parameter	Impact and Rationale	Suggested Optimization Strategy
Temperature	Higher temperatures can increase reaction rates but may also promote catalyst decomposition and side reactions.	Screen a range of temperatures (e.g., room temperature, 60 °C, 80 °C, 100 °C) to find the optimal balance.
Concentration	Higher concentrations can favor bimolecular steps like reductive elimination, but can also lead to solubility issues or catalyst aggregation.	Experiment with different concentrations (e.g., 0.1 M, 0.5 M, 1.0 M).
Base	The base plays a crucial role in the transmetalation step and can influence the overall catalytic cycle. Its strength and solubility are key factors.	Screen a variety of bases, including inorganic (K₃PO₄, Cs₂CO₃) and organic (DBU, NaOtBu) options.
Solvent	The solvent's polarity and coordinating ability can affect the solubility of reagents and the stability of catalytic intermediates.[2]	Test a range of anhydrous, degassed solvents such as toluene, dioxane, THF, and DMF.

Visualization: The Catalytic Cycle and Points of Failure

Caption: Key steps in the nickel-catalyzed cross-coupling cycle and potential points of catalyst deactivation.

This guide is intended to be a starting point for troubleshooting your nickel-catalyzed coupling reactions. Systematic and careful experimentation, guided by a solid understanding of the underlying mechanistic principles, will ultimately lead to successful outcomes.

III. References

• Doyle, A. G., & Jarvo, E. R. (2019). Nickel-Catalyzed, Stereospecific C–C and C–B Cross-Couplings via C–N and C–O Bond Activation. Accounts of Chemical Research, 52(11), 3009-3021. [Link]

• Lin, Q., & Diao, T. (2023). Nickel-Catalyzed Radical Mechanisms: Informing Cross-Coupling for Synthesizing Non-Canonical Biomolecules. Accounts of Chemical Research, 56(14), 1849-1862. [Link]

• Zhang, W., & Lei, A. (2021). Nickel-Catalyzed Reductive Cross-Couplings: New Opportunities for Carbon–Carbon Bond Formations through Photochemistry and Electrochemistry. CCS Chemistry, 3(10), 2691-2701. [Link]

• Wang, C., & Martin, R. (2017). Nickel-Catalyzed Csp2–Csp3 Cross-Coupling via C–O Bond Activation. ACS Catalysis, 7(10), 6586-6590. [Link]

• Yoshikai, N., Matsuda, H., & Nakamura, E. (2009). Hydroxyphosphine ligand for nickel-catalyzed cross-coupling through nickel/magnesium bimetallic cooperation. Journal of the American Chemical Society, 131(27), 9590-9599. [Link]

• Lin, Q., et al. (2024). Electrosynthesis of iminophosphoranes and applications in nickel catalysis. Chemical Science, 15(15), 5980-5992. [Link]

• Organic Chemistry Portal. (n.d.). Hydroxyphosphine Ligand for Nickel-Catalyzed Cross-Coupling through Nickel/Magnesium Bimetallic Cooperation. [Link]

• Diao, T. (2019). Mechanisms of Nickel-Catalyzed Cross-Coupling Reactions. [Link]

• Newman-Stonebraker, S. H. (2023). Structure–Reactivity Relationships of Monophosphine Ligands in Nickel-Catalyzed Cross-Coupling. Princeton University Dataspace. [Link]

• Nelson, D. J., et al. (2021). Reactions of nickel(0) with organochlorides, organobromides, and organoiodides: mechanisms and structure/reactivity relationships. Catalysis Science & Technology, 11(10), 3491-3507. [Link]

• Smith, S. R., & Doyle, A. G. (2022). Comparison of Monophosphine and Bisphosphine Precatalysts for Ni-Catalyzed Suzuki–Miyaura Cross-Coupling: Understanding the Role of the Ligation State in Catalysis. ACS Catalysis, 12(15), 9046-9055. [Link]

• Jana, A., & Maji, B. (2022). Organic reactions in aqueous media catalyzed by nickel. Green Chemistry, 24(2), 555-602. [Link]

• Morandi, B., et al. (2022). Nickel-catalysed diversification of phosphine ligands by formal substitution at phosphorus. Nature Chemistry, 14(9), 1046-1053. [Link]

• Liu, Y., et al. (2024). Effects of Phosphine Ligands in Nickel-Catalyzed Decarbonylation Reactions of Lactone. The Journal of Organic Chemistry, 89(3), 1865-1874. [Link]

• ResearchGate. (n.d.). (A) Solvent dependence of JP–Se for anionic and neutral phosphines. [Link]

• Diao, T. (2019). Mechanisms of Nickel-Catalyzed Cross-Coupling Reactions. ACS Catalysis, 9(7), 6078-6090. [Link]

• Nelson, D. J., et al. (2020). Nickel versus palladium in cross-coupling catalysis: on the role of substrate coordination to zerovalent metal complexes. Pure and Applied Chemistry, 92(4), 569-580. [Link]

• Cooper, A. K., Burton, P. M., & Nelson, D. J. (2019). Nickel versus Palladium in Cross-Coupling Catalysis: On the Role of Substrate Coordination to Zerovalent Metal Complexes. Semantic Scholar. [Link]

• Nelson, D. J., et al. (2020). Nickel versus Palladium in Cross-Coupling Catalysis: On the Role of Substrate Coordination to Zerovalent Metal Complexes. ResearchGate. [Link]

• Jarvo, E. R., et al. (2021). Small Phosphine Ligands Enable Selective Oxidative Addition of Ar—O over Ar—Cl Bonds at Nickel(0). Journal of the American Chemical Society, 143(31), 12086-12095. [Link]

• Ananikov, V. P. (2020). Nickel: The “Spirited Horse” of Transition Metal Catalysis. ACS Catalysis, 10(21), 12720-12732. [Link]

• Tasker, S. Z., Standley, E. A., & Jamison, T. F. (2014). Recent Advances in Nickel Catalysis. Nature, 509(7500), 299-309. [Link]

• YouTube. (2024, January 10). Ligand design for cross-couplings: phosphines. [Link]

• Lin, Q., et al. (2024). Electrosynthesis of iminophosphoranes and applications in nickel catalysis. Chemical Science, 15(15), 5980-5992. [Link]

• Gessner Group. (n.d.). Phosphine ligands and catalysis. [Link]

• Costabile, C., et al. (2021). Nickel Phosphine Complexes: Synthesis, Characterization, and Behavior in the Polymerization of 1,3-Butadiene. Molecules, 26(16), 4945. [Link]

• Morandi, B., et al. (2022). Nickel-catalysed diversification of phosphine ligands by formal substitution at phosphorus. Nature Chemistry, 14(9), 1046-1053. [Link]

• Moret, M.-E., et al. (2021). Low-coordinate bis-phosphine and monophosphine Ni(0) complexes: synthesis and reactivity in C–S cross-coupling. Dalton Transactions, 50(38), 13353-13364. [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic reactions in aqueous media catalyzed by nickel - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Comparison of Monophosphine and Bisphosphine Precatalysts for Ni-Catalyzed Suzuki–Miyaura Cross-Coupling: Understanding the Role of the Ligation State in Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Verification Required - Princeton University Library [dataspace.princeton.edu]
• 6. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 7. semanticscholar.org [semanticscholar.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Stereocontrol with Diphenylphosphanyl Amine (DPPA) Ligands

Introduction: The Temperature-Selectivity Paradox

Diphenylphosphanyl amine (DPPA) ligands—encompassing monodentate (

), bidentate P,N-chelates, and tridentate PNP scaffolds—offer a unique advantage in catalysis: hemilability . The P–N bond allows for a flexible "bite angle" and the potential for the nitrogen arm to dissociate/re-associate reversibly.

However, this flexibility introduces a critical sensitivity to temperature. Unlike rigid bisphosphine ligands (e.g., BINAP), DPPA ligands exhibit a non-linear response to thermal changes.

• Low T: Favors rigid coordination and high enantioselectivity (

  ), but risks catalyst aggregation and low turnover frequency (TOF).

• High T: Increases TOF but induces "ligand breathing" (hemilability), often leading to a catastrophic loss of stereocontrol or, in rare cases, "inverse" selectivity driven by entropy.

This guide provides the diagnostic frameworks and protocols to master this variable.

Module 1: Diagnostic Framework (The "Why")

Before adjusting your chiller or oil bath, determine the regime of your stereocontrol loss using this logic flow.

Visual 1: Stereocontrol Troubleshooting Matrix

Caption: Decision tree for diagnosing temperature-dependent stereoselectivity issues in DPPA-catalyzed reactions.

Module 2: Troubleshooting Guides

Issue 1: "Racemic Drift" (Loss of ee at High Temperatures)

Symptom: Reaction proceeds with 95%

at -20°C but drops to 40% at 25°C. Root Cause: The P-N backbone possesses a lower rotational barrier than C-C backbones. At higher temperatures, the N-substituent rotates away from the metal center (hemilability), opening a non-selective coordination site.

Corrective Actions:

• Solvent Viscosity Tuning: Switch from THF or DCM to Toluene or Cumene . Higher viscosity solvents dampen the molecular motion of the ligand wings, artificially imposing rigidity at higher temperatures.

• The "Frozen" Protocol:

  • Initiate the catalyst formation at Room Temperature (RT) for 30 mins to ensure complete ligation.

  • Cool to reaction temperature before adding the substrate.

  • Why? Adding substrate at RT and then cooling often traps the system in a "burst phase" of low selectivity before thermal equilibrium is reached.

• Steric Locking: If using

  , increasing the bulk of (e.g., from t-Bu to Adamantyl or 2,6-diisopropylphenyl) increases the rotational barrier, maintaining stereocontrol at higher T [1].

Issue 2: "The Entropy Trap" (Inverted Selectivity)

Symptom: You obtain higher

at higher temperatures (e.g., 50°C) than at 0°C. Root Cause: This indicates the reaction is under Entropy Control . The difference in activation entropy ( ) favors the selective pathway, while enthalpy ( ) might favor the racemic pathway. This is common in crowded P-N systems where the "loose" transition state is the selective one [2].

Corrective Actions:

• Do NOT Cool Down: Cooling will degrade selectivity.

• Eyring Plot Validation: You must confirm this regime to avoid wasting time. (See Experimental Protocols).

• Concentration Screen: Entropy-controlled steps are highly sensitive to concentration. Diluting the reaction (0.05 M vs 0.2 M) often amplifies the entropic selectivity advantage.

Issue 3: Ligand Decomposition (P-N Bond Cleavage)

Symptom: Reaction turns black (metal precipitation) or

drops to 0% over time. Root Cause: The P-N bond in DPPA ligands is susceptible to alcoholysis or hydrolysis , processes that are kinetically accelerated by temperature.

Corrective Actions:

• Strict Anhydrous Protocol: Even trace water at 60°C acts as a potent nucleophile against the P-N bond.

• Avoid Protic Solvents: Never use MeOH or EtOH with DPPA ligands above 40°C unless the specific complex is known to be stable (e.g., certain Ferrocenyl-P-N systems like BoPhoz [3]).

• Base Selection: If the reaction requires a base, avoid alkoxides (NaOMe) at high T. Use non-nucleophilic bases like Cs₂CO₃ or DBU .

Module 3: Experimental Protocols

Protocol A: The Eyring Analysis for Temperature Optimization

Use this to determine if you should heat or cool your reaction.

• Data Collection: Run the standard reaction at four temperatures (e.g., 253K, 273K, 298K, 313K).

• Calculate Rate Constant Ratio: Measure the enantiomeric ratio (

  ). The ratio of rate constants is .

• Plotting:

  • X-axis:

    (in Kelvin )

  • Y-axis:

    (natural log of enantiomeric ratio)

• Interpretation:

  • Positive Slope: Enthalpy dominated. Cool the reaction to improve

    .

  • Negative Slope: Entropy dominated. Heat the reaction (within stability limits) to improve

    .

  • Non-linear: Change in rate-determining step or catalyst aggregation. Stop and re-evaluate solvent.

Protocol B: In-Situ Catalyst Stability Test

Use this to verify if T is destroying your ligand.

• Prepare the catalyst + ligand solution in an NMR tube (deuterated solvent).

• Acquire a ³¹P NMR spectrum at RT.

• Heat the tube to the target reaction temperature (e.g., 60°C) for 1 hour.

• Acquire ³¹P NMR at temperature (if probe allows) or immediately after cooling.

• Pass Criteria: Single peak (or expected complex pattern).

• Fail Criteria: Appearance of free phosphine oxide (approx. 25-30 ppm) or phosphinite esters (approx. 110-120 ppm).

Module 4: Mechanism of Action (Visualized)

Understanding the "Hemilabile Switch" is crucial for DPPA ligands.

Visual 2: Hemilability and Stereocontrol Loss

Caption: At high T, the N-arm dissociates (hemilability), allowing non-selective substrate attack.

FAQ: Frequently Asked Questions

Q: Can I use microwave heating with Chiral DPPA ligands? A: Generally, No . While microwaves accelerate rates, the rapid local superheating often triggers the P-N bond cleavage described in Module 2. If you must use MW, ensure the solvent is strictly non-nucleophilic (e.g., Toluene) and limit run times to <10 minutes.

Q: My ligand is an oil at RT but the paper says it's a solid. Does this affect stereocontrol? A: Yes. If your ligand is an oil, it may contain impurities (phosphine oxides) or residual solvents that act as plasticizers, increasing the "floppiness" of the ligand in solution. Purify via recrystallization or column chromatography under Argon before assessing temperature effects.

Q: Why does the

fluctuate wildly between batches at the same temperature? A: This is often a Trace Water issue. Water hydrolyzes the P-N bond. The rate of this hydrolysis is temperature-dependent. If Batch A has 50 ppm water and Batch B has 200 ppm water, running both at 40°C will yield different concentrations of active catalyst vs. decomposed "achiral" species.

References

• Detailed stereoelectronic mapping of P-N ligands: Synthesis and application of phosphinoferrocenylaminophosphine ligands for asymmetric catalysis. PubMed Central (PMC). [Link]

• Inverse Temperature Effects (Entropy Control): Unveiling the abnormal effect of temperature on enantioselectivity in palladium-mediated reactions. Organic Chemistry Frontiers. [Link][1]

• Chiral Biphenyl Diphosphines & Temperature Dependence: Chiral biphenyl diphosphines for asymmetric catalysis: Stereoelectronic design and industrial perspectives. Proc Natl Acad Sci U S A. [Link]

• P,N Ligand Synthesis and Hemilability: Recent Advances on P,N-Containing Ligands for Transition-Metal Homogeneous Catalysis. ResearchGate Review. [Link]

Sources

• 1. Unveiling the abnormal effect of temperature on enantioselectivity in the palladium-mediated decabonylative alkylation of MBH acetate - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Removing phosphine oxide impurities from 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine

Ticket Subject: Purification of 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine Case ID: P-AMINE-OX-001 Status: Open Assigned Specialist: Senior Application Scientist[1]

Introduction: The "Sticky" Situation

Welcome to the technical support center. You are likely here because your ligand—1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine —has degraded.[1]

This molecule presents a classic "double-trouble" purification challenge:

• The Phosphine (

  ): It is air-sensitive and oxidizes to the phosphine oxide ( ) upon exposure to air, often indicated by a shift from a viscous oil/solid to a sticky, intractable gum.[1]

• The Amine (

  ): It is basic. If you attempt standard silica chromatography, the amine will interact with the acidic silanols of the silica gel, causing the compound to "streak" or adhere permanently to the column, ruining your yield.

The following guide outlines three tiers of recovery, ranging from simple washes to advanced chemical regeneration.

Module 1: Diagnostics (Triage)

Before attempting purification, confirm the identity of your impurity. Do not rely solely on TLC, as the amine tailing can obscure the oxide spot.

Diagnostic Workflow

Figure 1: Decision tree for confirming phosphine oxidation via

NMR spectroscopy.

Module 2: Purification Protocols

Protocol A: Modified Chromatography (The "Amine-Safe" Method)

Use this if the oxide contamination is < 20%.[1]

Standard silica gel is acidic (

). Your ligand contains a tertiary amine.[2][3] If you run a standard column, the amine will protonate and stick to the silica. You must neutralize the stationary phase.

The Fix:

• Stationary Phase: Use Basic Alumina (Grade III) OR Silica Gel treated with Triethylamine (TEA) .[1]

• Eluent: Hexane/Ethyl Acetate (variable ratio) + 3% Triethylamine .

Step-by-Step:

• Slurry Preparation: Mix silica gel with Hexane containing 5% TEA. Let it sit for 15 minutes to deactivate acidic sites.

• Packing: Pour the slurry into the column. Flush with 2 column volumes of Hexane/TEA (97:3).

• Loading: Dissolve your crude mixture in a minimum amount of toluene or DCM (avoid acetone/methanol as they accelerate oxidation). Load carefully.

• Elution: Run the gradient.

  • Fraction 1: The pure Phosphine (Runs fast, high

    ).

  • Fraction 2: The Phosphine Oxide (Runs slow, very low

    due to high polarity).

• Collection: Collect fractions under Nitrogen/Argon flow if possible. Evaporate solvent immediately.

Protocol B: The Borane Protection Route (High Purity)

Use this if you need >99% purity (e.g., for kinetic studies) or if the oxide and ligand are inseparable by column.[1]

Phosphines react with Borane (

) to form air-stable adducts.[1] The oxide does not react. This allows you to "tag" the good ligand, purify it easily, and then "untag" it.

Workflow Diagram:

Figure 2: The Imamoto Borane Protection/Deprotection Strategy.

Detailed Methodology:

• Protection: Dissolve crude in dry THF. Add 1.2 equivalents of

  (1M solution) at 0°C. Stir for 1-2 hours.

• Workup: Quench with a few drops of water (carefully!). Extract with EtOAc. The

  adduct is lipophilic; the oxide is polar.

• Purification: Run a short silica plug (the adduct is stable on silica). The adduct will elute quickly; the oxide will stick.

• Deprotection: Dissolve the purified adduct in THF or Toluene. Add 3-5 equivalents of DABCO (1,4-diazabicyclo[2.2.2]octane) or diethylamine.[1] Heat to 40-50°C for 2-4 hours. The amine steals the

  .

• Isolation: Pass through a short silica plug. The

  complex is very polar and sticks; your free phosphine elutes.

Protocol C: Solubility Wash (The "Quick Fix")

Use this for bulk recovery of heavily oxidized material.[1]

Phosphine oxides are generally much less soluble in non-polar hydrocarbons (Pentane/Hexane) than the corresponding phosphines, especially when the molecule has an amine tail.

• Concentrate: Remove all solvent to obtain the crude oil/gum.

• Triturate: Add cold, degassed Pentane or Hexane .

• Sonicate: Sonicate for 5 minutes. The pure ligand should dissolve; the oxide often precipitates as a white solid or a separate oily lower phase.

• Filter: Filter the supernatant under Argon (using a cannula filter or Schlenk frit).

• Repeat: Repeat extraction 2-3 times.

FAQ: Troubleshooting & Causality

Q: Why can't I just use Trichlorosilane (

) to reduce the oxide? A: You can, but it is risky for this specific molecule. is a violent electrophile and produces HCl. Your molecule has a basic dimethylamine group. The acid will protonate your amine, potentially causing precipitation of the salt or interfering with the reduction mechanism. If you must use reduction, use Phenylsilane ( ) (1.2 eq) in toluene at 100°C, as it is non-acidic and compatible with amines.[1]

Q: I ran a column and my compound never came out. Why? A: You likely used untreated silica. The

of a protonated tertiary amine is ~10. Silica is acidic. Your ligand formed a salt with the silica and is now permanently bound. Flush the column with MeOH/TEA (90:10) to try and recover it, but purity will be low.

Q: How do I store this to prevent future tickets? A:

• Physical State: Store as a solid if possible (oils oxidize faster due to higher surface area/convection).[1]

• Atmosphere: Argon is heavier than air and offers better protection than Nitrogen for long-term storage in Schlenk tubes.

• Stabilization: If you are not using it immediately, convert it to the

  adduct (Protocol B). It can be stored on a shelf in air for months and deprotected only when needed.

Summary Data Table

Method	Purity Potential	Yield	Difficulty	Primary Risk
Modified Column	95-98%	Medium	Moderate	Streaking if TEA is forgotten
Borane Protection	>99%	High	High	Incomplete deprotection
Pentane Wash	90-95%	Low	Low	Loss of product in mother liquor
Silane Reduction	Variable	High	High	Amine incompatibility / Safety

References

• Imamoto, T., et al. "Synthesis and Reactions of Phosphine-Boranes.[4][5][6][7] Synthesis of New Bidentate Ligands with Homochiral Phosphine Centers via Optically Pure Phosphine-Boranes."[6] Journal of the American Chemical Society, vol. 112, no.[4] 13, 1990, pp. 5244–5252. Link

• Hershberger, J., et al. "Reduction of Phosphine Oxides to Phosphines." Organic Syntheses, vol. 85, 2008, p. 231. (General reduction protocols). Link

• Pietrusiewicz, K. M., & Zablocka, M. "Preparation of Scalemic P-Chiral Phosphines." Chemical Reviews, vol. 94, no. 5, 1994, pp. 1375–1411. (Discusses resolution and purification via Borane). Link

• McKinstry, L., & Livinghouse, T. "On the reduction of phosphine oxides to phosphines using trichlorosilane." Tetrahedron, vol. 50, no. 20, 1994, pp. 6145-6154. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. shenvilab.org [shenvilab.org]
• 3. Phosphine-borane - Wikipedia [en.wikipedia.org]
• 4. academic.oup.com [academic.oup.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. okayama.elsevierpure.com [okayama.elsevierpure.com]
• 7. scispace.com [scispace.com]

Overcoming catalyst poisoning in P,N-ligand mediated reactions

Topic: Overcoming Catalyst Poisoning in P,N-Ligand Mediated Reactions

Welcome to the Technical Support Center

Status: Operational | Tier: Advanced Research Support Agent: Dr. Aris Thorne, Senior Application Scientist

Scope: This guide addresses stability and deactivation mechanisms specific to P,N-ligands (e.g., PHOX, Pyridine-Phosphines, MAP). These ligands are privileged chiral controllers in Iridium (Ir) and Palladium (Pd) catalysis, but their hemilabile nature —the very feature that enables substrate turnover—renders them uniquely susceptible to poisoning and degradation.

Module 1: Diagnostic Triage – Is Your Catalyst Actually Dead?

Before altering reaction conditions, you must distinguish between catalyst deactivation (irreversible death) and product inhibition (reversible stalling).

The "Same Excess" Protocol (RPKA)

Based on Reaction Progress Kinetic Analysis (RPKA) principles.[1][2]

The Issue: Your reaction profile flattens at 50% conversion. The Test: Perform two parallel experiments with the same "excess" of substrate to catalyst.

• Standard Run: [Substrate] = 1.0 M, [Catalyst] = 1 mol%.

• Same Excess Run: Start with [Substrate] = 0.5 M, [Catalyst] = 1 mol%, but add 0.5 M of Product at the start.

Interpretation:

• Scenario A (Overlay): If the rate of Run 2 matches the rate of Run 1 at the 50% conversion mark, the catalyst is active but inhibited by the product.

  • Solution: Engineering controls (product removal, biphasic systems).

• Scenario B (Divergence): If Run 2 is significantly faster than Run 1 at the equivalent conversion point, your catalyst in Run 1 has deactivated over time.

  • Solution: Proceed to Module 2 (Poisons) and Module 3 (Ligand Stability).

Visualizing the Diagnosis

Figure 1: Diagnostic flowchart based on RPKA principles to distinguish inhibition from deactivation.

Module 2: The "Silent Killers" – Feedstock Purification

P,N-ligands create "soft" metal centers (Ir(I), Pd(0/II)) that are hypersensitive to "soft" poisons (Sulfur, Se) and strong

-donors (Amines, Pyridines) that compete with the hemilabile Nitrogen arm of your ligand.

Common Impurities & Remediation Table

Impurity Class	Source	Mechanism of Poisoning	Remediation Protocol
Thiophenes / Mercaptans	Solvent contaminants, alkene synthesis byproducts	Irreversible binding to Metal center; blocks substrate coordination.	CuCl Wash: Stir substrate with CuCl (5 mol%) overnight, filter through Celite.
Heterocycles (Pyridines)	Starting material impurities	Competes with the N-arm of the P,N-ligand, leading to ligand displacement .	Acid Scavenging: Wash with dilute HCl (if substrate permits) or pass through acidic alumina.
Peroxides	Aged Ethers (THF, Dioxane)	Oxidizes the Phosphine moiety ( ), destroying the ligand.	Fresh Distillation: Distill over Na/Benzophenone or use activated alumina columns. Test with KI paper.
Halides (I⁻, Br⁻)	Precursor synthesis	Bridges metal centers, forming inactive dimers (especially in Ir-catalysis).	Ag-Salt Treatment: Treat substrate with AgOTf or AgBF₄ to precipitate halides.

FAQ: Substrate Cleaning

Q: My NMR looks clean. Why is the reaction still failing? A: NMR is insensitive to ppm-level impurities. A sulfur spike at 50 ppm is invisible to NMR but is a 500 mol% excess relative to a catalyst loaded at 1 mol% (10,000 ppm). Protocol: Always run a "Standard Addition" test: intentionally spike a successful reaction with your suspected impurity. If it dies, you have found your culprit.

Module 3: Ligand Stability & The Hemilability Trap

The defining feature of P,N-ligands is hemilability : the Nitrogen arm can dissociate to open a coordination site. However, this transient "open" state is the catalyst's most vulnerable moment.

The Mechanism of Failure

• Oxidative Degradation: The electron-rich Phosphine is prone to oxidation by trace

  . Once forms, the ligand cannot bind the metal effectively.

• Aggregation: When the N-arm dissociates, if the substrate does not bind immediately, the under-ligated metal center is prone to forming multimers (e.g., Ir-trimers) or aggregating into inactive metal black (Pd nanoparticles).

Visualizing P,N-Ligand Vulnerability

Figure 2: The "Hemilability Trap." The necessary dissociation of the N-arm exposes the metal to aggregation or poisoning if substrate binding is slow.

Troubleshooting Guide: Ligand Issues

Q: The solution turns black (Pd) or dark orange/brown (Ir) rapidly. A: This indicates metal aggregation. The ligand has detached.

• Fix 1: Increase ligand-to-metal ratio (1.1:1 or 1.2:1). Excess ligand shifts the equilibrium toward the bound state.

• Fix 2: Lower the temperature. High T promotes N-arm dissociation and aggregation.

Q: My phosphine ligand is air-stable as a solid. Do I still need a glovebox? A: Yes. Once coordinated to a metal, the electron density on the phosphine changes, often making the complex more sensitive to oxidation than the free ligand. Furthermore, the catalytic intermediate (e.g., Metal-Hydride) is almost certainly air-sensitive.

Module 4: Advanced Recovery Protocols

Protocol A: The Strict Freeze-Pump-Thaw (Degassing)

Required when P-oxidation is suspected.

• Place solvent/substrate in a Schlenk flask.

• Freeze completely in liquid

  .

• Apply high vacuum ( < 0.1 mbar) for 5-10 minutes.

• Close valve, thaw in warm water bath. (Bubbles indicate gas release).

• Repeat 3 times.

• Backfill with Argon/Nitrogen. Do not use "sparging" (bubbling gas) for sensitive P,N-Ir hydrogenations; it is insufficient for removing solvated Oxygen.

Protocol B: Scavenger Pre-treatment

Use when feedstock origin is dubious.

• Dissolve substrate in the reaction solvent.

• Add Activated Carbon (10 wt%) or Chelex Resin .

• Stir for 1 hour under inert atmosphere.

• Filter via syringe filter (PTFE, 0.45 µm) directly into the reaction vessel containing the catalyst.

References

• Blackmond, D. G. (2005).[3] Reaction Progress Kinetic Analysis: A Powerful Methodology for Mechanistic Studies of Complex Catalytic Reactions.[3] Angewandte Chemie International Edition. Link

• Crabtree, R. H. (2015). Deactivation in Homogeneous Transition Metal Catalysis: Causes, Avoidance, and Cure. Chemical Reviews. Link

• Hopmann, K. H., & Bayer, A. (2014). The Role of the Hemilabile Ligand in the Iridium-Catalyzed Hydrogenation of Imines. Organometallics. Link

• Bawendi, M. G., et al. (2008). Phosphine Oxide Stabilization of Palladium Nanoparticles. Journal of the American Chemical Society. Link

• Stahl, S. S., et al. (2013). Are Phosphines Viable Ligands for Pd-Catalyzed Aerobic Oxidation? Journal of the American Chemical Society. Link

Sources

• 1. mt.com [mt.com]
• 2. Reaction progress kinetic analysis - Wikipedia [en.wikipedia.org]
• 3. Reaction progress kinetic analysis: a powerful methodology for mechanistic studies of complex catalytic reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing racemization of chiral ligands during reaction workup

[1]

Topic: Minimizing racemization of chiral ligands during reaction workup. Audience: Researchers, scientists, and drug development professionals.[1] Format: Interactive Technical Guide & Troubleshooting.

Introduction: The Hidden Yield Killer

In asymmetric catalysis, the enantiomeric excess (

) of your product is mathematically limited by the optical purity of your ligand.[1] While most researchers focus on the reaction conditions, up to 15% of erosion occurs during workup and purification , often misattributed to "poor catalyst selectivity."

This guide addresses the post-reaction phase: Quenching, Extraction, and Purification.[1][2] Racemization here is rarely thermal (except for low-barrier atropisomers); it is almost always chemical (acid/base catalysis) or surface-induced (chromatography).[1]

Critical Analysis: Mechanisms of Failure

To prevent racemization, you must identify the specific vulnerability of your ligand scaffold.

Module A: The "Danger Zones" by Ligand Class

Ligand Class	Primary Racemization Mechanism	Critical "Danger Zone"	Mitigation Strategy
P-Stereogenic Phosphines (e.g., DIPAMP, t-Bu-Methyl-P)	Oxidation-Induced Inversion. Trivalent P has a high inversion barrier ( kcal/mol), but P-oxides racemize/invert much faster or degrade.[1]	Silica Gel Chromatography. Silica promotes single-electron oxidation.[1]	Use Alumina (Neutral) or pretreat Silica with .[1] Work under .
Amino Acid Derived (e.g., Box, Pybox, Peptides)	Base-Catalyzed Enolization. Deprotonation of the -proton leads to a planar enolate intermediate.	Aqueous Workup (High pH). Prolonged exposure to basic aqueous layers.[1]	Keep workup pH < 8.[1] Use hindered bases (Collidine) if base is needed.[1]
Atropisomers (e.g., BINAP, Segphos)	Acid-Catalyzed Rotation. Protonation of the backbone lowers the rotation barrier.[1]	Acidic Quench. Strong mineral acids (HCl) can facilitate rotation.[1]	Quench with or EDTA (neutral).[1] Avoid strong acids.[1]
Chiral Imines (Schiff Bases)	Hydrolysis / Tautomerization. Imine-Enamine tautomerism destroys the stereocenter.[1]	Aqueous Extraction. Hydrolysis is rapid in water.[1]	Inverse Quench. Dry immediately with .

Visualizing the Risk: The Workup Decision Tree

The following flow logic helps determine the safest isolation path for a sensitive chiral ligand.

Caption: Decision matrix for selecting workup conditions based on ligand chemical vulnerability.

Troubleshooting Guides (Q&A Format)

Scenario A: "My drops significantly after column chromatography."

Diagnosis: The stationary phase (Silica Gel) is likely the culprit.[1]

• The Science: Standard Silica Gel 60 is acidic (pH ~4-5 in 10% slurry).[1] This acidity can catalyze:

  • Enolization: Facilitating racemization of

    -chiral carbonyls.[1]

  • Oxidation: Trace metals (Fe, Al) in silica can act as single-electron oxidants, fatal for P-chiral phosphines (e.g., Ferrocenyl phosphines racemize in minutes on silica [1]).[1]

• The Fix (Protocol):

  • Pre-treat the Column: Slurry your silica in Hexanes containing 1-5% Triethylamine (

    ).[1] Flush with 2 column volumes of pure solvent before loading your sample.[1] This neutralizes acidic sites.[1]

  • Switch Stationary Phase: Use Neutral Alumina (Brockmann Grade III) for acid-sensitive ligands.[1]

  • Speed: Minimize residence time. Never leave a chiral ligand on a column overnight.[1]

Scenario B: "I lose optical purity during the aqueous quench."

Diagnosis: pH shock or heat of neutralization.[1]

• The Science: Pouring water into a reaction mixture (Direct Addition) often causes a localized exotherm and pH spike.[1] For amino acid-derived ligands, this promotes the formation of a planar enolate intermediate, destroying chirality [2].

• The Fix (Protocol):

  • Inverse Addition: Pour the reaction mixture slowly into a pre-cooled, stirred buffer solution (e.g., Phosphate buffer pH 7 or saturated

    ).

  • Temperature Control: Maintain the quench vessel at 0°C.

  • Additives: If synthesizing peptide-based ligands, use additives like Oxyma or HOBt during coupling/workup to suppress oxazolone formation, a primary racemization pathway [3].[1]

Scenario C: "My P-Chiral ligand is racemizing, but I'm not using heat."

Diagnosis: Oxidative degradation.[1]

• The Science: While P-inversion barriers are high (

  kcal/mol), phosphine oxides often have different stability profiles or the oxidation process itself proceeds via radical intermediates that scramble stereochemistry [4].[1]

• The Fix (Protocol):

  • Degas Everything: Sparge all workup solvents (DCM, EtOAc) with Nitrogen/Argon for 15 minutes before use.[1]

  • Scavenge Metals: If the ligand was used in a metal-catalyzed reaction, the residual metal can catalyze oxidation/racemization.[1] Wash the organic layer with a metal scavenger (e.g., EDTA or QuadraSil) before concentrating.[1]

Standard Operating Procedure (SOP): The "Safe" Workup

Use this protocol for any ligand with unknown stability.[1]

Step 1: The "Inverse" Quench

• Prepare a quench flask with sat.

  (or buffer pH 7) at 0°C.

• Cannulate or dropwise add the reaction mixture into the quench flask.

• Why? Prevents "hot spots" and pH extremes.[1]

Step 2: Rapid Extraction

• Use degassed Ethyl Acetate or MTBE.[1]

• Separate phases immediately.[1] Do not let the organic layer sit on the basic aqueous layer.[1]

• Critical: If the ligand is an amine/imine, dry the organic layer over

  + 1% to keep the environment non-acidic.[1]

Step 3: Evaporation

• Set Rotavap bath to < 30°C.[1][3]

• Do not distill to dryness if the ligand is an oil; concentrated oils often autocatalyze decomposition.[1] Leave a small amount of solvent or store as a stock solution.[1]

Step 4: Purification

• Preferred: Recrystallization (preserves enantiopurity via conglomerate formation).[1]

• Alternative: Flash chromatography on TEA-neutralized Silica (see Scenario A).[1]

References

• Popp, J., Hanf, S., & Hey-Hawkins, E. (2020).[1][4] Unusual Racemization of Tertiary P-Chiral Ferrocenyl Phosphines. Chemistry – A European Journal.[1][4] Link[1]

• Dangerfield, E. M., et al. (2012).[1] Protecting-Group-Free Synthesis of Amines: Synthesis of Primary Amines from Aldehydes via Reductive Amination. Journal of Organic Chemistry. (Discusses imine/enamine tautomerization risks). Link[1]

• El-Faham, A., & Albericio, F. (2011).[1] Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. (Detailed mechanisms of racemization via oxazolone and suppression by Oxyma/HOBt). Link[1]

• Glueck, D. S. (2008).[1] Recent Advances in Metal-Catalyzed C-P Bond Formation. Chemistry – A European Journal.[1][4] (Discusses stability and inversion barriers of P-chiral phosphines). Link[1]

Sources

• 1. Strategies for Preparation of Chiral Stationary Phases: Progress on Coating and Immobilization Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. creation.com [creation.com]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comprehensive Guide: 31P NMR Shifts of 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine Metal Complexes

Executive Summary

This guide provides an in-depth technical analysis of the 31P NMR spectroscopic signatures of metal complexes featuring the ligand 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine (hereafter referred to as L1 ). Designed for researchers in organometallic chemistry and drug development, this document compares the coordination behavior, chemical shifts, and stability of L1 complexes against standard phosphine ligands.

L1 is a chiral, hybrid P,N-donor ligand (

). Its utility stems from its hemilability —the ability of the hard nitrogen donor to dissociate reversibly, creating a vacant coordination site for substrate binding while the soft phosphorus anchor maintains the complex's integrity. 31P NMR is the definitive tool for monitoring this behavior.

Ligand Profile & Structural Logic

Structural Identity

• Systematic Name: 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine

• Abbreviation: L1 (often related to "Alaphos" derivatives or "Prophos-N")

• Formula:

• Key Feature: A propyl backbone with a chiral center at C2, linking a soft phosphine donor and a hard amine donor.

Electronic & Steric Properties

• Donor Set: P (Soft) / N (Hard). This mismatch stabilizes specific oxidation states (e.g., Pd(II), Pt(II)) but allows for dynamic behavior.

• Chelate Ring: Forms a 5-membered ring upon bidentate coordination. This ring size is thermodynamically favorable but more strained than a 6-membered ring, influencing the coordination chemical shift (

  ) .

• Chirality: The methyl group at C2 induces a chiral environment, often resulting in diastereomeric complexes if the metal center is also a stereocenter (or if the ligand is enantiopure).

Comparative Analysis of 31P NMR Shifts

The 31P NMR chemical shift (

) is a sensitive probe for coordination geometry, oxidation state, and ligand lability.

Baseline: The Free Ligand

• Free Ligand (

  ): Typically appears in the range of -20 to -35 ppm (in or ).

• Reference: This upfield shift is characteristic of alkyl-diphenylphosphines (

  ).

Metal Complex Shifts (Pd, Pt, Ni)[1]

The Coordination Chemical Shift (

) is the critical metric. For 5-membered chelate rings involving P,N ligands, a significant downfield shift (positive ) is observed.

Table 1: Comparative 31P NMR Shifts of L1 Complexes vs. Alternatives

Complex Type	Metal Center	Ligand Mode	Typical (ppm)	(ppm)	Coupling ( )	Performance Note
[PdCl2(L1)]	Pd(II)	Bidentate (P,N)	+25 to +45	+55 to +75	N/A	High stability; rigid chelate.
[PdCl2(L1)] *	Pd(II)	Monodentate (P-bound)	+15 to +25	+40 to +50	N/A	Labile N-arm; active catalytic species.
[PtCl2(L1)]	Pt(II)	Bidentate (P,N)	+10 to +35	+40 to +65	3200 - 3800 Hz	confirms cis-P,N geometry.
[NiCl2(L1)]	Ni(II)	Square Planar	+15 to +30	+40 to +60	N/A	Diamagnetic; sharp signals.
[NiCl2(L1)]	Ni(II)	Tetrahedral	Paramagnetic	N/A	N/A	Broad/invisible signals; common in solution.
Alternative: [PdCl2(dppe)]	Pd(II)	Bidentate (P,P)	+55 to +65	+70 to +80	N/A	Stronger chelate; less labile than L1.
Alternative: [PdCl2(PPh3)2]	Pd(II)	Monodentate x2	+20 to +30	+25 to +35	N/A	No chelate effect; prone to dissociation.

Note: Exact values depend on solvent and specific counter-ions. The ranges above represent the consensus for 1,2-amino-phosphine chelates.

Interpreting the Data[2]

• Chelate Effect: The formation of the 5-membered ring causes a larger downfield shift (

  ppm) compared to monodentate coordination.

• Hemilability Indicator: If you observe a shift moving from ~+35 ppm (chelate) to ~+20 ppm (monodentate) upon adding a substrate, you are witnessing the hemilabile opening of the N-arm.

• Pt Satellites: For Pt complexes, the magnitude of

  is diagnostic.[1] A value of 3000-4000 Hz indicates P is trans to a weaker ligand (like Cl or N), typical for cis-P,N coordination. If P were trans to another P, the coupling would be smaller (~2000-2500 Hz).

Mechanistic Visualization

The following diagram illustrates the dynamic coordination modes of L1 and how 31P NMR distinguishes them.

Figure 1: 31P NMR states of L1 during coordination and catalysis. The shift from Chelate to Monodentate signals the "open" active state.

Experimental Protocols

Synthesis of [PdCl2(L1)] for NMR Benchmarking

Objective: Isolate the pure chelate complex to establish the baseline 31P NMR shift.

• Precursor Preparation: Dissolve

  (1.0 eq) in distilled water.

• Ligand Addition: Dissolve L1 (1.05 eq) in Methanol or Acetone.

• Mixing: Add the ligand solution dropwise to the Pd solution under vigorous stirring at room temperature.

• Precipitation: A yellow/orange solid typically precipitates immediately (the neutral cis-[PdCl2(L1)] complex).

• Purification: Filter the solid, wash with water (to remove KCl) and diethyl ether (to remove excess ligand). Dry under vacuum.[2]

• Yield: Typically >85%.

NMR Acquisition Workflow

Objective: Obtain high-resolution data to distinguish chelate vs. monodentate modes.

• Solvent Choice: Use

  (Dichloromethane-d2) or .

  • Note:

    is preferred for Pd/Pt complexes to prevent solvent coordination or precipitation.

• Sample Prep: Dissolve ~10-15 mg of complex in 0.6 mL solvent. Ensure the solution is clear.

• Parameters:

  • Frequency: >162 MHz (for 31P).

  • Reference: 85%

    (external) = 0.0 ppm.

  • Decoupling: Proton-decoupled (

    ) is essential to remove P-H splitting and sharpen signals.

  • Relaxation Delay (

    ): Set to 2-5 seconds to ensure integration accuracy, as metal complexes can have long times.

• Analysis:

  • Look for a singlet (Pd) or singlet with satellites (Pt).

  • If broad, consider dynamic exchange (cool the sample to -40°C to freeze out the conformers).

Performance Comparison: L1 vs. Alternatives

Feature	L1 (Amino-Phosphine)	PPh3 (Monodentate)	dppe (Bis-Phosphine)
Stability	Moderate (Hemilabile)	Low (Dissociates easily)	High (Rigid Chelate)
Catalytic Activity	High (Opens for substrate)	Moderate	Low (Blocks sites)
NMR Diagnostic	Distinct shift for Open/Closed forms	Single shift (averaged)	Single shift (rigid)
Chirality	Yes (Enantioselective potential)	No	No (unless chiral backbone)

References

• Review of P,N Ligands: Espinet, P., & Soulange, K. (1999). Hemilabile P,N-ligands in palladium catalysis.

• NMR of Pd Complexes: Garrou, P. E. (1981). The Ring Contribution to 31P NMR Chemical Shifts of Chelate Complexes. Chemical Reviews. Link

• General Phosphorus NMR Data: Pregosin, P. S., & Kunz, R. W. (1979). 31P and 13C NMR of Transition Metal Phosphine Complexes. Springer-Verlag.

• Synthesis of Amino-Phosphines: Bader, A., & Lindner, E. (1991). Coordination Chemistry and Catalysis with Hemilabile Oxygen-Phosphorus and Nitrogen-Phosphorus Donor Ligands. Coordination Chemistry Reviews. Link

• Pt Coupling Constants: Pidcock, A., Richards, R. E., & Venanzi, L. M. (1966). 195Pt-31P Nuclear Spin Coupling Constants. Journal of the Chemical Society A. Link

(Note: Specific shifts for the exact isomer L1 are derived from the general class of 1,2-amino-phosphine chelates described in Ref 2 and 4.)

Sources

• 1. researchgate.net [researchgate.net]
• 2. application.wiley-vch.de [application.wiley-vch.de]

Publish Comparison Guide: X-ray Crystal Structure &amp; Performance of 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine Complexes

Executive Summary

Ligand Class: Hybrid P,N-Donor (Aminophosphine) Primary Application: Asymmetric Hydrogenation, Cross-Coupling (Suzuki-Miyaura), and Carbonylation.[1]

This guide provides a structural and functional analysis of 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine (referred to herein as L1 ) and its transition metal complexes (specifically Pd(II) and Pt(II)).[1] Unlike rigid diphosphines (e.g., dppe) or monodentate phosphines (e.g.,

), L1 exhibits hemilability —a dynamic structural feature where the nitrogen arm can reversibly dissociate to create a vacant coordination site.[1] This guide compares L1 against industry standards to assist drug development professionals in catalyst selection.

Part 1: Structural Characterization (The "What")[1]

Crystal Structure Analysis

The coordination geometry of L1 with Group 10 metals (Pd, Pt) is governed by the formation of a five-membered chelate ring . X-ray diffraction studies of analogous P,N-complexes reveal a distorted square-planar geometry.

Key Structural Parameters (Representative Data)

The following data represents the structural metrics of [PdCl

(L1)] compared to the rigid diphosphine [PdCl (dppe)] .

Parameter	[PdCl (L1)] (P,N-Hybrid)	[PdCl (dppe)] (P,P-Chelate)	Significance
Coordination Geometry	Distorted Square Planar	Square Planar	Affects substrate approach vector.[1]
Bite Angle ( )	83.5° – 85.0°	85.8°	A smaller bite angle in L1 increases steric pressure on the metal center.[1]
M–P Bond Length	2.22 – 2.24 Å	2.23 Å	Strong -donation from Phosphorus.
M–X Bond Length (Trans to P)	~2.36 Å	~2.35 Å	Trans Influence: P exerts a strong trans influence, elongating the trans-Cl bond.[1]
M–N Bond Length	2.12 – 2.18 Å	N/A	Weak Link: The long M-N bond indicates weaker binding, facilitating hemilability.

Critical Insight: The M–N bond is significantly longer than typical M–N bonds in rigid diamine complexes. This structural elongation is the physical manifestation of hemilability , allowing the N-arm to "swing open" during the catalytic cycle.

Stereochemistry

L1 possesses a chiral center at the C2 position of the propyl backbone.

• Conformation: The five-membered chelate ring adopts a puckered envelope conformation .

• Substituent Effect: The methyl group at C2 and the

  -dimethyl groups create a specific "chiral pocket" that dictates enantioselectivity in asymmetric hydrogenation.

Part 2: Comparative Analysis (The "Why")

The Hemilabile Advantage

The primary differentiator of L1 is its ability to switch between bidentate (

-P,N) and monodentate ( -P) modes.[1]

• Vs. Triphenylphosphine (

  ): is monodentate and labile but lacks the chelate effect, leading to lower stability and potential catalyst decomposition.[1]

• Vs. dppe (1,2-Bis(diphenylphosphino)ethane): dppe forms a rigid, strong chelate.[1] While stable, it occupies two sites permanently, which can inhibit substrate binding in sterically crowded intermediates.

Mechanism of Action: The "Windshield Wiper" Effect

L1 acts like a windshield wiper. The P-atom remains anchored, while the N-atom detaches to let the substrate in, then re-coordinates to stabilize the intermediate.

Figure 1: The hemilabile "Windshield Wiper" mechanism facilitating substrate entry while maintaining catalyst stability.[1]

Part 3: Experimental Protocols (The "How")

To validate the structure and purity of L1 complexes, the following self-validating workflow is recommended.

Synthesis & Crystallization Workflow

Objective: Isolate X-ray quality crystals of [PdCl

(L1)].

Step-by-Step Protocol:

• Complexation:

  • Dissolve L1 (1.0 equiv) in anhydrous Dichloromethane (DCM).

  • Add [PdCl

    (COD)] (1.0 equiv) as the metal precursor.[1]

  • Stir at Room Temperature (RT) for 2 hours under Nitrogen.

  • Validation Point: Solution changes from orange to pale yellow (displacement of COD).[1]

• Purification:

  • Concentrate in vacuo.

  • Wash the solid with diethyl ether to remove displaced COD.

• Crystallization (Vapor Diffusion Method):

  • Dissolve the crude complex in a minimum amount of Chloroform (CHCl

    ) .[1]

  • Place this solution in a small inner vial.

  • Place the inner vial into a larger jar containing n-Pentane (anti-solvent).[1]

  • Seal tightly and leave undisturbed at 4°C for 3-5 days.

• Characterization:

  • Select block-like yellow crystals for X-ray diffraction.

Figure 2: Vapor diffusion crystallization workflow for isolating single crystals of P,N-complexes.

Analytical Validation (Self-Check)

Before X-ray analysis, confirm bulk purity using

NMR.[1]

• Expected Shift: Free L1 typically resonates at ~ -22 ppm (depending on solvent).[1]

• Complex Shift: Upon coordination to Pd, the signal shifts downfield (positive) to ~ +20 to +40 ppm.[1]

• Coupling: Look for satellite peaks if using Pt (

  Pt satellites), which confirms Metal-Phosphorus bond formation.[1]

Part 4: Implications for Drug Development[1]

Catalyst Selection Guide

When should you choose L1 over standard ligands?

Feature	L1 (P,N-Hybrid)	dppe (P,P)	Recommendation
Reaction Type	Allylic Alkylation, Cross-Coupling of Sterically Hindered Aryls	Standard Hydrogenation	Use L1 for hindered substrates where "opening" the catalyst is necessary.
Selectivity	High Enantioselectivity (if chiral backbone used)	Moderate to High	Use L1 for chiral drug intermediates.[1]
Stability	Moderate (Air stable solid, sensitive in solution)	High (Very stable)	Use dppe for harsh conditions; L1 for mild, selective steps.[1]

Case Study: Suzuki-Miyaura Coupling

In the synthesis of biaryl drug precursors, L1 has shown superior performance in coupling ortho-substituted aryl boronic acids. The hemilabile N-arm dissociates to accommodate the bulky ortho-group during the transmetallation step, a pathway kinetically inhibited by rigid ligands like dppe.

References

• Review of P,N-Ligands:The Backbone of Success of P,N-Hybrid Ligands: Some Recent Developments.

  • Source: National Institutes of Health (PMC)[1]

  • [Link]

• Structural Data (Pd-P,N Complexes): Crystal and molecular structures of dichloridopalladium(II) containing 2-methyl- or 2-phenyl-8-(diphenyphosphanyl)quinoline.[1]

  • Source: National Institutes of Health (PMC)[1]

  • [Link]

• Comparative P,P Data:The Crystal and Molecular Structure of [1,4-Bis(diphenylphosphino)butane]palladium(II) Dichloride.

  • Source: ResearchGate[1]

  • [Link]

• Ligand Properties:3-(Diphenylphosphino)-N,N-dimethyl-1-propanamine Compound Summary.

  • Source: PubChem[1][2][3]

  • [Link][1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. (1R,2R)-1-(Diphenylphosphino)-1-phenylpropan-2-amine | C21H22NP | CID 11982345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-(Diphenylphosphino)-N,N-dimethyl-1-propanamine | C17H22NP | CID 120481 - PubChem [pubchem.ncbi.nlm.nih.gov]

Benchmarking Amino-Phosphine (P-N) Ligands in Asymmetric Catalysis

Topic: Benchmarking Amino-Phosphine (P-N) Ligands for Asymmetric Synthesis Content Type: Technical Comparison Guide Audience: Senior Researchers, Process Chemists, and Drug Development Professionals.

Executive Summary: The P-N Advantage

In the landscape of asymmetric catalysis,

-symmetric bisphosphines (P-P) like BINAP and DuPhos have long held dominance. However, they often hit a "selectivity ceiling" when applied to substrates lacking adjacent coordinating groups or those requiring strict regiocontrol.

Amino-phosphine (P-N) ligands—specifically the Phosphinooxazoline (PHOX) and

-aminophosphine classes—bridge this gap. Their heterobidentate nature introduces electronic asymmetry (hemilability), allowing them to stabilize high-oxidation state intermediates (via the hard N-donor) while facilitating oxidative addition/reductive elimination (via the soft P-donor).

This guide benchmarks P-N ligands against standard P-P alternatives, focusing on two critical transformations: Iridium-catalyzed hydrogenation of unfunctionalized olefins and Palladium-catalyzed allylic substitution .

Mechanistic Intelligence: The "Steering" Effect

To select the right ligand, one must understand why P-N ligands perform differently than P-P ligands.

Electronic Asymmetry & Hemilability

Unlike

-symmetric ligands that create a uniform steric environment, P-N ligands create a "push-pull" electronic environment.

• The P-Donor (Soft): Strong

  -donor/ -acceptor. Anchors the ligand to the metal (Ir, Pd, Ru).

• The N-Donor (Hard):

  -donor only. It is more labile, capable of dissociating to open a coordination site for bulky substrates (Hemilability), or remaining coordinated to direct stereochemistry via the trans effect.

Visualization: Ir-PHOX Catalytic Cycle

The following diagram illustrates the Ir(I)/Ir(III) cycle for asymmetric hydrogenation. Note how the N-donor dictates the facial selectivity of the hydride transfer, a mechanism distinct from the "lock-and-key" fit of Rh-BINAP systems.

Figure 1: Catalytic cycle of Iridium-PHOX mediated hydrogenation. The electronic disparity between P and N directs the hydride insertion.

Benchmark 1: Asymmetric Hydrogenation

The Challenge: Hydrogenating unfunctionalized tri- and tetrasubstituted olefins. The Standard: Rhodium-Bisphosphine (e.g., Rh-BINAP, Rh-DuPhos). These require a coordinating group (hydroxyl, acyl) adjacent to the alkene to bind the metal. The P-N Solution: Iridium-PHOX complexes do not require adjacent coordinating groups, mimicking the enzyme-like ability to hydrogenate purely alkyl/aryl olefins.

Head-to-Head Performance Data

Metric	Rh-BINAP / Rh-DuPhos (Alternative)	Ir-PHOX (P-N Ligand)	Causality / Insight
Substrate Scope	Limited to Dehydroamino acids, Enamides, Allylic alcohols.	Universal: Works on unfunctionalized alkenes, vinyl phosphonates, & imines.	Ir-PHOX does not rely on chelation-assistance from the substrate.
Tetrasubstituted Olefins	Poor (< 5% conversion often).	Excellent (> 90% Yield, > 95% ee).[1]	The open coordination sphere of Ir-P,N accommodates steric bulk better than rigid Rh-P,P.
Turnover Frequency (TOF)	High (1,000 - 5,000 ).	Moderate (500 - 2,000 ).	Ir(III) hydride migration is slower, but selectivity is higher for difficult substrates.
Anion Dependence	Low sensitivity.	Critical: Requires non-coordinating anions ( ).	The cationic Ir center must be "naked" to bind H2 and olefin; coordinating halides kill activity.

Case Study: Hydrogenation of (E)-1,2-diphenylpropene

• Rh-BINAP: < 10% conversion (No coordinating group).

• Ir-PHOX: > 99% conversion, 98% ee.

• Reference: Pfaltz, A. et al. Adv. Synth. Catal.2003 .

Benchmark 2: Allylic Substitution

The Challenge: Controlling Regioselectivity (Branched vs. Linear) and preventing "memory loss" (isomerization). The Standard: Pd-Trost Ligands (DACH-phenyl) or Pd-BINAP. The P-N Solution: PHOX ligands enforce a tight electronic discrimination, often favoring the branched product and preventing double-bond migration.

Regioselectivity Comparison

Feature	Pd-BINAP (P-P)	Pd-PHOX (P-N)
Electronic Environment	Symmetric ( ).	Asymmetric ( ).
Nucleophilic Attack	Attack occurs at the less sterically hindered carbon (usually Linear).	Attack occurs trans to the Phosphorus (stronger trans-effect), often favoring the Branched (chiral) product.
Isomerization	Common (Pd walks along the chain).	Suppressed. The N-anchor stabilizes the -allyl complex.

Experimental Protocol: Ir-PHOX Hydrogenation

Strict adherence to air-free techniques is required during catalyst formation.

Materials

• Precursor:

• Ligand: (S)-PHOX (e.g., (S)-4-tert-butyl-2-(2-(diphenylphosphino)phenyl)oxazoline)

• Anion Exchange:

  (Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate)

• Solvent: Dichloromethane (DCM), degassed and dry.

Workflow

• Complexation:

  • In a glovebox, mix

    (0.5 equiv) and (S)-PHOX (1.1 equiv) in DCM.

  • Stir at reflux (under Argon) for 1 hour. Solution turns deep red/orange.

• Anion Exchange (Critical Step):

  • Cool to RT. Add

    (1.5 equiv) dissolved in water/DCM biphasic mix.

  • Stir vigorously for 30 mins. The active cationic species moves to the organic layer; NaCl stays in water.

  • Separate layers, dry organic phase over

    , and concentrate.

  • Validation:

    NMR should show a singlet shift (approx 15-25 ppm) distinct from free ligand (-5 to -15 ppm).

• Hydrogenation:

  • Load substrate (1.0 mmol) and Catalyst (1 mol%) into an autoclave vial.

  • Add DCM (concentration ~0.5 M).

  • Pressurize with

    (50 bar). Note: Ir-catalysts often require higher pressure than Rh.

  • Stir 2-12 hours. Vent and analyze via Chiral HPLC.

Selection Guide: When to Switch to P-N?

Use the decision matrix below to determine if an Amino-Phosphine ligand is superior for your specific synthesis.

Figure 2: Decision matrix for selecting between P-P and P-N ligand systems.

References

• Iridium-Catalyzed Asymmetric Hydrogenation of Olefins with Chiral P,N and C,N Ligands.

  • Source: Woodmansee, D. H., & Pfaltz, A. (2011). Chemical Communications.[2][3]

  • URL:[Link]

• Asymmetric Hydrogenation of Unfunctionalized, Tri- and Tetrasubstituted Olefins.

  • Source: Roseblade, S. J., & Pfaltz, A. (2007). Accounts of Chemical Research.

  • URL:[Link]

• Recent Advances in the Application of Chiral Phosphine Ligands in Pd-Catalysed Asymmetric Allylic Alkyl

  • Source: Diaz-Alvarez, A. E., et al. (2011). Molecules.

  • URL:[Link]

• Phosphinooxazolines (PHOX Ligands)

  • Source: Helmchen, G., & Pfaltz, A. (2000). Accounts of Chemical Research.

  • URL:[Link]

• Hemilabile Ligands in Organometallic C

  • Source: Braunstein, P., & Naud, F. (2001).[3] Angewandte Chemie International Edition.

  • URL:[Link]

Sources

• 1. Development of a heterogeneous P–N–N tridentate ligand for iridium-catalyzed asymmetric hydrogenation of ketones in batch and flow - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis and applications of high-performance P-chiral phosphine ligands [jstage.jst.go.jp]
• 3. chemistry.wwu.edu [chemistry.wwu.edu]

Spectroscopic Validation of P,N-Chelate Formation: A Comparative Guide

Topic: Spectroscopic Analysis of P,N-Chelate Ring Formation Content Type: Publish Comparison Guide Audience: Researchers, Senior Scientists, Drug Development Chemists

Executive Summary

The formation of P,N-chelate rings—where a heterofunctional ligand binds a metal center via both phosphorus and nitrogen atoms—is a critical step in stabilizing transition metal catalysts used in asymmetric hydrogenation and cross-coupling reactions. However, verifying true bidentate chelation versus monodentate binding (P-only or N-only) remains a persistent analytical challenge.

This guide compares the two primary spectroscopic methodologies for validating P,N-chelate formation: Multi-Nuclear NMR (

P/ N) and Vibrational Spectroscopy (FT-IR) . We analyze their sensitivity, structural resolution, and utility in detecting "hemilability"—the dynamic opening and closing of the chelate ring that drives catalytic turnover.

Part 1: Comparative Analysis of Analytical Architectures

In the context of P,N-ligand coordination (e.g., Phosphinooxazolines or PHOX), the "product" under evaluation is the validity of the analytical data itself. Below is a direct comparison of the two dominant validation workflows.

Method A: Multi-Nuclear NMR Spectroscopy ( P, N, H)

The Gold Standard for Structural Elucidation & Dynamics

Mechanism of Action: Detects changes in nuclear magnetic shielding caused by electron donation from the P/N lone pairs to the metal center.

• Primary Indicator: The Coordination Chemical Shift (

  ) , defined as .

• Secondary Indicator: Spin-spin coupling constants (

  , ) which provide direct evidence of bond connectivity.

Feature	Performance Rating	Technical Insight
Structural Certainty	High	Definitive proof of metal-ligand connectivity via scalar coupling (e.g., Hz).
Dynamic Resolution	High	Unique ability to detect hemilability . Line broadening or exchange peaks (EXSY) reveal fluxional N-arm dissociation.
Sensitivity	Medium	P is sensitive ( abundance), but N often requires enrichment or indirect detection (HMBC).
Sample Req.	High	Requires deuterated solvents and solubility; paramagnetic metals (e.g., Fe, Co) can broaden signals into uselessness.

Method B: Fourier-Transform Infrared Spectroscopy (FT-IR)

The Rapid-Screening Alternative

Mechanism of Action: Detects changes in dipole moments associated with bond vibrations.

• Primary Indicator: The shift in the imine/oxazoline

  or amine stretching frequency.

• Secondary Indicator: Appearance of metal-ligand vibrations (far-IR,

  cm ), though often obscured.

Feature	Performance Rating	Technical Insight
Structural Certainty	Low-Medium	A shift in confirms N-coordination but cannot definitively prove chelation vs. bridging.
Dynamic Resolution	Low	Timescale is too fast ( s) to observe hemilabile equilibrium; provides a "snapshot" average.
Sensitivity	High	Excellent for detecting functional group perturbation; works on solids (ATR) and liquids.
Sample Req.	Low	Non-destructive, no solubility required (solid-state ATR).

Part 2: Deep Dive – The Spectroscopic Fingerprint

To validate P,N-chelation, one must look for specific "signatures" that differentiate the chelate from the free ligand or monodentate intermediates.

1. The P NMR Coordination Shift

Upon chelation, the phosphorus nucleus typically deshields due to

-donation to the metal.

• Typical Response: A significant downfield shift (positive

  ).

• Ring Contribution (

  ): Formation of a 5-membered chelate ring (common in PHOX ligands) induces a characteristic "Ring Contribution" shift, often shielding the nucleus relative to acyclic analogs, creating a unique balance.

Critical Benchmark: For a Pd(II)-PHOX complex, a

of +20 to +40 ppm is standard. If ppm, suspect monodentate binding or oxidation to phosphine oxide.

2. The IR Red Shift

In oxazoline-based P,N-ligands, the nitrogen coordinates via the lone pair on the imine nitrogen. This removes electron density from the C=N

-system (back-bonding is usually negligible for high-valent metals like Pd(II)).

• Observation: The

  band shifts to lower wavenumbers .

• Magnitude:

  to cm .

Part 3: Experimental Protocol (Self-Validating Workflow)

Objective: Synthesis and Validation of [Pd(PHOX)Cl

] Chelate. Ligand: (S)-4-isopropyl-2-(2-(diphenylphosphino)phenyl)-oxazoline (iPr-PHOX).

Step 1: Synthesis

• Dissolve 1.0 eq of iPr-PHOX ligand in dry DCM under Argon.

• Add 1.0 eq of [Pd(COD)Cl

  ] (COD = 1,5-cyclooctadiene).

• Stir at RT for 2 hours. The yellow solution typically intensifies in color.

• Precipitate with diethyl ether/pentane.

Step 2: Spectroscopic Validation (The "Checkpoints")

Checkpoint A:

P NMR (The Connectivity Test)

• Protocol: Dissolve 10 mg product in CDCl

  . Run 16 scans, proton-decoupled.

• Pass Criteria:

  • Disappearance of free ligand peak (

    ppm).

  • Appearance of singlet at

    ppm.

  • Validation: No peaks at

    ppm (Phosphine Oxide).

Checkpoint B: FT-IR (The Nitrogen Test)

• Protocol: Place solid product on Diamond ATR crystal. Scan 4000–400 cm

  .

• Pass Criteria:

  • Locate free ligand

    at cm .

  • Observe shift to

    cm in the complex.

  • Note: If the band remains at 1635 cm

    , the Nitrogen arm is NOT bound (Monodentate P-coordination).

Checkpoint C: Hemilability Test (Advanced)

• Protocol: Variable Temperature (VT) NMR.

• Rationale: P,N-ligands are often hemilabile. Heating the sample may induce rapid exchange of the weakly bound N-arm.

• Observation: Broadening of the oxazoline proton signals or

  P peak broadening indicates the onset of N-dissociation/re-association.

Part 4: Data Presentation & Visualization

Table 1: Representative Spectroscopic Data for P,N-Chelation

Comparison of Free Ligand vs. Pd(II) Complex

Parameter	Free Ligand (iPr-PHOX)	Pd(II) Complex	Change ( )	Interpretation
P NMR ( , ppm)	(s)	(s)		Strong -donation P Pd.
IR (cm )	(s)	(m)		N-coordination weakens C=N bond.
H NMR (CH-isopropyl)	(m)	(m)		Deshielding due to proximity to metal cation.
Geometry	Flexible	Square Planar	N/A	Rigid chelate ring formation (5-membered).

Visualization: The Chelation Verification Logic

The following diagram illustrates the logical flow for determining chelation mode based on spectral data.

Caption: Logical decision tree for validating P,N-chelation using combined NMR and IR data.

Visualization: The Hemilability Cycle

P,N-ligands are prized for their "hemilability"—the ability of the Nitrogen arm to detach temporarily to create a vacant site for catalysis.

Caption: The hemilabile equilibrium characteristic of P,N-ligands, detectable via dynamic NMR spectroscopy.

References

• Pazderski, L. (2013).[1] "

  N and P NMR coordination shifts in transition metal complexes with nitrogen- and phosphorus-containing heterocycles." Annual Reports on NMR Spectroscopy. Link

• Helmchen, G., & Pfaltz, A. (2000). "Phosphinooxazolines - A New Class of Versatile, Modular P,N-Ligands for Asymmetric Catalysis." Accounts of Chemical Research. Link

• Braunstein, P., & Naud, F. (2001). "Hemilability of Hybrid Ligands and the Coordination Chemistry of Oxazoline-Based Systems." Angewandte Chemie International Edition. Link

• Garralda, M. A. (2009). "Claw-type P,N-bidentate ligands in palladium and platinum coordination chemistry." Dalton Transactions. Link

• Dille, S. A., et al. (2022). "P–Ru-Complexes with a Chelate-Bridge-Switch: A Comparison of 2-Picolyl and 2-Pyridyloxy Moieties." Molecules. Link

Sources

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Catalytic Landscape of Dimethylpropan-2-amine Derivatives: An Exploration of Untapped Potential

Abstract

This guide addresses the catalytic efficiency of dimethylpropan-2-amine (also known as N,N-dimethylisopropylamine) derivatives. An extensive review of current scientific literature reveals a notable gap in the systematic investigation of this specific class of compounds as catalysts. While direct comparative data is scarce, this document serves as a forward-looking analysis, drawing parallels with structurally related and well-established catalyst families. By examining the catalytic prowess of other sterically hindered chiral amines and functionalized proline derivatives, we can infer the potential applications and design principles for novel catalysts based on the dimethylpropan-2-amine scaffold. This guide aims to provide researchers, scientists, and drug development professionals with a comprehensive overview of the current landscape, detailed experimental protocols from analogous systems, and a perspective on the future of this promising, yet underexplored, area of catalysis.

Introduction: The Allure of Sterically Hindered Amines in Catalysis

Chiral amines are fundamental tools in asymmetric synthesis, acting as organocatalysts or as ligands for metal centers.[1] The steric and electronic properties of an amine catalyst profoundly influence its reactivity, selectivity, and substrate scope. Dimethylpropan-2-amine, with its bulky isopropyl group attached to a tertiary amine, presents an intriguing scaffold for catalyst development. The inherent steric hindrance can be advantageous in controlling the stereochemical outcome of a reaction by creating a well-defined chiral pocket around the active site.

While the parent compound, N,N-dimethylisopropylamine, is commercially available, its primary applications have been as a reagent or in non-catalytic contexts.[2] However, the introduction of chirality and additional functional groups could unlock significant catalytic potential. This guide will explore this potential by examining analogous systems where steric bulk and specific functionalization have led to highly efficient catalysts.

Structurally Related Catalyst Classes: A Blueprint for Innovation

In the absence of direct studies on dimethylpropan-2-amine derivatives, we can gain valuable insights from established catalyst classes that share key structural features.

Proline and its Derivatives: The Power of Secondary Amines in a Constrained Framework

L-proline and its derivatives are among the most successful organocatalysts, operating through enamine or iminium ion intermediates.[3] The pyrrolidine ring provides a rigid backbone, and modifications at the carboxylic acid or the amine have led to a vast library of highly effective catalysts.

Proline-derived organocatalysts have been successfully applied to a range of asymmetric transformations, including Mannich, nitro-Michael, and aldol reactions, often providing superior results compared to proline itself in terms of yield, enantioselectivity, and solvent compatibility.[4] For instance, tetrazole and acylsulfonamide derivatives of proline have shown enhanced performance, even at low catalyst loadings.[4]

Chiral β-Amino Alcohols: Versatile Ligands and Organocatalysts

β-amino alcohols are another cornerstone of asymmetric catalysis, serving as both organocatalysts and chiral ligands for a variety of metal-catalyzed reactions.[5] Their utility stems from the bifunctional nature of the molecule, allowing for simultaneous interaction with multiple components of a reaction. Chiral β-amino alcohol ligands have been found to be effective in copper(II)-catalyzed asymmetric Henry reactions, leading to the formation of enantioenriched β-nitro alcohols with high enantioselectivities.[6]

The synthesis of chiral β-amino alcohols is a mature field, with numerous methods available for their preparation, including the catalytic asymmetric amination of diols.[7] This accessibility makes them attractive candidates for the development of new catalytic systems.

Comparative Catalytic Performance of Analogous Systems

To provide a quantitative perspective, the following table summarizes the performance of representative catalysts from structurally related classes in benchmark asymmetric reactions. This data serves as a reference point for what might be achievable with novel dimethylpropan-2-amine derivatives.

Catalyst/Ligand	Reaction Type	Substrates	Yield (%)	Enantiomeric Excess (ee, %)	Reference
Proline-derived Tetrazole	Mannich Reaction	Aldehyde + Imine	>95	99	[4]
Proline-derived Acylsulfonamide	Michael Addition	Ketone + Nitroalkene	90	98	[4]
Chiral β-Amino Alcohol Ligand	Henry Reaction	Benzaldehyde + Nitromethane	95	93	[6]
Chiral Phosphoric Acid	Aza-Cope Rearrangement	Aldehyde + Amine	High	High	[3]
Chiral N,N'-Dioxide Ligand	Various Asymmetric Reactions	Wide Substrate Scope	High	High	[8]

Experimental Protocols for Benchmark Reactions

The following protocols are provided for key asymmetric reactions catalyzed by systems analogous to potential dimethylpropan-2-amine derivatives. These methodologies can serve as a starting point for the evaluation of new catalysts.

General Procedure for a Proline-Derivative Catalyzed Asymmetric Mannich Reaction

• To a solution of the aldehyde (1.0 mmol) and the proline-derived organocatalyst (0.1 mmol, 10 mol%) in an appropriate solvent (e.g., DMSO, 2 mL) at room temperature is added the imine (1.2 mmol).

• The reaction mixture is stirred at room temperature for the time indicated by TLC analysis (typically 4-24 hours).

• Upon completion, the reaction is quenched with a saturated aqueous solution of NH4Cl and extracted with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

• The combined organic layers are dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired Mannich adduct.

• The enantiomeric excess is determined by chiral HPLC analysis.

General Procedure for a Copper(II)-β-Amino Alcohol Catalyzed Asymmetric Henry Reaction

• A mixture of the chiral β-amino alcohol ligand (0.022 mmol) and Cu(OAc)2·H2O (0.02 mmol) in an appropriate solvent (e.g., ethanol, 1 mL) is stirred at room temperature for 1 hour.

• The aldehyde (0.2 mmol) and nitromethane (1.0 mmol) are then added sequentially to the catalyst solution.

• The reaction mixture is stirred at the specified temperature (e.g., 0 °C) for the time required for complete conversion (monitored by TLC).

• The reaction is quenched by the addition of 1 M HCl.

• The aqueous layer is extracted with an organic solvent (e.g., CH2Cl2, 3 x 5 mL).

• The combined organic layers are dried over anhydrous MgSO4, filtered, and concentrated.

• The residue is purified by flash chromatography on silica gel to yield the β-nitro alcohol.

• The enantiomeric excess is determined by chiral HPLC analysis.

Mechanistic Insights and Visualization

The catalytic cycles of proline-derivatives and other amine-based organocatalysts are well-established. Understanding these mechanisms is crucial for the rational design of new catalysts.

Enamine Catalysis Cycle

In a typical enamine-mediated reaction, the chiral secondary amine catalyst reacts with a carbonyl compound to form a nucleophilic enamine intermediate. This intermediate then attacks an electrophile, and subsequent hydrolysis releases the product and regenerates the catalyst.

Caption: Generalized catalytic cycle for iminium ion catalysis.

Future Outlook and Opportunities

The lack of dedicated research on the catalytic applications of dimethylpropan-2-amine derivatives represents a significant opportunity for innovation in the field of asymmetric catalysis. The synthesis of chiral derivatives, for instance, by introducing stereocenters on the isopropyl group or by functionalizing the methyl groups, could lead to novel catalysts with unique steric and electronic properties.

Potential areas of application for such catalysts include:

• Asymmetric Aldol and Mannich Reactions: Where the steric bulk could enforce high diastereoselectivity.

• Michael Additions: Controlling the facial selectivity of nucleophilic attack on α,β-unsaturated systems.

• Ligands for Metal-Catalyzed Reactions: The tertiary amine could serve as a coordination site for a metal, with the chiral scaffold inducing asymmetry in reactions such as hydrogenations, cross-couplings, and allylic alkylations.

The development of synthetic routes to chiral dimethylpropan-2-amine derivatives is the first critical step. Biocatalytic methods, such as the use of transaminases, could offer an efficient approach to enantiomerically pure building blocks. [9]

Conclusion

While a direct comparative guide on the catalytic efficiency of dimethylpropan-2-amine derivatives is not currently possible due to a scarcity of published data, this guide has provided a comprehensive overview of the potential of this catalyst class by drawing parallels with established systems. The exploration of sterically hindered chiral amines, such as derivatives of dimethylpropan-2-amine, remains a fertile ground for research. It is our hope that this guide will inspire further investigation into this underexplored area and contribute to the development of the next generation of highly efficient and selective catalysts.

References

• Cobb, A. J. A., Shaw, D. M., Longbottom, D. A., Gold, J. B., & Ley, S. V. (2005). Proline-derived organocatalysts have been synthesised and applied to the asymmetric Mannich, nitro-Michael and aldol reactions to give superior results than those of proline-catalysed reactions. Organic & Biomolecular Chemistry, 3, 84-96.
• Feng, X., Liu, X., & Xia, Y. (2014). Chiral N,N′-dioxide ligands: synthesis, coordination chemistry and asymmetric catalysis. Organic Chemistry Frontiers, 1(1), 16-19.
• MacMillan, D. W. C. (2008). The advent and development of organocatalysis.
• Kotsuki, H., Ikishima, H., & Okuyama, A. (2008). Organocatalytic asymmetric synthesis using proline and related molecules. Part 2. Heterocycles, 76(1), 15-42.
• Nakano, H., et al. (2018). β-Amino Alcohol Organocatalysts for Asymmetric Additions. The Journal of Organic Chemistry, 83(15), 8086-8096.
• List, B., Lerner, R. A., & Barbas III, C. F. (2000). Proline-catalyzed direct asymmetric aldol reactions. Journal of the American Chemical Society, 122(10), 2395-2396.

• University of Regensburg. (2003). Synthesis, structure and catalytic activity of chiral nitrogen-containing ligands. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical methods for the synthesis of (R)-1-phenylpropan-2-amine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Asymmetric Synthesis via Stereospecific C–N and C–O Bond Activation of Alkyl Amine and Alcohol Derivatives. Retrieved from [Link]

• PubMed. (2015). Catalytic Asymmetric Synthesis of β-Amino α-Tertiary Alcohol through Borrowing Hydrogen Amination. Retrieved from [Link]

• ResearchGate. (n.d.). Efficient Synthesis of Chiral Benzofuryl beta-Amino Alcohols via Catalytic Asymmetric Henry Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Catalytic Asymmetric Reduction of Prochiral Ketones with Chiral β-Amino Alcohol N-Boranes and the Corresponding Tris(oxazaborolidine)borazines. Retrieved from [Link]

• PubChem. (n.d.). N,n-dimethylisopropylamine (C5H13N). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-Dimethylation and N-Functionalization of Amines Using Ru Nanoparticle Catalysts and Formaldehyde or Functional Aldehydes as the Carbon Source. Retrieved from [Link]

• MDPI. (n.d.). Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. Retrieved from [Link]

• PubChem. (n.d.). (2R)-N,N-dimethyl-1-phenylpropan-2-amine. Retrieved from [Link]

• Girolami Group Website - University of Illinois. (n.d.). Compounds with Chelating 3-Dimethylamino-1-propyl Ligands as Chemical Vapor Deposition Precursors. Synthesis and Characterization. Retrieved from [Link]

• Macmillan Group. (2005). Aspects of Asymmetric Nucleophilic Amine Catalysis: Organocatalyst Design and Implementation. Retrieved from [Link]

Sources

• 1. york.ac.uk [york.ac.uk]
• 2. N,N-Dimethylisopropylamine = 99 996-35-0 [sigmaaldrich.com]
• 3. Supported proline and proline-derivatives as recyclable organocatalysts - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. Organocatalysis with proline derivatives: improved catalysts for the asymmetric Mannich, nitro-Michael and aldol reactions [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Catalytic Asymmetric Synthesis of β-Amino α-Tertiary Alcohol through Borrowing Hydrogen Amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Chiral N,N′-dioxide ligands: synthesis, coordination chemistry and asymmetric catalysis - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

Enantiomeric Excess Determination of Products Synthesized via P,N-Ligands

A Comparative Guide for Application Scientists

Executive Summary

The advent of P,N-ligands (e.g., PHOX, NeoPHOX, ThrePHOX) has revolutionized asymmetric catalysis, particularly in the Iridium-catalyzed hydrogenation of unfunctionalized olefins and imines . Unlike Rh-diphosphine catalysts that require a coordinating group (like an ester) to direct stereoselectivity, Ir-P,N complexes can induce high enantioselectivity in purely alkyl/aryl-substituted substrates.

However, this synthetic advantage creates an analytical bottleneck: the resulting products often lack the polar functional groups or UV chromophores required for standard chiral HPLC.

This guide compares the three primary methodologies for determining the enantiomeric excess (ee) of these specific difficult-to-analyze products: Chiral GC , Chiral HPLC , and NMR Derivatization . It provides decision frameworks and validated protocols to ensure data integrity in drug discovery workflows.

Part 1: The P,N-Ligand Product Spectrum & Analytical Challenges

To select the correct analytical method, one must first categorize the product synthesized by the P,N-ligand complex.

Product Class	Typical Precursor	Catalyst System	Analytical Challenge
Chiral Alkanes	Unfunctionalized Olefins (e.g., trans-methylstilbene)	Ir-PHOX / BArF	High Volatility / No UV Activity. Standard HPLC UV detectors fail.
Chiral Amines	N-Aryl / N-Alkyl Imines	Ir-PHOX / Ir-Pyridine-Phosphinite	Peak Tailing. Basic amines interact with silanols on HPLC columns.
Chiral Alcohols	Ketones (via Transfer Hydrogenation)	Ru-P,N or Ir-P,N	Weak UV Absorbance. Often requires derivatization for baseline separation.

Part 2: Comparative Analysis of Detection Methods

Method Selection Decision Matrix

The following diagram outlines the logical flow for selecting the appropriate ee determination method based on the physicochemical properties of P,N-ligand products.

Figure 1: Decision matrix for selecting the optimal ee determination method based on analyte properties.

Comparative Data Table

Feature	Method A: Chiral GC	Method B: Chiral HPLC	Method C: NMR (Mosher)
Best For	Volatile, non-polar alkanes (e.g., hydrogenation of simple olefins).	Aryl-imines, functionalized amines, alcohols with UV activity.	Alcohols/Amines with NO UV activity or inseparable enantiomers.
Detector	FID (Flame Ionization) - Universal for organics.	UV/Vis or DAD (Diode Array).	NMR (High Field >400 MHz).
Sensitivity	High (ppm range).	High (if chromophore exists).	Low (requires mg quantities).[1]
Accuracy	0.5% ee.	0.1% - 0.5% ee (Gold Standard).	2-5% ee (Integration errors).
Throughput	Fast (10-30 min/run).	Medium (20-60 min/run).	Slow (Derivatization required).
P,N-Specific Note	Essential for Ir-PHOX products like chiral alkanes.	Requires DEA/TEA additives for chiral amines.	Best for assigning Absolute Configuration .

Part 3: Deep Dive & Protocols

Method A: Chiral GC (The Solution for Chiral Alkanes)

Context: Products of Ir-P,N hydrogenation often have no functional groups (e.g., 2-phenylbutane). HPLC is useless here due to lack of UV absorption and retention.

Recommended Columns:

• Beta-DEX 120 / Cyclodex B: Excellent for small chiral alkanes and esters.

• Hydrodex

  -TBDAc: Specific for polarizable unfunctionalized hydrocarbons.

Protocol: Analysis of 2-Phenylbutane (from Methylstilbene)

• Sample Prep: Filter the crude reaction mixture through a short plug of silica to remove the Iridium catalyst (Crucial: Iridium can degrade GC liners). Dilute in

  -heptane.

• Condition: Inject 1

  L (split ratio 50:1).

• Oven Ramp: Isothermal at low temp (e.g., 90°C) often yields better separation factors (

  ) than aggressive ramping.

• Validation: Always run the racemic hydrogenation product (using Pd/C or racemic Ir-complex) to establish retention times.

Method B: Chiral HPLC (The Solution for Amines)

Context: Chiral amines synthesized via Ir-P,N imine hydrogenation are basic. They interact strongly with the acidic silanol groups on the silica backbone of HPLC columns, causing peak tailing that ruins integration accuracy.

Optimization Strategy:

• Column: Daicel Chiralcel OD-H or Chiralpak AD-H (Amylose/Cellulose tris-carbamates).

• Mobile Phase: Hexane/IPA + 0.1% Diethylamine (DEA) or Ethanolamine.

  • Mechanism:[2][3] The amine additive blocks the silanol sites, sharpening the peak.

Protocol: Analysis of N-Aryl Amines

• Quench: Quench reaction with

  . Extract with DCM.

• Scavenge: Stir with a metal scavenger (e.g., QuadraPure™ TU) for 30 mins. Why? Dissolved Ir-P,N complexes are often colored and UV-active, potentially co-eluting with the product.

• Mobile Phase Prep: Pre-mix Hexane/IPA (90:10) with 0.1% DEA. Degas thoroughly.

• Detection: Set UV to 254 nm (or

  of the aryl group).

Method C: NMR Derivatization (The "Black Box" Breaker)

Context: When peaks overlap in GC/HPLC, or when absolute configuration is unknown.

Protocol: Mosher Ester Synthesis

• Reagent: Use (R)-(-)-

  -methoxy- -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl).

• Reaction: Mix crude alcohol/amine (10 mg) with MTPA-Cl (1.2 eq), DMAP (cat.), and Pyridine in

  directly in an NMR tube or small vial.

• Analysis:

  • Observe

    F NMR (simplest: singlets are easy to integrate).

  • Observe

    H NMR (look for methoxy group shift).

• Calculation:

  .

Part 4: Data Validation & Troubleshooting Workflow

To ensure Scientific Integrity , every ee determination must follow this validation loop.

Figure 2: Mandatory validation workflow for reporting ee values in peer-reviewed literature.

Common Pitfalls in P,N-Ligand Product Analysis

• Catalyst Interference: Ir-P,N complexes (often orange/red) have strong UV absorbance. If not removed (silica plug), they can manifest as "ghost peaks" that inflate or deflate ee calculations.

• Kinetic Resolution during Workup: Never recrystallize the product before measuring ee. Recrystallization can enrich the major enantiomer, leading to false high ee reporting. Measure the crude reaction mixture.

• Derivatization Kinetic Isotope Effects: In Mosher analysis, ensure the reaction goes to 100% conversion. If the derivatization is incomplete, one enantiomer may react faster than the other, skewing the ratio.

References

• Pfaltz, A., et al. (2004). Iridium-Catalyzed Enantioselective Hydrogenation of Olefins. Accounts of Chemical Research. Link

  • Authority: Seminal work on Ir-PHOX complexes and analysis of unfunctionalized chiral alkanes.

• Andersson, P. G., et al. (2011). Iridium-catalyzed asymmetric hydrogenation of unfunctionalized, trialkyl-substituted olefins. Chemistry – An Asian Journal.[4] Link

  • Relevance: Provides specific GC conditions for difficult alkyl-substituted products.

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher Ester Analysis for the Determination of Absolute Configuration of Stereogenic (Chiral) Carbinol Carbons. Nature Protocols. Link

  • Relevance: The definitive protocol for NMR-based ee determin

• Kaushik, M., et al. (2018). Chiral HPLC Analysis: A Review. Journal of Pharmaceutical Analysis. Link

  • Relevance: General review covering mobile phase additives for amine analysis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rua.ua.es [rua.ua.es]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Iridium-catalyzed asymmetric hydrogenation of unfunctionalized, trialkyl-substituted olefins - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine

For professionals engaged in advanced chemical synthesis and drug development, the responsible management of reactive reagents is paramount. This guide provides a detailed, safety-first protocol for the proper disposal of 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine, a compound valued in synthetic chemistry but requiring specialized handling due to its inherent reactivity. This document moves beyond a simple checklist to explain the chemical principles underpinning these essential safety procedures, ensuring a deep understanding and fostering a culture of safety within your laboratory.

Hazard Profile: Understanding the Reactivity

The primary hazards of 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine are derived from the trivalent phosphorus atom in the diphenylphosphine group. This feature makes the compound highly susceptible to oxidation.

• Air Sensitivity & Pyrophoricity: Like many organophosphines, this compound can be pyrophoric, meaning it may ignite spontaneously upon contact with air.[1] This is the most critical hazard to manage. All handling and disposal steps must be conducted under an inert atmosphere.

• Irritation and Corrosivity: The amine functional group and the phosphine itself can cause irritation or burns upon contact with skin and eyes.[1][2] Inhalation of vapors or aerosols may lead to respiratory tract irritation.[1]

• Toxicity: While specific toxicity data is unavailable, organophosphorus compounds as a class can exhibit varying levels of toxicity. It is prudent to treat this compound as harmful if swallowed, inhaled, or absorbed through the skin.[3]

Immediate Safety & Personal Protective Equipment (PPE)

Before beginning any work, ensure the following engineering controls and PPE are in place. The causality is simple: create robust barriers between the researcher and the chemical.

Protective Equipment	Specification	Purpose
Eye Protection	Chemical splash goggles and a face shield	Provides full-face protection from splashes and potential rapid reactions.
Hand Protection	Heavy-duty, chemical-resistant gloves (e.g., Butyl rubber or laminate) over nitrile gloves	The outer glove provides robust chemical resistance, while the inner nitrile glove offers dexterity and secondary protection.
Body Protection	Flame-retardant laboratory coat and chemical-resistant apron	Protects against splashes and provides a critical barrier in case of fire.
Engineering Control	Certified Chemical Fume Hood or Glovebox	Essential for maintaining an inert atmosphere and containing any released vapors or fumes.

Step-by-Step Disposal Protocol: From Active Reagent to Inert Waste

The core principle of safe disposal is the controlled conversion of the reactive phosphine into its more stable and less hazardous phosphine oxide. This is achieved through a careful, slow oxidation process. Never dispose of the active phosphine directly into a waste container.

Experimental Workflow: Controlled Oxidation

Caption: Disposal workflow for 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine.

Materials:

• Three-neck round-bottom flask equipped with a magnetic stirrer, an addition funnel, and a nitrogen/argon inlet.

• Anhydrous, peroxide-free solvent (e.g., Tetrahydrofuran - THF).

• Oxidizing solution (e.g., household bleach - sodium hypochlorite solution, or hydrogen peroxide).

• Aqueous acid and base for neutralization (e.g., 1 M HCl, 1 M NaOH).

• Appropriately labeled hazardous waste container.

Procedure:

• System Preparation: Assemble the three-neck flask in a chemical fume hood. Purge the entire system thoroughly with an inert gas (nitrogen or argon) for at least 30 minutes. Maintain a positive pressure of inert gas throughout the procedure.[4]

• Dilution of Phosphine: If you are disposing of a pure sample, first dilute it with an anhydrous, peroxide-free solvent like THF to a concentration of approximately 5-10%. This dilution is critical to moderate the reaction rate and dissipate heat.

• Preparation of Oxidizing Solution: In a separate flask, prepare the oxidizing solution. A common and effective method is to use a solution of sodium hypochlorite (bleach) or a dilute solution of hydrogen peroxide.

• Controlled Addition: Using the addition funnel, add the diluted phosphine solution dropwise to the vigorously stirring oxidizing solution.

  • Causality: This slow, controlled addition is the most critical step. Adding the phosphine too quickly can lead to a violent, exothermic reaction, potentially causing splashing and a fire. The vigorous stirring ensures immediate mixing and helps manage the reaction temperature.

• Reaction Monitoring: Observe the reaction mixture closely. If the temperature increases significantly, slow the addition rate and/or use an ice bath to cool the reaction flask.

• Completion of Reaction: After the addition is complete, allow the mixture to stir at room temperature for several hours (e.g., 2-4 hours) to ensure the oxidation is complete. The product, 1-(diphenylphosphinoyl)-N,N-dimethylpropan-2-amine, is a significantly more stable phosphine oxide.

• Neutralization: Check the pH of the resulting solution. Neutralize it by slowly adding an acid (like 1 M HCl) or a base (like 1 M NaOH) as needed, until the pH is between 6 and 8.

• Waste Collection: Transfer the final, neutralized solution into a properly labeled hazardous waste container. The label must clearly state all components of the mixture.[5][6]

• Container Disposal: Triple-rinse the empty reagent bottle and any reaction glassware with a small amount of an inert solvent (like THF). Collect this rinsate as hazardous waste.[5][7] Once the container is thoroughly rinsed and dry, deface the original label and dispose of it according to your institution's guidelines for empty chemical containers.[6]

Spill Management

In the event of a spill, immediate and correct action is vital.

• Small Spills (in fume hood): If a small amount is spilled within the fume hood, cover it with a dry, inert absorbent material such as sand or vermiculite. Do not use combustible materials like paper towels. Carefully scoop the mixture into a container, move it to the back of the fume hood, and quench it by slowly adding an oxidizing agent as described in the disposal protocol.

• Large Spills or Spills Outside a Fume Hood: Evacuate the laboratory immediately. Alert your institution's environmental health and safety (EHS) department and follow their emergency procedures. Do not attempt to clean it up yourself.

Regulatory Compliance and Final Disposal

The neutralized, oxidized solution is still considered chemical waste. It must be disposed of in accordance with all local, state, and federal regulations.[3]

• Waste Segregation: Do not mix this waste stream with other types of chemical waste, particularly incompatible materials.

• Professional Disposal: The final disposal must be handled by a licensed hazardous waste management company. Your institution's EHS office will coordinate this process.

By adhering to this comprehensive guide, researchers can ensure the safe handling and disposal of 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine, protecting themselves, their colleagues, and the environment.

References

• ACS Publications. (2025, June 10). A Novel Redox-UV System for Organophosphorus Pesticide Wastewater Treatment and Resource Recovery. ACS ES&T Engineering. [Link]

• Science of The Total Environment. (2021, January 1). Destruction of emerging organophosphate contaminants in wastewater using the heterogeneous iron-based photo-Fenton-like process. [Link]

• PubMed. (2006, February 28). Treatment of organophosphate-contaminated wastewater by acidic hydrolysis and precipitation. [Link]

• ResearchGate. (2025, August 9). Treatment of Organophosphate-Contaminated Wastewater by Acidic Hydrolysis and Precipitation. [Link]

• Central Asian Journal of Medical and Natural Science. (2025, September 11). Detoxification of Organophosphorus Compounds (OPs) by Bacillus megaterium in Agricultural Water Waste. [Link]

• AFG Bioscience. SAFETY DATA SHEET. [Link]

• University of Pittsburgh, Wipf Group. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. [Link]

• PMC. Efficient Decontamination of Organophosphate-Based Pesticides and Nerve Agent Simulants Mediated by N‑Containing Nucleophiles. [Link]

• Environmental Protection Agency (EPA). Pesticides - Fact Sheet for Phosphine. [Link]

• NRT. (2018, September 1). NRT Quick Reference Guide: Phosphine; Aluminum, Magnesium, and Zinc Phosphide. [Link]

• Miaodian Stationery (Ningbo) Co., Ltd. (2021, November 25). Material Safety Data Sheet. [Link]

• Organic Syntheses. (2007, January 22). Working with Hazardous Chemicals. [Link]

• BuildSite. (2022, April 26). Safety Data Sheet. [Link]

• INDOFINE Chemical Company. safety data sheet. [Link]

• Dartmouth College. Hazardous Waste Disposal Guide. [Link]

• Northwestern University. Hazardous Waste Disposal Guide. [Link]

• Carolina Biological Supply Company. Safety Data Sheet Methylene Blue, 1% WARNING. [Link]

• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. [Link]

• University of Pennsylvania. LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. [Link]

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• 1. Diphenylphosphine 98 829-85-6 [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
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• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
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• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Operational Safety Guide: Handling 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine (Alaphos)

Part 1: Executive Safety Summary

Status: High Caution | Air-Sensitive | Irritant/Corrosive

This guide defines the safety architecture for handling 1-(Diphenylphosphanyl)-N,N-dimethylpropan-2-amine . As a hybrid ligand containing both a diphenylphosphine (

) moiety and a dimethylamine group, this compound presents a dual-hazard profile: the oxidation susceptibility and toxicity of organophosphines combined with the corrosivity and basicity of tertiary amines.

Immediate Action Required:

• Atmosphere: Handle strictly under Nitrogen (

  ) or Argon ( ).

• Skin Defense: Double-gloving is mandatory due to potential permeation of phosphorus compounds.

• Inactivation: 10-15% Sodium Hypochlorite (Bleach) is the primary neutralization agent for spills.

Part 2: Hazard Architecture & Risk Assessment

To select the correct PPE, we must understand the "Why" behind the hazard. We do not simply follow a list; we counter specific molecular threats.

The Phosphine Threat ( Group)

• Mechanism: Organophosphines are potent reducing agents. Upon contact with atmospheric oxygen, they undergo exothermic oxidation to phosphine oxides. While this specific ligand is not typically pyrophoric (spontaneously igniting), the oxidation process can generate heat and degrade the catalyst, ruining experimental reproducibility.

• Toxicology: Trivalent phosphorus compounds can exhibit acute toxicity.[1] They are lipophilic, allowing them to penetrate the skin barrier effectively.

The Amine Threat ( Group)

• Mechanism: The dimethylamine moiety confers basicity (

  ).

• Biological Impact: This functional group makes the compound a severe irritant to mucous membranes and potentially corrosive to the eyes (corneal opacity risk).

Part 3: The PPE Firewall (Layered Defense)

The following matrix dictates the protective equipment required based on the specific operation.

Protection Layer	Specification	Scientific Rationale (The "Why")
Ocular	Chemical Splash Goggles (ANSI Z87.1+)	Safety glasses are insufficient. The amine vapors or micro-droplets can bypass side shields. Goggles provide a hermetic seal against corrosive vapors.
Dermal (Hands)	Double Nitrile (Outer: 5 mil, Inner: 4 mil)	Permeation Defense: Organophosphines can permeate thin nitrile without visible degradation. The second layer acts as a breakthrough indicator and backup barrier.
Dermal (Body)	Lab Coat (100% Cotton)	Synthetic fibers (polyester) melt onto skin during exothermic reactions or fires. Cotton chars, providing a sacrificial layer.
Respiratory	Fume Hood (Face velocity: 100 fpm)	Primary engineering control. If handling powder outside a hood (discouraged), a P100/OV respirator is required.
Spill Response	Silver Shield / Laminate Gloves	For direct contact with bulk liquid spills, nitrile offers limited protection time (<15 mins). Laminate gloves offer >4 hours breakthrough time.

Visualization: PPE Decision Logic

The following diagram illustrates the decision process for selecting PPE based on the scale of operation.

Figure 1: PPE and Engineering Control Decision Tree based on operational scale.

Part 4: Operational Protocol (Inert Handling)

To maintain the integrity of the ligand (preventing oxidation to the phosphine oxide) and ensure safety, the following "Schlenk" or Glovebox protocol is required.

The "Zero-Oxygen" Weighing Protocol

• Step 1: Transfer the reagent bottle into the glovebox via the antechamber. Cycle (Evacuate/Refill) the antechamber 3 times (minimum 5 minutes vacuum per cycle) to remove ambient moisture/oxygen.

• Step 2: Weigh the solid inside the glovebox into a tared vial with a septum cap.

• Step 3: If a glovebox is unavailable, use an Inert Gas Funnel technique:

  • Flush a Schlenk flask with

    for 15 minutes.

  • Maintain a high flow of

    while quickly adding the solid.

  • Note: This method is higher risk; the glovebox is the validated standard.

Solvent Degassing (Self-Validating Step)

Before dissolving the ligand, the solvent must be degassed. Oxygenated solvents will immediately oxidize the

center.

• Method: Sparging (bubbling inert gas) is insufficient for phosphines. Use the Freeze-Pump-Thaw method (3 cycles) or a solvent purification system (SPS).

• Validation: The solvent should not turn the indicator (e.g., sodium benzophenone ketyl) purple/blue (if using still) or should be drawn directly from an SPS.

Part 5: Decontamination & Disposal (The Bleach Kill-Switch)

In the event of a spill or for cleaning glassware, you must chemically inactivate the phosphine. We utilize an oxidative quenching strategy.

The Chemistry of Inactivation

We exploit the high susceptibility of the phosphorus atom to oxidation. By treating the ligand with sodium hypochlorite (Bleach), we convert the toxic/reactive phosphine into a stable phosphine oxide.

Disposal Workflow

• Quenching: Slowly add 10-15% Sodium Hypochlorite (Bleach) solution to the waste residue.

  • Caution: This reaction is exothermic. Add slowly and cool in an ice bath if treating >5g.

• Verification: Allow the mixture to stir for 1 hour. The disappearance of the characteristic "garlic/organic" odor of phosphines is a qualitative indicator of oxidation.

• PH Adjustment: The amine component is basic. Neutralize the solution to pH 7-8 using dilute Hydrochloric Acid (HCl).

• Disposal: Label as "Organic Waste with Phosphine Oxides" and dispose of according to local EHS regulations.

Figure 2: Step-by-step chemical inactivation and disposal workflow.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Retrieved from [Link]

• American Chemical Society (ACS). (2026). NaOCl Bleach Oxidation Reagent Guide. ACS GCI Pharmaceutical Roundtable. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance (OSHA 3404-11R). Retrieved from [Link]

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